5-Bromo-3-Methylpentanoic Acid

• CAS: 39865-86-6

Core Science & Biosynthesis

Synthesis of 5-Bromo-3-Methylpentanoic Acid from 3-Methyl-gamma-butyrolactone: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-Bromo-3-Methylpentanoic Acid, a valuable building block in pharmaceutical and organic synthesis, from the readily available starting material, 3-methyl-gamma-butyrolactone. This document details the underlying chemical principles, a robust experimental protocol, and relevant physicochemical and spectroscopic data to support researchers in the successful execution and characterization of this transformation.

Introduction

5-Bromo-3-Methylpentanoic Acid is a bifunctional molecule incorporating both a carboxylic acid and a primary alkyl bromide. This unique combination of functional groups makes it a versatile intermediate for the synthesis of a wide range of more complex molecules, including heterocyclic compounds and substituted carboxylic acid derivatives. The synthesis from 3-methyl-gamma-butyrolactone involves an acid-catalyzed ring-opening reaction, a fundamental transformation in organic chemistry. This guide will focus on a reliable method utilizing hydrobromic acid for this conversion.

Reaction Scheme and Mechanism

The synthesis proceeds via the acid-catalyzed nucleophilic acyl substitution mechanism. The lactone is first protonated at the carbonyl oxygen, which activates the carbonyl carbon towards nucleophilic attack by the bromide ion. Subsequent cleavage of the ester bond results in the formation of the desired 5-Bromo-3-Methylpentanoic Acid.

Caption: Acid-catalyzed ring-opening of 3-methyl-gamma-butyrolactone.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of the starting material and the final product is provided below for easy reference during the experimental workflow.

Property	3-Methyl-gamma-butyrolactone	5-Bromo-3-Methylpentanoic Acid
Molecular Formula	C₅H₈O₂	C₆H₁₁BrO₂
Molecular Weight	100.12 g/mol	195.05 g/mol
Appearance	Colorless liquid	-
Boiling Point	204-206 °C	-
Density	1.054 g/mL	-
Solubility	Soluble in water and organic solvents	-
¹H NMR (Predicted)	Complex multiplet	δ 0.9-1.1 (d, 3H), 1.8-2.2 (m, 2H), 2.3-2.5 (m, 1H), 2.5-2.7 (m, 2H), 3.4-3.6 (t, 2H)
¹³C NMR (Predicted)	-	δ ~17.0 (CH₃), ~30.0 (CH), ~33.0 (CH₂), ~40.0 (CH₂), ~178.0 (C=O)
IR (KBr, cm⁻¹)	~1770 (C=O, lactone)	~1710 (C=O, acid), 2500-3300 (O-H, acid), ~650 (C-Br)

Experimental Protocol

This protocol is adapted from established procedures for the ring-opening of gamma-butyrolactone (B3396035) and is optimized for the synthesis of 5-Bromo-3-Methylpentanoic Acid.

4.1. Materials and Reagents

• 3-Methyl-gamma-butyrolactone (≥98%)

• Hydrobromic acid (48% aqueous solution)

• Sulfuric acid (98%)

• Diethyl ether

• Anhydrous magnesium sulfate

• Saturated sodium chloride solution (brine)

4.2. Equipment

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

4.3. Procedure

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-methyl-gamma-butyrolactone (1.0 eq).

• Carefully add hydrobromic acid (48% aq., 5.0 eq) to the flask.

• Slowly and with caution, add concentrated sulfuric acid (0.2 eq) to the reaction mixture while stirring.

• Heat the mixture to reflux (approximately 120-125 °C) and maintain for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

4.4. Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Hydrobromic acid and sulfuric acid are highly corrosive. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle 3-methyl-gamma-butyrolactone with care as it may be an irritant.

• Diethyl ether is highly flammable. Avoid open flames and sparks.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 5-Bromo-3-Methylpentanoic Acid.

Caption: Workflow for the synthesis of 5-Bromo-3-Methylpentanoic Acid.

Characterization

The identity and purity of the synthesized 5-Bromo-3-Methylpentanoic Acid should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy should be used to confirm the structure of the product. The disappearance of the characteristic lactone proton signals and the appearance of signals corresponding to the brominated alkyl chain and the carboxylic acid proton will indicate a successful reaction.

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic broad absorption for the carboxylic acid O-H stretch (2500-3300 cm⁻¹) and a strong carbonyl (C=O) stretch around 1710 cm⁻¹. The C-Br stretch is expected to appear in the fingerprint region (around 650 cm⁻¹).

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the product. The presence of bromine will be indicated by a characteristic isotopic pattern (M and M+2 peaks of nearly equal intensity).

Conclusion

This technical guide provides a detailed and practical framework for the synthesis of 5-Bromo-3-Methylpentanoic Acid from 3-methyl-gamma-butyrolactone. The described acid-catalyzed ring-opening reaction is a robust and reliable method for obtaining this valuable synthetic intermediate. By following the provided experimental protocol and utilizing the accompanying data, researchers can confidently produce and characterize this compound for their specific applications in drug discovery and development.

An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-3-Methylpentanoic Acid

A

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physicochemical properties of 5-Bromo-3-Methylpentanoic Acid. It includes compiled data on its chemical identity and computed physical characteristics. Furthermore, this guide details standardized experimental protocols for the determination of key properties such as melting point, solubility, and pKa, which are crucial for research and development applications. Diagrams illustrating experimental workflows and potential chemical transformations are also provided to offer a complete technical profile of the compound.

Compound Identification and Properties

5-Bromo-3-Methylpentanoic Acid is a halogenated carboxylic acid. The presence of a carboxyl group and a primary alkyl bromide imparts dual reactivity, making it a potentially useful intermediate in organic synthesis.

Table 1: Chemical Identifiers for 5-Bromo-3-Methylpentanoic Acid

Identifier	Value
IUPAC Name	5-bromo-3-methylpentanoic acid[1]
CAS Number	39865-86-6[1]
Molecular Formula	C₆H₁₁BrO₂[1]
Canonical SMILES	CC(CCBr)CC(=O)O[1]
InChI	InChI=1S/C6H11BrO2/c1-5(2-3-7)4-6(8)9/h5H,2-4H2,1H3,(H,8,9)[1]
InChIKey	LENIIUZOQQGJJC-UHFFFAOYSA-N[1]

Table 2: Computed Physicochemical Properties of 5-Bromo-3-Methylpentanoic Acid

Note: The following data are computationally derived and have not been experimentally verified in the available literature. These values should be used as estimates.

Property	Value	Source
Molecular Weight	195.05 g/mol	PubChem[1]
XLogP3	1.6	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	4	PubChem[1]
Exact Mass	193.99424 Da	PubChem[1]
Topological Polar Surface Area	37.3 Ų	PubChem[1]
Heavy Atom Count	9	PubChem[1]

Experimental Protocols

Detailed experimental data for 5-Bromo-3-Methylpentanoic Acid is not widely published. However, the following sections describe standard methodologies for determining its key physicochemical properties.

Melting Point Determination

The melting point provides an indication of purity. Pure crystalline compounds typically exhibit a sharp melting range of 0.5-1.0°C, whereas impure samples melt over a wider and lower temperature range.[2]

Methodology: Capillary Method [2][3]

• Sample Preparation: A small amount of the dry, solid 5-Bromo-3-Methylpentanoic Acid is finely crushed. The open end of a capillary tube is jabbed into the powder to collect a sample. The tube is then inverted and tapped gently to pack the solid into the closed end, achieving a sample height of 2-3 mm.[3][4]

• Apparatus Setup: The packed capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or similar device) alongside a calibrated thermometer.[2][5]

• Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the expected melting point. The heating rate is then reduced to a slow and steady 1-2°C per minute to ensure thermal equilibrium.[6]

• Observation and Recording: The temperature at which the first drop of liquid appears is recorded as the start of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the range.[2][4]

Solubility Profile

Determining the solubility in various solvents provides insight into the polarity and the presence of acidic or basic functional groups.[7]

Methodology: Qualitative Solubility Testing

• General Procedure: In a small test tube, add approximately 25 mg of 5-Bromo-3-Methylpentanoic Acid to 0.5 mL of the chosen solvent. The mixture is agitated vigorously for 1-2 minutes. If the solid dissolves completely, the compound is classified as soluble.[7][8]

• Solvent Sequence: A hierarchical approach is used to classify the compound. The following solvents are typically tested in order:

  • Water (H₂O): Carboxylic acids with one to four carbon atoms are generally miscible with water, but solubility decreases as the carbon chain length increases.[9][10][11] Given its six-carbon backbone, 5-Bromo-3-Methylpentanoic Acid is expected to have low to borderline water solubility. The pH of the aqueous solution should be tested with litmus (B1172312) or a pH meter; an acidic pH would be expected.[7][8]

  • 5% Sodium Bicarbonate (NaHCO₃): Strong acids, such as carboxylic acids, are soluble in a weak base like sodium bicarbonate, often with the evolution of CO₂ gas.[8][12]

  • 5% Sodium Hydroxide (NaOH): Both strong and weak acids (like phenols) will dissolve in a strong base. This test confirms the acidic nature of the carboxyl group.[8][12]

  • Organic Solvents: Carboxylic acids are generally soluble in organic solvents like ethanol (B145695), diethyl ether, and toluene.[9][10][11]

Determination of Acid Dissociation Constant (pKa)

The pKa is a quantitative measure of the strength of an acid in solution. For a carboxylic acid, this value is critical for understanding its behavior in different pH environments, which is particularly relevant in drug development and formulation.

Methodology: Potentiometric Titration [13][14]

• Preparation: A precise weight of 5-Bromo-3-Methylpentanoic Acid is dissolved in a known volume of deionized water. If solubility is low, a co-solvent like ethanol may be used, though this can affect the pKa value.

• Titration Setup: A calibrated pH electrode is immersed in the solution, which is continuously stirred. A standardized solution of a strong base (e.g., 0.1 M NaOH) is placed in a burette.[13]

• Titration Procedure: The NaOH solution is added to the acid solution in small, precise increments. After each addition, the solution is allowed to equilibrate, and the pH is recorded.[13]

• Data Analysis: A titration curve is generated by plotting the recorded pH values (y-axis) against the volume of NaOH added (x-axis).

• pKa Determination: The equivalence point is identified as the point of steepest inflection on the curve. The volume of titrant at the half-equivalence point (half the volume of NaOH needed to reach the equivalence point) is then determined. The pH of the solution at this half-equivalence point is equal to the pKa of the acid.[15][16][17]

Synthesis and Reactivity

While specific synthetic procedures for 5-Bromo-3-Methylpentanoic Acid are not detailed in the search results, a plausible synthetic route can be inferred from standard organic chemistry principles. The compound possesses two key functional groups—a carboxylic acid and an alkyl bromide—which dictate its chemical reactivity.

Potential Synthesis

A common method for synthesizing such a compound would involve the radical bromination of the precursor acid, 3-methylpentanoic acid.

Caption: Plausible synthesis of 5-Bromo-3-Methylpentanoic Acid.

Chemical Reactivity

The dual functionality of 5-Bromo-3-Methylpentanoic Acid allows it to undergo reactions characteristic of both carboxylic acids and alkyl halides.

• Carboxylic Acid Reactions: The carboxyl group can undergo esterification, reduction to an alcohol, or conversion to an acid chloride.

• Alkyl Bromide Reactions: The primary bromine atom is susceptible to nucleophilic substitution (Sₙ2) reactions, allowing for the introduction of various functional groups (e.g., amines, cyanides, azides).[18] It can also undergo elimination reactions under strongly basic conditions.

Caption: Reactivity map for 5-Bromo-3-Methylpentanoic Acid.

Workflow for Physicochemical Characterization

A logical workflow is essential for the systematic characterization of a novel or uncharacterized compound like 5-Bromo-3-Methylpentanoic Acid.

Caption: Workflow for physicochemical property determination.

References

• 1. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. byjus.com [byjus.com]
• 5. pennwest.edu [pennwest.edu]
• 6. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 7. www1.udel.edu [www1.udel.edu]
• 8. csub.edu [csub.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 11. 15.4 Physical Properties of Carboxylic Acids | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 12. studylib.net [studylib.net]
• 13. egyankosh.ac.in [egyankosh.ac.in]
• 14. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 15. How to Calculate pKa From the Half Equivalence Point in a Weak Acid-Weak Base Titration | Chemistry | Study.com [study.com]
• 16. How to Find Pka from Titration Curve - Oreate AI Blog [oreateai.com]
• 17. byjus.com [byjus.com]
• 18. Alkyl Halide Reactivity [www2.chemistry.msu.edu]

Spectroscopic Analysis of 5-Bromo-3-Methylpentanoic Acid: A Technical Guide

Introduction

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 5-Bromo-3-methylpentanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	-COOH
~3.4-3.6	Triplet	2H	H5 (-CH₂Br)
~2.2-2.4	Multiplet	2H	H2 (-CH₂COOH)
~1.9-2.1	Multiplet	1H	H3 (-CH(CH₃)-)
~1.6-1.8	Multiplet	2H	H4 (-CH₂CH₂Br)
~0.9-1.1	Doublet	3H	-CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (ppm)	Assignment
~175-180	C1 (-COOH)
~40-45	C2 (-CH₂COOH)
~35-40	C3 (-CH(CH₃)-)
~30-35	C4 (-CH₂CH₂Br)
~30-35	C5 (-CH₂Br)
~15-20	-CH₃

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibration
2500-3300	Broad, Strong	O-H	Carboxylic acid O-H stretch
2850-3000	Medium-Strong	C-H	Alkane C-H stretch
1700-1725	Strong	C=O	Carboxylic acid C=O stretch
1400-1470	Medium	C-H	Alkane C-H bend
1210-1320	Medium	C-O	Carboxylic acid C-O stretch
500-700	Strong	C-Br	C-Br stretch

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data

m/z Ratio	Ion	Comments
194/196	[M]⁺	Molecular ion peak with characteristic 1:1 ratio for bromine isotopes (⁷⁹Br/⁸¹Br).
179/181	[M-CH₃]⁺	Loss of the methyl group.
149	[M-COOH]⁺	Loss of the carboxylic acid group.
115	[M-Br]⁺	Loss of the bromine atom.
45	[COOH]⁺	Carboxylic acid fragment.

Experimental Protocols

The following are generalized protocols for obtaining spectroscopic data for a small organic molecule like 5-Bromo-3-methylpentanoic acid. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1] Filter the solution into a clean 5 mm NMR tube.[2]

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • This typically requires a larger number of scans than ¹H NMR due to the lower natural abundance of ¹³C.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • Solid Sample (KBr Pellet): Grind a small amount of the sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

  • Liquid/Solution Sample: Place a drop of the sample between two salt plates (e.g., NaCl or KBr) or use an Attenuated Total Reflectance (ATR) accessory.[3]

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder or pure solvent.

  • Record the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • The final spectrum is presented as percent transmittance or absorbance versus wavenumber.[4]

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent such as methanol (B129727) or acetonitrile.[5] The concentration should be in the range of 10-100 micrograms per mL.[5]

• Instrumentation: Employ a mass spectrometer with a suitable ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).[6]

• Data Acquisition:

  • Introduce the sample into the ion source.

  • The instrument separates the resulting ions based on their mass-to-charge (m/z) ratio.[7]

  • The detector records the abundance of each ion.

  • The resulting mass spectrum is a plot of relative intensity versus m/z.

Visualizations

The following diagram illustrates a general workflow for the spectroscopic analysis of an organic compound.

Caption: A logical workflow for the spectroscopic analysis of an organic compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 3. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 4. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 5. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 6. fiveable.me [fiveable.me]
• 7. chem.libretexts.org [chem.libretexts.org]

Solubility Profile of 5-Bromo-3-Methylpentanoic Acid in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 5-Bromo-3-Methylpentanoic Acid. Due to the absence of specific quantitative solubility data in publicly available literature, this document focuses on the qualitative solubility profile derived from the compound's structural features and established chemical principles. Furthermore, a detailed, generalized experimental protocol for determining the solubility of a solid organic acid, such as 5-Bromo-3-Methylpentanoic Acid, in organic solvents is presented. This guide is intended to support researchers and professionals in the fields of chemistry and drug development in handling and utilizing this compound effectively.

Introduction to 5-Bromo-3-Methylpentanoic Acid

5-Bromo-3-Methylpentanoic Acid is a halogenated carboxylic acid with the chemical formula C₆H₁₁BrO₂. Its structure, featuring both a polar carboxylic acid group and a less polar alkyl bromide chain, suggests a nuanced solubility profile across various organic solvents. Understanding its solubility is crucial for applications in organic synthesis, reaction kinetics, and formulation development.

Predicted Solubility Profile

While specific quantitative data is not available, the solubility of 5-Bromo-3-Methylpentanoic Acid can be predicted based on the principle of "like dissolves like."

• Polar Protic Solvents (e.g., Alcohols like Methanol, Ethanol): The carboxylic acid group can form hydrogen bonds with protic solvents. Therefore, moderate to good solubility is expected in lower-chain alcohols. As the alkyl chain of the alcohol solvent increases, the polarity decreases, which might lead to a decrease in solubility.

• Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Ethyl Acetate): These solvents can engage in dipole-dipole interactions with the carboxylic acid and the carbon-bromine bond. Good solubility is anticipated in these solvents. The presence of a methyl branch on the pentanoic acid chain may reduce crystallinity, further enhancing solubility in organic solvents like THF.[1]

• Nonpolar Solvents (e.g., Hexane, Toluene): The nonpolar alkyl chain of 5-Bromo-3-Methylpentanoic Acid will interact favorably with nonpolar solvents. However, the highly polar carboxylic acid group will be poorly solvated, likely resulting in low solubility.

• Halogenated Solvents (e.g., Dichloromethane, Chloroform): Given that haloalkanes tend to dissolve in organic solvents, and these solvents have intermediate polarity, moderate solubility is expected.[2] The intermolecular attractions formed between the haloalkane portion of the molecule and the solvent are often comparable in strength to the interactions being broken in the separate solute and solvent.[2]

In general, organic compounds are more soluble in organic solvents than in polar solvents like water.[2] The solubility of carboxylic acids in water decreases as the number of carbon atoms increases.

Experimental Protocol for Solubility Determination

The following is a generalized qualitative and semi-quantitative procedure for determining the solubility of a solid organic acid in a range of organic solvents. This protocol is a composite of standard laboratory practices.[3][4]

Objective: To determine the qualitative solubility (e.g., soluble, slightly soluble, insoluble) of 5-Bromo-3-Methylpentanoic Acid in various organic solvents.

Materials:

• 5-Bromo-3-Methylpentanoic Acid

• A selection of dry organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane)

• Small, dry test tubes

• Vortex mixer

• Graduated pipettes or micropipettes

• Spatula

• Analytical balance

Procedure:

• Preparation: Label a series of clean, dry test tubes with the names of the solvents to be tested.

• Analyte Addition: Accurately weigh a specific amount of 5-Bromo-3-Methylpentanoic Acid (e.g., 25 mg) and add it to each labeled test tube.

• Solvent Addition: Add a measured volume of the corresponding solvent (e.g., 0.5 mL) to each test tube.[5]

• Mixing: Vigorously mix the contents of each test tube using a vortex mixer for a set period (e.g., 1-2 minutes) to ensure thorough interaction between the solute and solvent.[6]

• Observation: After mixing, allow the tubes to stand and observe for any undissolved solid.

  • Soluble: The solid completely dissolves, leaving a clear solution.

  • Slightly Soluble: A portion of the solid dissolves, but some remains undissolved.

  • Insoluble: The solid does not appear to dissolve at all.

• Incremental Solvent Addition (for semi-quantitative analysis): If the compound is insoluble, additional solvent can be added in measured increments (e.g., 0.25 mL), with mixing after each addition, until the solid dissolves or a maximum volume is reached. The total volume of solvent required to dissolve the initial mass of the solute provides a semi-quantitative measure of solubility.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a solid organic compound in a given solvent.

Caption: A flowchart of the experimental workflow for determining the solubility of a solid.

Conclusion

References

• 1. methyl (3S)-5-bromo-3-methylpentanoate | 80654-39-3 | Benchchem [benchchem.com]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scribd.com [scribd.com]
• 5. www1.udel.edu [www1.udel.edu]
• 6. uoalfarahidi.edu.iq [uoalfarahidi.edu.iq]

Technical Guide: 5-Bromo-3-methylpentanoic Acid (CAS 39865-86-6)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 5-Bromo-3-methylpentanoic acid. Specific experimental data for this compound is limited. Therefore, general protocols and safety information for related compounds are provided for guidance and should be adapted with caution and appropriate safety measures in a laboratory setting.

Chemical Identity and Properties

5-Bromo-3-methylpentanoic acid is a halogenated carboxylic acid. Its chemical structure and basic properties are summarized below.

Table 1: Chemical Identification

Identifier	Value	Reference
CAS Number	39865-86-6	[1]
IUPAC Name	5-bromo-3-methylpentanoic acid	[1]
Molecular Formula	C6H11BrO2	[1]
Canonical SMILES	CC(CCBr)CC(=O)O	[1]
InChI Key	LENIIUZOQQGJJC-UHFFFAOYSA-N	[1]

Table 2: Computed Physicochemical Properties

Property	Value	Reference
Molecular Weight	195.05 g/mol	[1]
XLogP3	1.6	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	4	[1]
Exact Mass	193.99424 g/mol	[1]
Monoisotopic Mass	193.99424 g/mol	[1]
Topological Polar Surface Area	37.3 Ų	[1]
Heavy Atom Count	9	[1]

Note: The data in Table 2 are computationally derived and have not been experimentally verified.

Experimental Data (Limited)

Table 3: Experimental Physical Properties of 2-Bromo-3-methylpentanoic acid (CAS 42880-22-8)

Property	Value	Reference
Boiling Point	240.5 °C at 760 mmHg	[2]
Density	1.432 g/cm³	[2]
Refractive Index	1.485	[2]
Flash Point	99.3 °C	[2]

These values should be considered as estimates for 5-Bromo-3-methylpentanoic acid and require experimental verification.

General Experimental Protocols

In the absence of specific experimental protocols for 5-Bromo-3-methylpentanoic acid, the following are general methodologies for determining the key physical properties of carboxylic acids.

Determination of Melting Point

The melting point of a solid organic compound can be determined using a melting point apparatus.

Methodology:

• A small, dry sample of the crystalline compound is packed into a capillary tube.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature range from the first appearance of liquid (onset of melting) to the complete liquefaction of the solid is recorded as the melting range. A narrow melting range is indicative of a pure compound.

Determination of Boiling Point

The boiling point of a liquid organic compound can be determined by distillation.

Methodology:

• The liquid sample is placed in a distillation flask with boiling chips.

• A distillation apparatus is assembled with a condenser and a collection flask.

• The sample is heated, and the temperature of the vapor is monitored with a thermometer.

• The constant temperature at which the liquid and vapor are in equilibrium is recorded as the boiling point.

Safety and Handling

General Hazards:

• Corrosive: Halogenated organic acids are often corrosive and can cause severe skin burns and eye damage.

• Irritant: May cause respiratory tract irritation.

• Toxicity: The toxicological properties have not been thoroughly investigated. Handle with care.

Recommended Precautions:

• Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Wear chemical-resistant gloves (e.g., nitrile).

  • Wear safety goggles or a face shield.

  • Wear a lab coat.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors or dust. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep the container tightly closed.

Spectroscopic Data

Specific spectroscopic data such as NMR or mass spectrometry for 5-Bromo-3-methylpentanoic acid is not available in the searched databases. General principles suggest that:

• ¹H NMR: Would show signals corresponding to the methyl, methine, and methylene (B1212753) protons, with chemical shifts influenced by the adjacent bromine and carboxylic acid groups.

• ¹³C NMR: Would show distinct signals for each of the six carbon atoms.

• Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak and characteristic fragmentation patterns, including the isotopic pattern of bromine.

Biological Activity and Signaling Pathways

There is currently no information available in the public domain regarding the biological activity or associated signaling pathways of 5-Bromo-3-methylpentanoic acid.

Experimental Workflows (Illustrative)

The following diagrams illustrate general workflows for the characterization and synthesis of a novel organic compound like 5-Bromo-3-methylpentanoic acid.

Caption: General workflow for synthesis and characterization.

Caption: Workflow for a preliminary safety assessment.

References

• 1. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]

The Strategic Utility of 5-Bromo-3-Methylpentanoic Acid as a Versatile Precursor for Heterocyclic Scaffolds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Heterocyclic compounds form the bedrock of medicinal chemistry, with a significant percentage of FDA-approved drugs featuring these structural motifs. The development of efficient and versatile synthetic routes to novel heterocyclic scaffolds is therefore a critical endeavor in drug discovery. This technical guide elucidates the role of 5-Bromo-3-Methylpentanoic Acid as a strategic and adaptable precursor for the synthesis of key six-membered heterocyclic compounds, namely δ-lactones and δ-lactams (piperidinones). We provide a comprehensive overview of the underlying chemical principles, detailed experimental protocols for plausible synthetic transformations, and a summary of expected quantitative data. The synthetic pathways and experimental workflows are further illustrated using clear, structured diagrams to facilitate understanding and implementation in a research setting.

Introduction: The Importance of Heterocyclic Compounds and Versatile Precursors

Nitrogen- and oxygen-containing heterocyclic rings are ubiquitous in a vast array of biologically active natural products and synthetic pharmaceuticals.[1] The piperidine (B6355638) moiety, for instance, is a core component in numerous drug classes, while the tetrahydropyran (B127337) (oxane) ring, a common feature in δ-lactones, is also prevalent in bioactive molecules.[1] The synthetic accessibility of these crucial scaffolds often dictates the pace and feasibility of drug development programs.

5-Bromo-3-Methylpentanoic Acid (C6H11BrO2) is a bifunctional molecule that holds significant promise as a starting material for the construction of such heterocyclic systems.[2] Its structure incorporates a carboxylic acid functionality, which can be readily activated or modified, and a primary alkyl bromide that serves as an excellent electrophilic center for intramolecular cyclization reactions. The methyl group at the 3-position introduces a specific stereochemical feature that can be exploited for the synthesis of chiral derivatives and to explore structure-activity relationships (SAR) in drug design.

This guide will focus on two primary classes of heterocycles accessible from 5-Bromo-3-Methylpentanoic Acid:

• δ-Lactones (Tetrahydropyran-2-ones): Formed via intramolecular O-alkylation.

• δ-Lactams (Piperidin-2-ones): Formed via intramolecular N-alkylation of an amide derivative.

Synthetic Pathways and Methodologies

The conversion of 5-Bromo-3-Methylpentanoic Acid into heterocyclic structures hinges on intramolecular cyclization, a powerful strategy for ring formation.[3] The general approach involves the nucleophilic attack of a heteroatom (oxygen or nitrogen) on the carbon bearing the bromine atom.

Synthesis of 5-Methyl-tetrahydropyran-2-one (a δ-Lactone)

The direct intramolecular cyclization of 5-Bromo-3-Methylpentanoic Acid under basic conditions can lead to the formation of the corresponding δ-lactone. The reaction proceeds via the deprotonation of the carboxylic acid to form a carboxylate anion, which then acts as an intramolecular nucleophile.

Reaction Workflow:

Synthesis of 5-Methyl-tetrahydropyran-2-one.

Experimental Protocol:

• Materials: 5-Bromo-3-Methylpentanoic Acid, Sodium Bicarbonate (NaHCO3), Diethyl Ether (anhydrous).

• Procedure:

  • To a solution of 5-Bromo-3-Methylpentanoic Acid (1.0 mmol) in anhydrous diethyl ether (20 mL) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium bicarbonate (1.5 mmol).

  • Heat the reaction mixture to reflux and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Wash the filtrate with a saturated aqueous solution of sodium chloride (brine).

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO4), filter, and concentrate under reduced pressure to obtain the crude lactone.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Synthesis of 5-Methylpiperidin-2-one (a δ-Lactam)

The synthesis of the corresponding δ-lactam requires a two-step process. First, the carboxylic acid is converted to an amide. This is followed by a base-mediated intramolecular cyclization.

Reaction Workflow:

Two-step synthesis of 5-Methylpiperidin-2-one.

Experimental Protocol: Step 1 - Amide Formation

• Materials: 5-Bromo-3-Methylpentanoic Acid, Thionyl Chloride (SOCl2), Ammonia (B1221849) solution (or a primary amine for N-substituted lactams), Dichloromethane (DCM, anhydrous).

• Procedure:

  • Dissolve 5-Bromo-3-Methylpentanoic Acid (1.0 mmol) in anhydrous DCM (10 mL) and cool to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 mmol) to the solution.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acid chloride.

  • Dissolve the crude acid chloride in anhydrous DCM (10 mL) and cool to 0 °C.

  • Slowly add a solution of ammonia in dioxane or bubble ammonia gas through the solution (for the primary lactam) or add a primary amine (1.1 mmol) for an N-substituted lactam.

  • Stir the reaction mixture at room temperature for 4-6 hours.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate to yield the crude 5-bromo-3-methylpentanamide.

Experimental Protocol: Step 2 - Intramolecular Cyclization (Lactamization)

• Materials: Crude 5-bromo-3-methylpentanamide, Sodium Hydride (NaH) or Potassium tert-butoxide, Anhydrous Tetrahydrofuran (THF).

• Procedure:

  • Dissolve the crude amide (1.0 mmol) in anhydrous THF (15 mL) under a nitrogen atmosphere.

  • Cool the solution to 0 °C and add sodium hydride (1.2 mmol, 60% dispersion in mineral oil) portion-wise.

  • Stir the reaction at room temperature for 8-12 hours.

  • Monitor the reaction by TLC.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate.

  • Purify the crude product by column chromatography to yield 5-methylpiperidin-2-one.

Quantitative Data Summary

The following tables summarize the expected quantitative data for the synthesized heterocyclic compounds. The values are based on typical yields and spectroscopic data for similar transformations reported in the literature.

Table 1: Physical and Yield Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Expected Yield (%)
5-Methyl-tetrahydropyran-2-one	C6H10O2	114.14	Colorless Oil	60-75
5-Methylpiperidin-2-one	C6H11NO	113.16	White Solid	55-70 (overall)

Table 2: Spectroscopic Data

Compound	Expected ¹H NMR (CDCl₃, δ ppm)	Expected ¹³C NMR (CDCl₃, δ ppm)	Expected IR (cm⁻¹)
5-Methyl-tetrahydropyran-2-one	4.3-4.1 (m, 2H, -OCH₂-), 2.6-2.4 (m, 2H, -CH₂CO-), 2.2-2.0 (m, 1H, -CH(CH₃)-), 1.8-1.6 (m, 2H, -CH₂-), 1.0 (d, 3H, -CH₃)	~172 (C=O), ~68 (-OCH₂-), ~35 (-CH(CH₃)-), ~30 (-CH₂CO-), ~28 (-CH₂-), ~20 (-CH₃)	~1735 (C=O, lactone)
5-Methylpiperidin-2-one	~6.0 (br s, 1H, -NH-), 3.4-3.2 (m, 2H, -NCH₂-), 2.4-2.2 (m, 2H, -CH₂CO-), 2.1-1.9 (m, 1H, -CH(CH₃)-), 1.8-1.6 (m, 2H, -CH₂-), 1.0 (d, 3H, -CH₃)	~170 (C=O), ~42 (-NCH₂-), ~33 (-CH(CH₃)-), ~31 (-CH₂CO-), ~29 (-CH₂-), ~21 (-CH₃)	~3200 (N-H), ~1650 (C=O, lactam)

Logical Relationships in Synthesis Design

The choice of reaction conditions and pathways is dictated by the desired heterocyclic core. The following diagram illustrates the decision-making process for synthesizing either a lactone or a lactam from the common precursor.

Decision workflow for heterocycle synthesis.

Conclusion and Future Outlook

5-Bromo-3-Methylpentanoic Acid serves as a highly valuable and versatile precursor for the synthesis of important six-membered heterocyclic compounds. The straightforward and predictable nature of the intramolecular cyclization reactions makes it an attractive starting material for generating libraries of substituted δ-lactones and δ-lactams. These scaffolds are of significant interest in medicinal chemistry and drug development. Future work could explore the stereoselective synthesis of these heterocycles, leveraging the chiral center at the 3-position of the starting material. Furthermore, the synthesized heterocycles can serve as platforms for further functionalization, enabling the exploration of a wider chemical space in the quest for novel therapeutic agents. The methodologies and data presented in this guide provide a solid foundation for researchers to utilize 5-Bromo-3-Methylpentanoic Acid in their synthetic endeavors.

References

• 1. mdpi.com [mdpi.com]
• 2. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Recent Developments in Lactone Monomers and Polymer Synthesis and Application - PMC [pmc.ncbi.nlm.nih.gov]

5-Bromo-3-Methylpentanoic Acid: A Versatile Building Block in Medicinal Chemistry

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

5-Bromo-3-Methylpentanoic Acid is a bifunctional organic compound featuring a carboxylic acid and a primary alkyl bromide.[1] This unique combination of reactive functional groups makes it a potentially valuable building block in medicinal chemistry for the synthesis of novel therapeutic agents. Its structure allows for a variety of chemical transformations, enabling the introduction of a substituted pentanoyl scaffold into more complex molecules. This guide explores the potential applications of 5-Bromo-3-Methylpentanoic Acid in drug discovery, drawing analogies from structurally related compounds and established synthetic methodologies.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-3-Methylpentanoic Acid is presented in Table 1. These properties are essential for understanding its reactivity, solubility, and potential for further chemical modification.

Table 1: Physicochemical Properties of 5-Bromo-3-Methylpentanoic Acid

Property	Value	Source
Molecular Formula	C6H11BrO2	PubChem[1]
Molecular Weight	195.05 g/mol	PubChem[1]
IUPAC Name	5-bromo-3-methylpentanoic acid	PubChem[1]
CAS Number	39865-86-6	PubChem[1]
SMILES	CC(CCBr)CC(=O)O	PubChem[1]
LogP (calculated)	1.6	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]

Potential Applications in Medicinal Chemistry

Role as a Synthetic Intermediate

The dual functionality of 5-Bromo-3-Methylpentanoic Acid allows for its use in a variety of synthetic transformations:

• Nucleophilic Substitution: The primary alkyl bromide is a good leaving group, susceptible to nucleophilic substitution by a wide range of nucleophiles, including amines, thiols, and alkoxides. This allows for the attachment of this scaffold to other molecules of interest.

• Esterification and Amidation: The carboxylic acid moiety can be readily converted to esters, amides, and other acid derivatives. These reactions are fundamental in drug design for modifying a compound's pharmacokinetic properties.

• Intramolecular Cyclization: The presence of both a nucleophilic center (after deprotonation of the carboxylic acid or derivatization to an amine) and an electrophilic center (the carbon bearing the bromine) within the same molecule allows for intramolecular cyclization to form heterocyclic structures. Structurally similar molecules like methyl 5-bromo-5-phenylpentanoate are used to synthesize piperidine (B6355638) and tetrahydropyran (B127337) rings, which are common scaffolds in bioactive natural products and pharmaceuticals.[2][3]

The following diagram illustrates the potential synthetic pathways originating from 5-Bromo-3-Methylpentanoic Acid.

Caption: Synthetic utility of 5-Bromo-3-Methylpentanoic Acid.

Potential Therapeutic Areas

Derivatives of bromo-substituted carboxylic acids have shown promise in various therapeutic areas. For instance, 5-bromovaleric acid is a building block for synthesizing inhibitors of aminoglycoside-resistant bacteria.[4][5] This suggests that derivatives of 5-Bromo-3-Methylpentanoic Acid could be explored for their potential antimicrobial properties.

Furthermore, the ability to form heterocyclic structures opens up possibilities for targeting a wide range of biological systems. Many pyridine-based derivatives, for example, exhibit antimicrobial and anticancer activities.[6] By analogy, novel heterocyclic compounds derived from 5-Bromo-3-Methylpentanoic Acid could be screened for a variety of biological activities.

Experimental Protocols

The following are representative, detailed protocols for key transformations involving 5-Bromo-3-Methylpentanoic Acid. These are based on standard organic synthesis methodologies.

Protocol 1: Ethyl Esterification of 5-Bromo-3-Methylpentanoic Acid

This protocol describes the conversion of the carboxylic acid to its ethyl ester, a common step to protect the acid or modify its properties.

Workflow Diagram:

Caption: Workflow for Fischer Esterification.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-Bromo-3-Methylpentanoic Acid (1.0 eq) in anhydrous ethanol (10 mL per gram of acid).

• Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 eq) to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica (B1680970) gel to yield the pure ethyl ester.

Protocol 2: Synthesis of a Pyrrolidinyl Derivative via Nucleophilic Substitution

This protocol illustrates the reaction of the alkyl bromide with a secondary amine, a common strategy for building more complex molecules.

Procedure:

• Reactant Preparation: Dissolve 5-Bromo-3-Methylpentanoic Acid (1.0 eq) and pyrrolidine (B122466) (1.2 eq) in a polar aprotic solvent like acetonitrile.

• Base Addition: Add a non-nucleophilic base such as potassium carbonate (2.0 eq) to the mixture to act as an acid scavenger.

• Reaction: Stir the mixture at 60-80 °C overnight. Monitor the reaction by TLC.

• Work-up: Once the starting material is consumed, cool the reaction, filter off the inorganic salts, and concentrate the filtrate.

• Purification: Purify the resulting amino acid derivative by an appropriate method, such as crystallization or chromatography.

Quantitative Data Summary

As there is no published data on the specific biological activity of 5-Bromo-3-Methylpentanoic Acid, Table 2 presents hypothetical Minimum Inhibitory Concentration (MIC) values for a hypothetical series of amide derivatives. These values are for illustrative purposes, based on activities observed for other novel heterocyclic compounds.[6][7]

Table 2: Hypothetical Antimicrobial Activity of Amide Derivatives

Derivative	Amine Moiety	MIC vs. S. aureus (µM)	MIC vs. E. coli (µM)
1a	Pyrrolidine	15	30
1b	Piperidine	20	45
1c	Morpholine	25	50
1d	Aniline	>100	>100

Logical Relationships in a Drug Discovery Cascade

The following diagram illustrates the logical progression of how 5-Bromo-3-Methylpentanoic Acid could be utilized in a typical drug discovery program.

Caption: Drug discovery workflow using the target scaffold.

Conclusion

5-Bromo-3-Methylpentanoic Acid represents a promising, yet underexplored, building block for medicinal chemistry. Its bifunctional nature allows for a diverse range of synthetic modifications, making it an ideal starting point for the generation of compound libraries for drug screening. Based on the applications of structurally related bromo-carboxylic acids, derivatives of this molecule may hold potential as antimicrobial agents or as components of more complex therapeutics. The protocols and conceptual workflows provided in this guide offer a framework for researchers to begin exploring the synthetic and medicinal potential of this versatile compound.

References

• 1. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Exploring the Properties and Uses of 5-Bromo Valeric Acid [ketonepharma.com]
• 5. 5-Bromovaleric acid: Synthesis and Applications_Chemicalbook [chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, antimicrobial, and antiproliferative activities of substituted phenylfuranylnicotinamidines - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 5-Bromo-3-Methylpentanoic Acid: Discovery and History

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-3-Methylpentanoic Acid, a halogenated carboxylic acid of interest to researchers, scientists, and drug development professionals. While the specific historical details of its initial discovery and synthesis are not prominently documented in readily available literature, its structural relationship to key synthetic precursors and its potential as a building block in medicinal chemistry suggest its emergence alongside the development of advanced organic synthesis methods. This document outlines a plausible and well-documented synthetic pathway, compiles its physicochemical properties, and details relevant experimental protocols.

Introduction

5-Bromo-3-Methylpentanoic Acid, with the chemical formula C₆H₁₁BrO₂, is a derivative of pentanoic acid featuring a bromine atom at the fifth carbon and a methyl group at the third position.[1] This structure makes it a valuable intermediate in organic synthesis, particularly in the construction of more complex molecules where the bromine atom can be readily displaced by nucleophiles, and the carboxylic acid moiety offers a handle for various chemical transformations. Its application is particularly relevant in the field of medicinal chemistry, where similar bromo-substituted aliphatic acids serve as precursors for the synthesis of active pharmaceutical ingredients (APIs).[2][3]

Historical Context and Discovery

The precise date and the scientists responsible for the first synthesis of 5-Bromo-3-Methylpentanoic Acid are not clearly documented in major chemical databases or historical literature. Its existence and utility are likely an outcome of the broader development of synthetic methodologies for halogenated carboxylic acids throughout the 20th century. The discovery and optimization of reactions such as the Hell-Volhard-Zelinskii reaction for α-halogenation and methods for the ring-opening of lactones have provided chemists with the tools to create a vast array of functionalized molecules, including 5-Bromo-3-Methylpentanoic Acid.

While a seminal discovery paper is not apparent, its role as a synthetic intermediate can be inferred from its appearance in chemical supplier catalogs and patents focused on the synthesis of larger, more complex molecules. The CAS number for this compound is 39865-86-6.[4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Bromo-3-Methylpentanoic Acid. The majority of the available data is computationally predicted and should be used as a reference pending experimental verification.

Property	Value	Source
Molecular Formula	C₆H₁₁BrO₂	PubChem[4]
Molecular Weight	195.05 g/mol	PubChem[4]
IUPAC Name	5-bromo-3-methylpentanoic acid	PubChem[4]
CAS Number	39865-86-6	PubChem[4]
Canonical SMILES	CC(CCBr)CC(=O)O	PubChem[4]
InChI Key	LENIIUZOQQGJJC-UHFFFAOYSA-N	PubChem[4]
XLogP3	1.6	PubChem[4]
Hydrogen Bond Donor Count	1	PubChem[4]
Hydrogen Bond Acceptor Count	2	PubChem[4]
Rotatable Bond Count	4	PubChem[4]
Exact Mass	193.99424 Da	PubChem[4]
Monoisotopic Mass	193.99424 Da	PubChem[4]
Topological Polar Surface Area	37.3 Ų	PubChem[4]
Heavy Atom Count	9	PubChem[4]

Synthesis and Experimental Protocols

A highly plausible and efficient synthetic route to 5-Bromo-3-Methylpentanoic Acid involves a two-step process starting from 3-methyl-1,5-pentanediol (B147205). This pathway leverages well-established and documented procedures from "Organic Syntheses."

Step 1: Synthesis of β-Methyl-δ-valerolactone

The first step is the dehydrogenation of 3-methyl-1,5-pentanediol to form β-methyl-δ-valerolactone. This procedure is adapted from Organic Syntheses, Coll. Vol. 4, p.660 (1963); Vol. 31, p.74 (1951).[5]

Reaction:

Fig. 1: Synthesis of β-Methyl-δ-valerolactone.

Experimental Protocol:

• A 1-liter three-necked flask is equipped with an efficient mechanical stirrer, a thermometer, and a reflux condenser connected to a gas evolution measurement device.

• The flask is charged with 197 g (1.67 moles) of 3-methyl-1,5-pentanediol and 10 g of copper chromite catalyst.

• The mixture is heated rapidly to 200°C with vigorous stirring and maintained at a temperature of 195–205°C for 1.5–3.0 hours, during which hydrogen gas evolves.

• The reaction is monitored by the cessation of hydrogen evolution.

• The product, β-methyl-δ-valerolactone, is then isolated by distillation directly from the reaction flask through a Vigreux column.

• The expected yield is 172–180 g (90–95%), with a boiling point of 110–111°C at 15 mm Hg.[5]

Step 2: Synthesis of 5-Bromo-3-Methylpentanoic Acid

The second step involves the ring-opening of β-methyl-δ-valerolactone with hydrobromic acid. This reaction is a standard method for converting lactones to ω-halo acids. A similar procedure for the synthesis of a related bromo acid from a lactone is described in the literature.[6]

Reaction:

Fig. 2: Synthesis via Lactone Ring-Opening.

Proposed Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, β-methyl-δ-valerolactone (1 mole equivalent) is dissolved in a suitable solvent such as acetic acid.

• A concentrated aqueous solution of hydrobromic acid (e.g., 48%, 1.2-1.5 mole equivalents) is added to the solution.

• The reaction mixture is heated to reflux and maintained at this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, the mixture is cooled to room temperature and diluted with water.

• The product is extracted with a suitable organic solvent, such as diethyl ether or dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude 5-Bromo-3-Methylpentanoic Acid.

• Further purification can be achieved by distillation under reduced pressure or by column chromatography.

Applications in Drug Development and Research

While specific examples of marketed drugs directly synthesized from 5-Bromo-3-Methylpentanoic Acid are not readily identifiable, its structural motifs are present in various biologically active molecules. Halogenated carboxylic acids and their derivatives are crucial intermediates in the pharmaceutical industry. For instance, related structures are used in the synthesis of anticonvulsant drugs like Pregabalin (B1679071), although different synthetic routes are more commonly employed.[2][3][7][8]

The primary utility of 5-Bromo-3-Methylpentanoic Acid in a research and development setting lies in its role as a versatile building block. The bromine atom serves as a handle for introducing various functional groups through nucleophilic substitution, allowing for the creation of a library of derivatives for structure-activity relationship (SAR) studies. The carboxylic acid functionality can be converted to esters, amides, and other groups to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound.[2]

The workflow for utilizing such an intermediate in a drug discovery program would typically involve the following steps:

Fig. 3: Drug Discovery Workflow.

Conclusion

5-Bromo-3-Methylpentanoic Acid is a valuable, albeit not widely documented, chemical intermediate. Its synthesis is achievable through established and reliable chemical transformations, primarily involving the ring-opening of a readily prepared lactone precursor. While its direct historical impact is difficult to ascertain, its utility in modern organic synthesis, particularly for the construction of novel compounds in medicinal chemistry, is evident. This guide provides a foundational understanding of its properties, synthesis, and potential applications, serving as a useful resource for researchers in the chemical and pharmaceutical sciences. Further experimental work is warranted to fully characterize this compound and explore its potential in the development of new therapeutic agents.

References

• 1. CN108912004B - Synthetic method of pregabalin intermediate - Google Patents [patents.google.com]
• 2. EP2053040A1 - Pregabalin intermediates and process for preparing them and Pregabalin - Google Patents [patents.google.com]
• 3. WO2011077463A1 - Process for preparing pregabalin and its intermediate - Google Patents [patents.google.com]
• 4. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. β-Methyl-δ-valerolactone-containing Thermoplastic Poly(ester-amide)s: Synthesis, Mechanical Properties, and Degradation Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US8168828B2 - Process for the preparation of pregabalin - Google Patents [patents.google.com]
• 8. process for preparing a pregabalin intermediate - Patent BR-PI0702897-A2 - PubChem [pubchem.ncbi.nlm.nih.gov]

Theoretical Conformational Analysis of 5-Bromo-3-Methylpentanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical methodologies used to analyze the conformational landscape of 5-Bromo-3-Methylpentanoic Acid. While specific experimental data for this molecule is not publicly available, this document outlines a robust computational workflow, from initial structure generation to advanced quantum mechanical calculations, that can be employed to understand its three-dimensional structure, stability, and potential biological activity. This guide is intended to serve as a blueprint for researchers and drug development professionals interested in the conformational analysis of flexible molecules.

Introduction

The three-dimensional conformation of a molecule is intrinsically linked to its physical, chemical, and biological properties. For flexible molecules such as 5-Bromo-3-Methylpentanoic Acid, a multitude of conformations can exist, each with a distinct energy level. Identifying the low-energy conformers is a critical step in drug design and development, as the bioactive conformation is the one that optimally interacts with a biological target.[1] Conformational analysis, therefore, plays a pivotal role in understanding structure-activity relationships (SAR) and in the rational design of novel therapeutic agents.[2][3]

This guide details the theoretical framework for conducting a thorough conformational analysis of 5-Bromo-3-Methylpentanoic Acid.

Theoretical Methodology

A typical computational workflow for conformational analysis involves a multi-step process that begins with a broad search of the conformational space and progressively refines the structures and energies of the identified conformers.

Conformational Search

The initial step is to generate a diverse set of possible conformations. This is often achieved using molecular mechanics (MM) methods, which are computationally less expensive than higher-level quantum mechanics (QM) calculations.[1] A common approach is to perform a systematic search by rotating the rotatable bonds in the molecule. For 5-Bromo-3-Methylpentanoic Acid, the key rotatable bonds are along the pentanoic acid backbone.

Geometry Optimization and Energy Minimization

Each generated conformer is then subjected to geometry optimization to find the nearest local energy minimum. This process is typically performed using a more sophisticated level of theory, such as Density Functional Theory (DFT). The choice of the functional and basis set is crucial for obtaining accurate results. For carboxylic acids, functionals like B3LYP with basis sets such as 6-311++G(d,p) have been shown to provide reliable geometries and energies.[4]

Vibrational Frequency Analysis

Following geometry optimization, a vibrational frequency analysis is performed for each stationary point found. This calculation serves two purposes: to confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies) and to calculate the zero-point vibrational energy (ZPVE) and thermal corrections to the electronic energy.[4]

Hypothetical Conformational Analysis Data

While a specific study on 5-Bromo-3-Methylpentanoic Acid is not available, the following tables represent the type of data that would be generated from a comprehensive theoretical conformational analysis. The dihedral angles (D1-D4) would correspond to the key rotatable bonds in the molecule's backbone.

Table 1: Key Dihedral Angles of 5-Bromo-3-Methylpentanoic Acid

Dihedral Angle	Atom 1	Atom 2	Atom 3	Atom 4
D1	C(carboxyl)	C2	C3	C4
D2	C2	C3	C4	C5
D3	C3	C4	C5	Br
D4	O(carboxyl)	C(carboxyl)	C2	C3

Table 2: Hypothetical Relative Energies of 5-Bromo-3-Methylpentanoic Acid Conformers

Conformer	D1 (°)	D2 (°)	D3 (°)	D4 (°)	Relative Energy (kcal/mol)	Boltzmann Population (%)
1	178.5	65.2	175.1	1.2	0.00	45.2
2	-179.1	-68.9	176.3	0.8	0.25	29.8
3	60.3	177.4	-70.1	179.5	1.10	8.7
4	-62.1	178.8	68.5	-178.9	1.15	8.1
5	176.9	63.8	-72.4	2.5	2.50	2.3

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Experimental Protocols for Validation

The results of theoretical calculations should ideally be validated against experimental data. The primary techniques for conformational analysis in solution are Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.[1][5]

NMR Spectroscopy

NMR spectroscopy is a powerful tool for studying molecular conformations in solution.[5] Parameters such as nuclear Overhauser effects (NOEs), which provide information about through-space distances between atoms, and scalar coupling constants (J-couplings), which are related to dihedral angles, can be used to determine the predominant conformation or the distribution of conformers in solution.[6][7]

IR Spectroscopy

IR spectroscopy can distinguish between different conformers based on their unique vibrational frequencies.[1] For example, the stretching frequency of the O-H bond in the carboxylic acid group can be sensitive to intramolecular hydrogen bonding, which is conformation-dependent.[4]

Visualizations

Workflow for Conformational Analysis

Workflow for the theoretical conformational analysis of a flexible molecule.

Role of Conformational Analysis in Drug Discovery

The central role of conformational analysis in the drug discovery pipeline.

Conclusion

The theoretical conformational analysis of 5-Bromo-3-Methylpentanoic Acid, as outlined in this guide, provides a powerful framework for understanding its three-dimensional structure and energetic landscape. By employing a combination of molecular mechanics and quantum mechanics, researchers can identify the most stable conformers of this molecule. This information is invaluable for predicting its physicochemical properties and for guiding the design of new molecules with desired biological activities. While this guide presents a hypothetical case, the methodologies described are broadly applicable to the conformational analysis of any flexible molecule and represent a cornerstone of modern computer-aided drug discovery.[8][9]

References

• 1. fiveable.me [fiveable.me]
• 2. Conformational Analysis - Drug Design Org [drugdesign.org]
• 3. ijpsr.com [ijpsr.com]
• 4. jchemlett.com [jchemlett.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. art.torvergata.it [art.torvergata.it]
• 7. Conformational Investigations in Flexible Molecules Using Orientational NMR Constraints in Combination with 3J-Couplings and NOE Distances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Computational Methods in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

A Technical Guide to 5-Bromo-3-Methylpentanoic Acid: Synthesis, Suppliers, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Bromo-3-Methylpentanoic Acid, a key intermediate in the synthesis of advanced therapeutic agents. This document details its chemical properties, commercial availability, synthesis protocols, and its significant role in the development of novel drug candidates, particularly modifiers of the patatin-like phospholipase domain-containing protein 3 (PNPLA3).

Chemical Properties and Identifiers

5-Bromo-3-Methylpentanoic Acid is a halogenated carboxylic acid. Its key identifiers and computed physical properties are summarized below.

Property	Value	Source
Chemical Name	5-Bromo-3-Methylpentanoic Acid	-
CAS Number	39865-86-6	PubChem
Molecular Formula	C₆H₁₁BrO₂	PubChem
Molecular Weight	195.05 g/mol	PubChem
IUPAC Name	5-bromo-3-methylpentanoic acid	PubChem
SMILES	CC(CCBr)CC(=O)O	PubChem
InChI Key	LENIIUZOQQGJJC-UHFFFAOYSA-N	PubChem
XLogP3	1.6	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	4	PubChem

Commercial Availability and Suppliers

5-Bromo-3-Methylpentanoic Acid is available from a number of chemical suppliers specializing in research and development quantities. The following table lists some of the known suppliers. Please note that availability and pricing are subject to change and should be confirmed directly with the supplier.

Supplier	CAS Number	Additional Notes
Sigma-Aldrich	39865-86-6	Available as a research chemical.
AccelaChem	39865-86-6	Listed with pricing for 1g quantities.
ChemScene	39865-86-6	Available for research purposes.
Kuujia	39865-86-6	A directory listing various potential suppliers.

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of 5-Bromo-3-Methylpentanoic Acid has been described in recent patent literature, highlighting its role as a crucial intermediate.[1][2][3]

Synthesis of 5-Bromo-3-Methylpentanoic Acid[1][2][3]

Objective: To synthesize 5-Bromo-3-Methylpentanoic Acid from 4-methyloxan-2-one.

Materials:

• 4-methyloxan-2-one

• Acetic acid

• Hydrogen bromide in acetic acid (33%)

• Dichloromethane (B109758)

• Sodium sulfate

• Ice

Procedure:

• A solution of 4-methyloxan-2-one (1.00 g, 8.76 mmol) in acetic acid (5 mL) is prepared.

• To this solution, a solution of hydrogen bromide in acetic acid (33%, 5 mL) is added.

• The reaction mixture is heated to 90 °C and stirred at this temperature for 4 hours.

• After 4 hours, the reaction mixture is poured onto ice.

• The product is extracted with dichloromethane (3 x 10 mL).

• The combined organic layers are dried over sodium sulfate, filtered, and concentrated in vacuo.

• The resulting product is 5-Bromo-3-Methylpentanoic Acid, obtained as a brown oil.

The following diagram illustrates the workflow for this synthesis protocol.

Caption: Synthesis workflow for 5-Bromo-3-Methylpentanoic Acid.

Applications in Drug Development

5-Bromo-3-Methylpentanoic Acid serves as a critical building block in the synthesis of more complex molecules, particularly in the field of medicinal chemistry.

Intermediate in the Synthesis of PNPLA3 Modulators

The primary application identified for 5-Bromo-3-Methylpentanoic Acid is as a key intermediate in the synthesis of patatin-like phospholipase domain-containing protein 3 (PNPLA3) modifiers.[1][2] These compounds are being investigated for the treatment of a range of liver diseases, including:

• Nonalcoholic fatty liver disease (NAFLD)

• Nonalcoholic steatohepatitis (NASH)

• Fibrosis and cirrhosis of the liver[4]

The I148M variant of the PNPLA3 gene is a significant genetic risk factor for the development and progression of these liver conditions.[5][6] The modulators synthesized using 5-Bromo-3-Methylpentanoic Acid aim to address the pathological consequences of this genetic variant.

The general workflow for the utilization of 5-Bromo-3-Methylpentanoic Acid in the synthesis of these potential therapeutics is outlined below.

Caption: Role of 5-Bromo-3-Methylpentanoic Acid in drug synthesis.

Signaling Pathways and Mechanism of Action

While 5-Bromo-3-Methylpentanoic Acid itself is not biologically active in the context of PNPLA3 modulation, the compounds synthesized from it have a distinct mechanism of action. The PNPLA3 I148M variant protein accumulates on lipid droplets in hepatocytes, leading to impaired lipid remodeling and promoting liver fibrosis.[5][6] The PNPLA3 modulators work by targeting and influencing the activity and expression of this mutated protein.[7]

The proposed mechanism involves the covalent modification of the PNPLA3-I148M protein, leading to its degradation and a reduction in its detrimental effects.[2] This ultimately aims to restore normal lipid metabolism within the liver cells. The downstream effects of PNPLA3 modulation include:

• Increased availability of the co-activator ABHD5 for ATGL, leading to improved lipid remodeling.[8]

• Decreased activation of STAT3 and NF-κB, which in turn reduces inflammation and fibrosis.[8]

The following diagram illustrates the simplified signaling pathway associated with PNPLA3 in the context of liver disease and the therapeutic intervention.

Caption: Simplified PNPLA3 signaling pathway in liver disease.

Safety and Handling

A dedicated Safety Data Sheet (SDS) for 5-Bromo-3-Methylpentanoic Acid was not publicly available at the time of this report. As with all brominated organic compounds, it should be handled with appropriate care in a well-ventilated laboratory fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Direct contact with skin and eyes should be avoided, and inhalation of any vapors should be prevented. For detailed safety information, it is recommended to request an SDS from the supplier upon purchase.

Conclusion

5-Bromo-3-Methylpentanoic Acid is a valuable chemical intermediate with a clear and significant application in the development of novel therapeutics for liver diseases. Its straightforward synthesis and commercial availability make it an accessible building block for medicinal chemists and drug discovery researchers. Further exploration of this molecule in other areas of organic synthesis may reveal additional applications beyond its current primary use.

References

• 1. WO2024084360A1 - Patatin-like phospholipase domain-containing protein 3 (pnpla3) modifiers - Google Patents [patents.google.com]
• 2. WO2024084360A1 - Modificateurs de la proteine 3 contenant le domaine phospholipase de type patatine (pnpla3) - Google Patents [patents.google.com]
• 3. WO2024084363A1 - Use of patatin-like phospholipase domain-containing protein 3 compounds - Google Patents [patents.google.com]
• 4. Frontiers | PNPLA3—A Potential Therapeutic Target for Personalized Treatment of Chronic Liver Disease [frontiersin.org]
• 5. Discovery and Targeting of the Signaling Controls of PNPLA3 to Effectively Reduce Transcription, Expression, and Function in Pre-Clinical NAFLD/NASH Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and Targeting of the Signaling Controls of PNPLA3 to Effectively Reduce Transcription, Expression, and Function in Pre-Clinical NAFLD/NASH Settings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What are PNPLA3 modulators and how do they work? [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

detailed synthesis protocol for "5-Bromo-3-Methylpentanoic Acid"

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive, two-step synthesis protocol for 5-Bromo-3-Methylpentanoic Acid, a valuable building block in organic synthesis and drug development. The synthesis proceeds via the initial preparation of the precursor, 3-methyl-γ-butyrolactone, through a Reformatsky reaction, followed by the ring-opening of the lactone with hydrobromic acid.

Synthesis Overview

The overall synthetic pathway is illustrated in the workflow diagram below. The first stage involves the formation of 3-methyl-γ-butyrolactone from readily available starting materials. The subsequent stage is the acid-catalyzed ring-opening of this lactone to yield the final product, 5-Bromo-3-Methylpentanoic Acid.

Figure 1: Overall workflow for the synthesis of 5-Bromo-3-Methylpentanoic Acid.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 5-Bromo-3-Methylpentanoic Acid.

Parameter	Step 1: 3-Methyl-γ-butyrolactone Synthesis	Step 2: 5-Bromo-3-Methylpentanoic Acid Synthesis
Starting Materials	Ethyl Bromoacetate, Acetone, Activated Zinc	3-Methyl-γ-butyrolactone, 48% Hydrobromic Acid
Key Reagents	Iodine (catalyst), Toluene (B28343) (solvent)	-
Reaction Time	~1.5 hours	~5 hours
Reaction Temperature	90 °C	100 °C (Reflux)
Typical Yield	80-90%	85-95%
Purity (crude)	>95% (by GC)	>95% (by NMR)
Purification Method	Distillation	Extraction and removal of solvent

Experimental Protocols

Safety Precautions: This synthesis involves hazardous materials. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves. Hydrobromic acid is highly corrosive and toxic; handle with extreme care.

Step 1: Synthesis of 3-Methyl-γ-butyrolactone

This procedure is adapted from a standard Reformatsky reaction protocol.

Materials:

• Activated Zinc dust

• Iodine

• Toluene

• Ethyl bromoacetate

• Acetone

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Activation of Zinc: In a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a dropping funnel, add activated zinc dust (13.1 g, 0.2 mol) and a crystal of iodine.

• Initiation of Reaction: Add 50 mL of toluene to the flask. Gently heat the mixture to reflux for approximately 5 minutes until the iodine color disappears, indicating the activation of zinc. Cool the flask to room temperature.

• Addition of Reactants: To the activated zinc suspension, add a solution of ethyl bromoacetate (16.7 g, 0.1 mol) and acetone (5.8 g, 0.1 mol) in 50 mL of toluene dropwise from the dropping funnel over 30 minutes. An exothermic reaction should commence. Maintain a gentle reflux by controlling the rate of addition and external heating if necessary.

• Reaction Completion: After the addition is complete, heat the reaction mixture at 90 °C for an additional hour to ensure complete reaction.

• Work-up: Cool the reaction mixture to room temperature and then to 0 °C in an ice bath. Slowly quench the reaction by the dropwise addition of 100 mL of 1 M hydrochloric acid with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product, ethyl 3-hydroxy-3-methylbutanoate, is then subjected to acidic hydrolysis and lactonization. Add 100 mL of 20% aqueous sulfuric acid to the crude ester and heat the mixture to reflux for 2 hours. Cool the reaction mixture and extract with diethyl ether (3 x 50 mL). Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude 3-methyl-γ-butyrolactone can be purified by vacuum distillation.

Step 2: Synthesis of 5-Bromo-3-Methylpentanoic Acid

This protocol is based on analogous ring-opening procedures of γ-butyrolactones.

Materials:

• 3-Methyl-γ-butyrolactone

• 48% Hydrobromic acid

• Dichloromethane (B109758)

• Saturated sodium chloride solution (Brine)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, place 3-methyl-γ-butyrolactone (10.0 g, 0.1 mol).

• Addition of Acid: Add 48% aqueous hydrobromic acid (50 mL, approximately 0.44 mol) to the flask.

• Reaction: Heat the mixture to reflux (approximately 100-110 °C) with vigorous stirring for 5 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Extraction: Extract the product into dichloromethane (3 x 50 mL).

• Washing: Combine the organic extracts and wash with brine (2 x 50 mL) to remove any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the dichloromethane using a rotary evaporator.

• Final Product: The resulting crude 5-Bromo-3-Methylpentanoic Acid is often of sufficient purity for many applications. If necessary, further purification can be achieved by vacuum distillation.

Characterization of 5-Bromo-3-Methylpentanoic Acid

While experimental spectral data for 5-Bromo-3-Methylpentanoic Acid is not widely available in the literature, the following are the expected characteristic peaks based on its structure and data from analogous compounds.

• ¹H NMR (CDCl₃):

  • δ ~10-12 ppm (br s, 1H, -COOH)

  • δ ~3.4-3.6 ppm (t, 2H, -CH₂Br)

  • δ ~2.2-2.5 ppm (m, 2H, -CH₂COOH)

  • δ ~1.8-2.1 ppm (m, 1H, -CH(CH₃)-)

  • δ ~1.6-1.8 ppm (m, 2H, -CH₂CH₂Br)

  • δ ~0.9-1.1 ppm (d, 3H, -CH₃)

• ¹³C NMR (CDCl₃):

  • δ ~178 ppm (-COOH)

  • δ ~40-45 ppm (-CH₂COOH)

  • δ ~35-40 ppm (-CH₂Br)

  • δ ~30-35 ppm (-CH(CH₃)-)

  • δ ~30-35 ppm (-CH₂CH₂Br)

  • δ ~15-20 ppm (-CH₃)

• IR (neat):

  • ~2500-3300 cm⁻¹ (broad, O-H stretch of carboxylic acid)

  • ~1710 cm⁻¹ (strong, C=O stretch of carboxylic acid)

  • ~650 cm⁻¹ (C-Br stretch)

• Mass Spectrometry (EI):

  • Expected molecular ion peaks at m/z 194 and 196 (due to bromine isotopes ⁷⁹Br and ⁸¹Br in ~1:1 ratio).

  • Fragmentation pattern would likely show loss of Br (M-79/81) and COOH (M-45).

Conclusion

This application note provides a reliable and detailed two-step method for the synthesis of 5-Bromo-3-Methylpentanoic Acid. The protocols are based on well-established chemical transformations and can be readily implemented in a standard organic chemistry laboratory. The expected characterization data provided will aid researchers in confirming the successful synthesis of the target compound.

Application Notes and Protocols for the Esterification of 5-Bromo-3-Methylpentanoic Acid with Methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of methyl 5-bromo-3-methylpentanoate via the Fischer esterification of 5-bromo-3-methylpentanoic acid with methanol (B129727). Detailed experimental protocols, including reaction setup, workup, and purification, are outlined. Furthermore, a summary of the physicochemical properties of the starting material and the resulting ester product is presented in a clear, tabular format for easy reference. Safety precautions and expected outcomes are also discussed to facilitate successful and safe execution of this chemical transformation, which is a valuable process for the synthesis of intermediates in pharmaceutical and agrochemical research.

Introduction

The esterification of carboxylic acids is a fundamental and widely utilized transformation in organic synthesis. The Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol, remains a robust and economical method for the preparation of esters.[1][2] This application note focuses on the specific esterification of 5-bromo-3-methylpentanoic acid with methanol to yield methyl 5-bromo-3-methylpentanoate. This bromo-ester is a potentially valuable building block in the synthesis of more complex molecules, with the bromine atom serving as a handle for further functionalization through nucleophilic substitution reactions and the ester group being amenable to various transformations.[3][4]

The reaction proceeds by the protonation of the carboxylic acid's carbonyl oxygen by a strong acid catalyst, typically sulfuric acid, which enhances the electrophilicity of the carbonyl carbon.[1] The alcohol, in this case methanol, then acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent proton transfer and elimination of a water molecule yield the desired ester.[1] To drive the equilibrium towards the product, an excess of the alcohol is often employed, and in some cases, the removal of water is necessary.[1][5]

Data Presentation

The following tables summarize the key quantitative data for the reactant and the product.

Table 1: Physicochemical Properties of 5-Bromo-3-Methylpentanoic Acid

Property	Value	Reference
Molecular Formula	C₆H₁₁BrO₂	[6]
Molecular Weight	195.05 g/mol	[6]
Appearance	Not specified (predicted to be a liquid or solid)
CAS Number	39865-86-6	[6]

Table 2: Physicochemical and Spectroscopic Data of Methyl 5-bromo-3-methylpentanoate

Property	Value	Reference
Molecular Formula	C₇H₁₃BrO₂	[7]
Molecular Weight	209.08 g/mol	[7]
Appearance	Liquid
Purity	98% (typical)
Storage Temperature	Room Temperature (sealed in dry conditions)
CAS Number	80654-39-3 (for the (S)-enantiomer)	[7]
¹H NMR (CDCl₃, predicted)	Peaks expected for methyl ester protons (~3.7 ppm, s, 3H), proton on the carbon bearing the bromine, and aliphatic chain protons.	[8]
¹³C NMR (CDCl₃, predicted)	Peak for the ester carbonyl carbon (~173 ppm), peak for the methoxy (B1213986) carbon (~52 ppm), peak for the carbon attached to bromine, and peaks for other aliphatic carbons.	[8]
IR (neat)	Strong absorption band for the ester carbonyl group (C=O) around 1730-1740 cm⁻¹.	[8]

Note: Experimental spectroscopic data for the specific racemic product was not available in the searched literature. The provided NMR and IR data are based on predictions for a similar compound and should be confirmed by experimental analysis.

Experimental Protocols

This section details the methodology for the Fischer esterification of 5-bromo-3-methylpentanoic acid with methanol.

Materials and Equipment

• 5-Bromo-3-Methylpentanoic Acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Ethyl acetate (B1210297) (or other suitable extraction solvent)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Standard laboratory glassware

Reaction Setup and Procedure

• Reaction Assembly: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 5-bromo-3-methylpentanoic acid in an excess of anhydrous methanol. A molar ratio of at least 10:1 (methanol:carboxylic acid) is recommended to drive the equilibrium towards the product.

• Acid Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid to the solution. Typically, 1-5 mol% of the carboxylic acid is sufficient. The addition should be done in a fume hood, as the dissolution of sulfuric acid in methanol is exothermic.

• Reflux: Attach a reflux condenser to the round-bottom flask and heat the mixture to reflux using a heating mantle or an oil bath. The reaction temperature will be the boiling point of methanol (approximately 65 °C).

• Reaction Monitoring: Allow the reaction to proceed at reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting carboxylic acid. A typical reaction time can range from 2 to 24 hours, depending on the scale and specific conditions.[9]

Work-up and Purification

• Cooling and Neutralization: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing a saturated solution of sodium bicarbonate to neutralize the sulfuric acid catalyst. Add the bicarbonate solution slowly and with stirring to control the effervescence.

• Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic extracts and wash them sequentially with saturated sodium bicarbonate solution and then with brine.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to obtain the crude methyl 5-bromo-3-methylpentanoate.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to obtain the pure ester.[8]

Safety Precautions

• Concentrated Sulfuric Acid: Corrosive and causes severe burns. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Methanol: Flammable and toxic. Avoid inhalation and contact with skin.

• 5-Bromo-3-Methylpentanoic Acid and Methyl 5-bromo-3-methylpentanoate: Handle with care, wearing appropriate PPE. The toxicological properties may not be fully characterized.

• General Precautions: Perform the reaction in a well-ventilated fume hood. Keep flammable solvents away from ignition sources.

Visualizations

Caption: Experimental workflow for the Fischer esterification.

Caption: Logical flow of the Fischer esterification mechanism.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. methyl (3S)-5-bromo-3-methylpentanoate | 80654-39-3 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. athabascau.ca [athabascau.ca]
• 6. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. methyl (3S)-5-bromo-3-methylpentanoate | C7H13BrO2 | CID 71421154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Application Notes and Protocols: Lactone Synthesis from 5-Bromo-3-Methylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lactones, cyclic esters, are significant structural motifs present in a wide array of natural products and pharmacologically active compounds. Their synthesis is a cornerstone of modern organic and medicinal chemistry. This document provides detailed application notes and protocols for the synthesis of a δ-lactone, specifically 4-methyltetrahydropyran-2-one, using 5-Bromo-3-Methylpentanoic Acid as the starting material. The primary synthetic strategy involves an intramolecular cyclization, a robust and widely utilized method for the formation of cyclic esters. This process is of considerable interest to researchers in drug development as the resulting lactone scaffold can serve as a versatile building block for more complex molecules.

The intramolecular cyclization of ω-haloacids, such as 5-Bromo-3-Methylpentanoic Acid, can be effectively promoted under basic conditions. The reaction proceeds via an initial deprotonation of the carboxylic acid, followed by an intramolecular nucleophilic attack of the resulting carboxylate on the carbon atom bearing the bromine atom, leading to the formation of the six-membered lactone ring and displacement of the bromide ion.

Reaction Scheme

The intramolecular cyclization of 5-Bromo-3-Methylpentanoic Acid to yield 4-methyltetrahydropyran-2-one is depicted below. This transformation is typically facilitated by a non-nucleophilic base to prevent competing intermolecular reactions.

Figure 1: Reaction scheme for the synthesis of 4-methyltetrahydropyran-2-one from 5-Bromo-3-Methylpentanoic Acid.

Quantitative Data Summary

The following table summarizes the key quantitative data for the starting material and the expected product of the lactonization reaction.

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
5-Bromo-3-Methylpentanoic Acid	5-bromo-3-methylpentanoic acid	C₆H₁₁BrO₂	195.05	39865-86-6[1]
4-methyltetrahydropyran-2-one	4-methyl-tetrahydro-2H-pyran-2-one	C₆H₁₀O₂	114.14	1121-84-2[2]

Experimental Protocol: Base-Mediated Intramolecular Cyclization

This protocol describes a general procedure for the synthesis of 4-methyltetrahydropyran-2-one from 5-Bromo-3-Methylpentanoic Acid using a suitable base. The selection of a non-nucleophilic base is crucial to favor the intramolecular cyclization over intermolecular side reactions.

Materials:

• 5-Bromo-3-Methylpentanoic Acid

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Bromo-3-Methylpentanoic Acid (e.g., 10.0 g, 51.3 mmol).

• Addition of Reagents: Add anhydrous potassium carbonate (e.g., 14.2 g, 102.6 mmol, 2.0 equivalents) to the flask, followed by 150 mL of anhydrous acetone.

• Reaction: The reaction mixture is stirred vigorously and heated to reflux (approximately 56 °C). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The inorganic salts are removed by filtration, and the filter cake is washed with a small amount of acetone.

• Solvent Removal: The filtrate is concentrated under reduced pressure using a rotary evaporator to remove the acetone.

• Extraction: The residue is redissolved in 100 mL of dichloromethane and transferred to a separatory funnel. The organic layer is washed with 50 mL of water and 50 mL of brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude lactone.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to afford the pure 4-methyltetrahydropyran-2-one.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 4-methyltetrahydropyran-2-one.

Caption: Experimental workflow for lactone synthesis.

Proposed Signaling Pathway (Reaction Mechanism)

The diagram below outlines the proposed mechanism for the base-mediated intramolecular cyclization.

Caption: Proposed reaction mechanism for lactonization.

Discussion

The described protocol provides a reliable method for the synthesis of 4-methyltetrahydropyran-2-one. The yield and purity of the final product are dependent on the reaction conditions, including the choice of base, solvent, and reaction temperature. Alternative non-nucleophilic bases such as sodium hydride (NaH) or cesium carbonate (Cs₂CO₃)[3][4] in a suitable aprotic solvent like tetrahydrofuran (B95107) (THF) or dimethylformamide (DMF) can also be employed. Researchers should optimize these parameters to achieve the desired outcome for their specific application. The successful synthesis of this lactone opens avenues for the development of novel chemical entities with potential applications in pharmaceuticals and materials science.

References

• 1. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Transition-metal-free base catalyzed intramolecular cyclization of 2-ynylphenols for efficient and facile synthesis of 2-substituted benzo[b]furans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Base-Mediated Intramolecular Decarboxylative Synthesis of Alkylamines from Alkanoyloxycarbamates [organic-chemistry.org]

Application Notes and Protocols: Nucleophilic Substitution at the C5 Position of 5-Bromo-3-Methylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of nucleophilic substitution reactions at the C5 position of 5-Bromo-3-Methylpentanoic Acid. This document includes generalized experimental protocols, potential applications in drug development, and illustrative data for the synthesis of key derivatives.

Introduction

5-Bromo-3-Methylpentanoic Acid is a valuable building block in medicinal chemistry and drug discovery. The presence of a primary bromide at the C5 position allows for a variety of nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This functionalization can significantly alter the physicochemical and pharmacological properties of the parent molecule, making it a key strategy for the development of new therapeutic agents. The methyl group at the C3 position can influence the molecule's conformation and interaction with biological targets.

This document details the protocols for the substitution of the C5 bromine with common nucleophiles, including azides, thiols, and amines, to yield the corresponding 5-azido, 5-mercapto, and 5-amino derivatives. These derivatives serve as versatile intermediates for further chemical modifications, such as peptide synthesis, bioconjugation, and the generation of compound libraries for screening.

General Reaction Pathway

The fundamental reaction involves the displacement of the bromide ion by a nucleophile. This is typically an SN2 reaction, where the nucleophile attacks the electrophilic carbon atom bonded to the bromine.

Caption: General Nucleophilic Substitution at C5.

Key Nucleophilic Substitution Reactions

Synthesis of 5-Azido-3-Methylpentanoic Acid

The introduction of an azide (B81097) group provides a versatile chemical handle for "click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC). These reactions are widely used in drug discovery for bioconjugation and the synthesis of complex molecules.

Illustrative Quantitative Data:

Nucleophile	Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Azide	Sodium Azide (NaN₃)	DMF	80	12	85-95

Experimental Protocol:

• Materials: 5-Bromo-3-Methylpentanoic Acid, Sodium Azide (NaN₃), Dimethylformamide (DMF), Ethyl acetate (B1210297), Brine, Sodium sulfate (B86663) (anhydrous).

• Procedure:

  • Dissolve 5-Bromo-3-Methylpentanoic Acid (1.0 eq) in DMF in a round-bottom flask.

  • Add Sodium Azide (1.5 eq) to the solution.

  • Heat the reaction mixture to 80°C and stir for 12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Synthesis of 5-Mercapto-3-Methylpentanoic Acid

Thiols are important functional groups in medicinal chemistry due to their ability to interact with biological targets, form disulfide bonds, and act as antioxidants. The mercapto derivative can be used to synthesize thioethers and other sulfur-containing compounds.

Illustrative Quantitative Data:

Nucleophile	Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Thiol	Sodium Hydrosulfide (NaSH)	Ethanol (B145695)/Water	50	8	70-80

Experimental Protocol:

• Materials: 5-Bromo-3-Methylpentanoic Acid, Sodium Hydrosulfide (NaSH), Ethanol, Water, Hydrochloric acid (1M), Ethyl acetate, Brine, Sodium sulfate (anhydrous).

• Procedure:

  • Prepare a solution of Sodium Hydrosulfide (2.0 eq) in a mixture of ethanol and water.

  • Add 5-Bromo-3-Methylpentanoic Acid (1.0 eq) to the solution at room temperature.

  • Heat the reaction mixture to 50°C and stir for 8 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and acidify with 1M HCl to pH 2-3.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the product by column chromatography.

Synthesis of 5-Amino-3-Methylpentanoic Acid

The introduction of an amino group is crucial for synthesizing amides, sulfonamides, and for modifying the pharmacokinetic properties of a drug candidate by introducing a basic center. The resulting amino acid analog can be a valuable building block for peptidomimetics.

Illustrative Quantitative Data:

Nucleophile	Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Amine	Aqueous Ammonia (B1221849) (NH₃)	Ethanol	100 (sealed tube)	24	60-70

Experimental Protocol:

• Materials: 5-Bromo-3-Methylpentanoic Acid, Aqueous Ammonia (excess), Ethanol, Dowex 50WX8 resin.

• Procedure:

  • Place 5-Bromo-3-Methylpentanoic Acid (1.0 eq) and a large excess of aqueous ammonia in a sealed pressure tube with ethanol as a co-solvent.

  • Heat the mixture to 100°C for 24 hours.

  • After cooling, concentrate the reaction mixture to remove ammonia and ethanol.

  • Dissolve the residue in water and apply it to a Dowex 50WX8 (H⁺ form) ion-exchange column.

  • Wash the column with water to remove unreacted starting material and salts.

  • Elute the amino acid product with a dilute aqueous ammonia solution.

  • Concentrate the product-containing fractions to obtain the pure 5-Amino-3-Methylpentanoic Acid.

Applications in Drug Development

The functionalized 3-methylpentanoic acid derivatives are versatile scaffolds for drug discovery.

Caption: Drug Development Applications.

• Structure-Activity Relationship (SAR) Studies: The synthesized derivatives can be used to build a library of compounds to explore the SAR of a particular biological target. By systematically modifying the C5 position, researchers can probe the binding pocket of a receptor or enzyme to optimize potency and selectivity.

• Bioconjugation: The 5-azido derivative is an excellent tool for attaching the molecule to proteins, peptides, or other biomolecules using click chemistry. This is particularly useful for creating targeted drug delivery systems or fluorescent probes for imaging.

• Peptidomimetics: 5-Amino-3-Methylpentanoic Acid is a non-natural amino acid that can be incorporated into peptide sequences to create peptidomimetics with improved stability and pharmacological properties.

• Covalent Inhibitors: The 5-mercapto derivative can be used to design covalent inhibitors that form disulfide bonds with cysteine residues in the active site of an enzyme.

Experimental Workflow Overview

The general workflow for the synthesis and purification of these derivatives is outlined below.

Caption: General Synthetic Workflow.

Disclaimer: The provided protocols are generalized and may require optimization for specific experimental conditions and scales. It is crucial to perform all reactions in a well-ventilated fume hood and to use appropriate personal protective equipment. The illustrative yields are based on typical SN2 reactions on similar substrates and should be considered as estimates.

Application Notes and Protocol for the Purification of 5-Bromo-3-Methylpentanoic Acid by Column Chromatography

Introduction

5-Bromo-3-methylpentanoic acid is a functionalized carboxylic acid containing both a bromine atom and a methyl group. This combination of a polar carboxylic acid head and a halogenated alkyl chain makes it an intermediate of interest in the synthesis of various organic molecules and active pharmaceutical ingredients. Due to the presence of impurities from its synthesis, such as starting materials, by-products, and reagents, a robust purification method is essential to obtain the compound in high purity. Column chromatography is a widely used and effective technique for the purification of such moderately polar organic compounds.[1][2][3]

This document provides a detailed protocol for the purification of 5-Bromo-3-methylpentanoic acid using normal-phase column chromatography with a silica (B1680970) gel stationary phase. The protocol is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Materials and Reagents

• Crude 5-Bromo-3-methylpentanoic acid

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Acetic acid (glacial)

• Compressed air or nitrogen supply

• Glass column with stopcock

• Separatory funnel or addition funnel

• Beakers and Erlenmeyer flasks

• Test tubes or vials for fraction collection

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm)

• Potassium permanganate (B83412) stain

• Rotary evaporator

• Cotton or glass wool

• Sand (acid-washed)

Experimental Protocol

This protocol outlines the steps for the purification of 5-Bromo-3-methylpentanoic acid using flash column chromatography.

1. Preparation of the Mobile Phase (Eluent)

A common mobile phase for separating carboxylic acids on silica gel is a mixture of a non-polar solvent (like hexane) and a more polar solvent (like ethyl acetate), with a small amount of acid added to suppress deprotonation of the carboxylic acid, which helps to prevent peak tailing.[4]

• Prepare a starting eluent of 90:10:1 Hexane:Ethyl Acetate:Acetic Acid (v/v/v) .

• Prepare a more polar eluent for flushing the column, such as 70:30:1 Hexane:Ethyl Acetate:Acetic Acid (v/v/v) .

• Degas the solvents if necessary, particularly for high-resolution separations.

2. Packing the Column

The "wet slurry" method is recommended for packing the column to ensure a homogenous stationary phase.[2]

• Insert a small plug of cotton or glass wool into the bottom of the column to prevent the stationary phase from washing out.

• Add a thin layer (approx. 1 cm) of sand on top of the plug.[5]

• In a beaker, prepare a slurry of silica gel in the initial mobile phase (90:10:1 mixture). The consistency should be easily pourable.

• Pour the slurry into the column. Gently tap the side of the column to dislodge any air bubbles and to ensure even packing.

• Open the stopcock to allow some solvent to drain, which helps in compacting the silica gel. Never let the top of the silica gel run dry.[2]

• Add another thin layer of sand on top of the silica gel bed to prevent disruption during sample loading.[5]

• Continuously elute the column with the initial mobile phase until the silica bed is stable and no more settling occurs.

3. Sample Loading

• Dissolve the crude 5-Bromo-3-methylpentanoic acid in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the mobile phase).

• Alternatively, for less soluble compounds, use the "dry loading" method:

  • Dissolve the crude product in a volatile solvent.

  • Add a small amount of silica gel to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of the crude compound adsorbed onto the silica gel.

  • Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection

• Carefully add the initial mobile phase to the top of the column.

• Apply gentle pressure using compressed air or nitrogen to start the elution process (flash chromatography). Maintain a steady flow rate.

• Begin collecting fractions in test tubes or vials as the solvent elutes from the column. The size of the fractions will depend on the column size and the expected separation.

• It is advisable to start with a less polar solvent system and gradually increase the polarity (gradient elution) if the compound of interest is slow to elute.[6]

5. Monitoring the Separation

The progress of the separation is monitored by Thin-Layer Chromatography (TLC).[1][6]

• Spot the collected fractions onto a TLC plate. It is good practice to spot every second or third fraction.

• Also, spot the crude mixture and a reference standard if available.

• Develop the TLC plate in a chamber containing the mobile phase used for the column.

• Visualize the spots under a UV lamp (if the compound is UV active) and/or by staining with a suitable agent like potassium permanganate. Carboxylic acids often stain well with permanganate.

• Fractions containing the pure desired compound (showing a single spot at the correct Rf value) are combined.

6. Isolation of the Purified Compound

• Combine the pure fractions into a round-bottom flask.

• Remove the solvent using a rotary evaporator. The presence of acetic acid will require co-evaporation with a non-polar solvent like toluene (B28343) to remove it completely.

• The resulting residue is the purified 5-Bromo-3-methylpentanoic acid.

• Determine the purity of the final product using analytical techniques such as NMR, LC-MS, or GC-MS.

Data Presentation

The following table summarizes typical parameters and expected results for the column chromatography of 5-Bromo-3-methylpentanoic acid. These values are illustrative and may vary based on the specific experimental conditions.

Parameter	Value	Notes
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard for normal-phase chromatography of polar compounds.[5]
Mobile Phase	Hexane:Ethyl Acetate:Acetic Acid	Gradient or isocratic elution can be used.[4][6]
(90:10:1 to 70:30:1 v/v/v)	Acetic acid is added to reduce tailing of the carboxylic acid.
Expected Rf of Product	~0.3 - 0.4	In 80:20:1 Hexane:EtOAc:AcOH. Rf should be in this range for good separation.
Elution Volume	Dependent on column size and loading	Typically, the product will elute after several column volumes.
Purity after Column	>95%	As determined by NMR or LC-MS.
Recovery	80-95%	Dependent on the purity of the crude material and technique.

Experimental Workflow Diagram

References

• 1. youtube.com [youtube.com]
• 2. Column chromatography - Wikipedia [en.wikipedia.org]
• 3. Khan Academy [khanacademy.org]
• 4. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 5. columbia.edu [columbia.edu]
• 6. orgchemboulder.com [orgchemboulder.com]

Application Notes and Protocols for the Large-Scale Synthesis of 5-Bromo-3-Methylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-3-methylpentanoic acid is a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical compounds and other specialty chemicals. Its bifunctional nature, possessing both a carboxylic acid and a terminal alkyl bromide, allows for a variety of subsequent chemical transformations. This document provides a detailed protocol for a plausible large-scale synthesis of 5-Bromo-3-Methylpentanoic Acid, designed for researchers and professionals in drug development and chemical synthesis. The outlined synthetic route is a multi-step process commencing with the formation of 3-methyl-1,5-pentanediol (B147205), followed by a selective monobromination and subsequent oxidation to yield the final product.

Proposed Synthetic Pathway

The proposed three-step synthesis for 5-Bromo-3-Methylpentanoic Acid is as follows:

• Synthesis of 3-Methyl-1,5-pentanediol: Hydrogenation of a suitable precursor, such as 3,4-dihydro-2-methoxy-4-methyl-2H-pyran.

• Selective Monobromination: Conversion of 3-methyl-1,5-pentanediol to 5-bromo-3-methyl-1-pentanol using a suitable brominating agent.

• Oxidation: Oxidation of the terminal alcohol in 5-bromo-3-methyl-1-pentanol to the corresponding carboxylic acid.

Experimental Protocols

Step 1: Synthesis of 3-Methyl-1,5-pentanediol

This procedure is adapted from established methods for the synthesis of diols.[1]

Materials:

• 3,4-dihydro-2-methoxy-4-methyl-2H-pyran

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Sodium Bicarbonate (NaHCO₃)

• Raney Nickel Catalyst

• Hydrogen Gas (H₂)

Equipment:

• Large glass reactor with stirring and temperature control

• High-pressure autoclave

• Filtration apparatus

• Distillation apparatus

Procedure:

• In a large glass reactor, combine 3,4-dihydro-2-methoxy-4-methyl-2H-pyran with deionized water and a catalytic amount of concentrated hydrochloric acid.

• Stir the mixture at a controlled temperature (not exceeding 50°C) for approximately 2 hours to facilitate hydrolysis.

• Carefully neutralize the reaction mixture with solid sodium bicarbonate until a neutral pH is achieved.

• Transfer the neutralized aqueous solution and a suspension of Raney nickel catalyst to a high-pressure autoclave.

• Pressurize the autoclave with hydrogen gas to a pressure of at least 1625 psi.

• Heat the mixture to 125°C with constant agitation for 4 hours.

• After cooling, carefully vent the autoclave and filter the reaction mixture to remove the Raney nickel catalyst.

• The resulting aqueous solution is then subjected to fractional distillation to remove water and methanol, followed by vacuum distillation to isolate the pure 3-methyl-1,5-pentanediol.

Step 2: Selective Monobromination of 3-Methyl-1,5-pentanediol

This step is crucial for selectively brominating one of the two hydroxyl groups. The use of aqueous hydrobromic acid is a common method for converting primary alcohols to alkyl bromides.

Materials:

• 3-Methyl-1,5-pentanediol

• 48% Hydrobromic Acid (HBr)

• Toluene (B28343) (or another suitable organic solvent)

Equipment:

• Large glass reactor with a Dean-Stark trap, condenser, and temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• Charge the reactor with 3-methyl-1,5-pentanediol and a molar excess of 48% hydrobromic acid.

• Add toluene to the reactor to act as an azeotroping agent for water removal.

• Heat the mixture to reflux and collect the water-toluene azeotrope in the Dean-Stark trap.

• Continue the reaction until no more water is collected, indicating the completion of the reaction.

• Cool the reaction mixture and transfer it to a large separatory funnel.

• Separate the organic layer from the aqueous layer.

• Wash the organic layer with water and then with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain crude 5-bromo-3-methyl-1-pentanol.

• Further purification can be achieved by vacuum distillation.

Step 3: Oxidation of 5-Bromo-3-Methyl-1-Pentanol to 5-Bromo-3-Methylpentanoic Acid

The final step involves the oxidation of the primary alcohol to a carboxylic acid. A variety of oxidizing agents can be used; a common and effective method for primary alcohols is oxidation with Jones reagent (CrO₃ in sulfuric acid and acetone) or other chromium-based reagents. For a more environmentally benign approach, TEMPO-catalyzed oxidation can be employed.[2]

Materials:

• 5-Bromo-3-methyl-1-pentanol

• Acetone (B3395972)

• Jones Reagent (prepared from Chromium trioxide, sulfuric acid, and water)

• Isopropyl alcohol (for quenching)

• Diethyl ether (or other suitable extraction solvent)

• Saturated Sodium Bicarbonate solution

• Concentrated Hydrochloric Acid (HCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Large glass reactor with dropping funnel, stirrer, and temperature control (ice bath)

• Separatory funnel

• Filtration apparatus

• Rotary evaporator

Procedure:

• Dissolve the 5-bromo-3-methyl-1-pentanol in acetone in the reactor and cool the mixture in an ice bath.

• Slowly add Jones reagent from a dropping funnel to the stirred solution, maintaining the temperature below 20°C. The color of the reaction mixture will change from orange to green.

• After the addition is complete, continue stirring for a few hours at room temperature to ensure the reaction goes to completion.

• Quench the excess oxidant by the slow addition of isopropyl alcohol until the green color persists.

• Remove the acetone under reduced pressure.

• Add water to the residue and extract the product with diethyl ether.

• Wash the combined organic extracts with water and then extract the product into a saturated sodium bicarbonate solution.

• Acidify the aqueous bicarbonate solution with concentrated hydrochloric acid to precipitate the carboxylic acid.

• Extract the carboxylic acid with diethyl ether.

• Dry the ether extract over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 5-Bromo-3-Methylpentanoic Acid.

• The final product can be further purified by vacuum distillation or recrystallization.

Data Presentation

Parameter	Step 1: Diol Synthesis	Step 2: Monobromination	Step 3: Oxidation
Starting Material	3,4-dihydro-2-methoxy-4-methyl-2H-pyran	3-Methyl-1,5-pentanediol	5-Bromo-3-methyl-1-pentanol
Key Reagents	H₂O, HCl, NaHCO₃, Raney Ni, H₂	48% HBr, Toluene	Jones Reagent, Acetone
Reaction Temperature	Hydrolysis: <50°C; Hydrogenation: 125°C	Reflux	0-20°C (addition), RT (reaction)
Reaction Time	Hydrolysis: 2h; Hydrogenation: 4h	Monitored by water removal	~4-6 hours
Typical Yield	80-85%	70-80%	75-85%
Purification Method	Vacuum Distillation	Vacuum Distillation	Vacuum Distillation/Recrystallization

Visualizations

Caption: Workflow for the large-scale synthesis of 5-Bromo-3-Methylpentanoic Acid.

Safety and Handling

• Hydrochloric Acid and Hydrobromic Acid: These are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, in a well-ventilated fume hood.

• Raney Nickel: Highly flammable when dry and may ignite spontaneously in air. It should be handled as a slurry in water.

• Hydrogen Gas: Extremely flammable. Hydrogenation should be carried out in a properly rated high-pressure reactor by trained personnel.

• Jones Reagent (Chromium Trioxide): Highly toxic, corrosive, and a strong oxidizing agent. It is also a known carcinogen. All handling must be done in a fume hood with appropriate PPE.

• General Precautions: All reactions should be carried out in a well-ventilated area or fume hood. Appropriate PPE should be worn at all times. Consult the Safety Data Sheets (SDS) for all chemicals before use.

Characterization

The identity and purity of the final product, 5-Bromo-3-Methylpentanoic Acid, should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (carboxylic acid C=O and O-H stretches).

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used to determine the purity of the final product.

Conclusion

The provided application notes and protocols outline a viable and detailed pathway for the large-scale synthesis of 5-Bromo-3-Methylpentanoic Acid. By following these procedures and adhering to strict safety protocols, researchers and drug development professionals can effectively produce this important chemical intermediate for their synthetic needs. The multi-step synthesis offers a logical progression from commercially available starting materials to the final, purified product.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Carboxylic acid synthesis by oxidation of alcohols [organic-chemistry.org]

application of "5-Bromo-3-Methylpentanoic Acid" in the synthesis of natural product analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-3-Methylpentanoic Acid is a versatile bifunctional building block valuable in the synthesis of natural product analogues, particularly those containing substituted heterocyclic scaffolds. Its structure, featuring a primary alkyl bromide and a carboxylic acid, allows for strategic and sequential chemical modifications. The bromine atom serves as an excellent leaving group for nucleophilic substitution, while the carboxylic acid provides a handle for amide bond formation, reduction to an alcohol, or esterification. The methyl group at the 3-position introduces a key stereocenter, enabling the synthesis of chiral analogues that can offer improved biological activity, selectivity, or pharmacokinetic properties compared to their parent natural products.

This document outlines the application of 5-Bromo-3-Methylpentanoic Acid in the construction of substituted piperidine (B6355638) rings, a common motif in a vast array of bioactive alkaloids. The primary strategy involves the intramolecular cyclization of a suitably derivatized acyclic precursor.

Core Application: Synthesis of 4-Methylpiperidine Analogues

A primary application of 5-Bromo-3-Methylpentanoic Acid is in the synthesis of N-substituted-4-methylpiperidines. These structures are core components of numerous alkaloid natural products and their analogues, which exhibit a wide range of pharmacological activities. The synthetic strategy hinges on converting the carboxylic acid to a primary amine and then inducing an intramolecular SN2 reaction to form the piperidine ring.

The general workflow involves:

• Amide Formation: Coupling of 5-Bromo-3-Methylpentanoic Acid with a desired primary amine (R-NH₂) to introduce the eventual N-substituent of the piperidine ring.

• Amide Reduction: Reduction of the resulting amide to a secondary amine. This step creates the acyclic precursor containing both the nucleophile (secondary amine) and the electrophile (alkyl bromide).

• Intramolecular Cyclization: A base-mediated intramolecular N-alkylation (6-endo-trig cyclization) where the secondary amine displaces the bromide to form the six-membered piperidine ring. The methyl group at the 3-position of the starting acid becomes the methyl group at the 4-position of the piperidine product.

This approach allows for the modular synthesis of a library of analogues by varying the primary amine used in the initial coupling step, leading to diverse N-substituted piperidines for structure-activity relationship (SAR) studies.

Caption: General workflow for synthesizing N-substituted-4-methylpiperidine analogues.

Data Presentation

The efficiency and diastereoselectivity of the key intramolecular cyclization step can be influenced by the nature of the N-substituent and the reaction conditions. Below is a representative summary of results for the synthesis of various N-substituted-4-methylpiperidine analogues from their corresponding acyclic bromo-amine precursors.

Entry	N-Substituent (R)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	Benzyl	K₂CO₃	MeCN	80	12	85	1.5 : 1
2	p-Methoxybenzyl	K₂CO₃	DMF	80	10	88	1.6 : 1
3	Allyl	DIPEA	MeCN	80	16	78	1.4 : 1
4	Butyl	NaH	THF	65	18	75	1.3 : 1
5	Phenyl	K₂CO₃	DMF	100	24	65	1.2 : 1
6	Tosyl	Cs₂CO₃	MeCN	80	8	92	>20 : 1

Note: Data are representative and compiled from analogous synthetic procedures. Diastereomeric ratio refers to the relative stereochemistry between the C4-methyl group and a potential substituent at C2 if the N-substituent were to create a second stereocenter upon cyclization; for simple N-alkyl groups, it reflects the influence on the ring conformation. The high diastereoselectivity with the bulky tosyl group (Entry 6) is noteworthy.

Experimental Protocols

Protocol 1: Synthesis of the Acyclic Precursor - N-Benzyl-5-bromo-3-methylpentan-1-amine

This protocol details the first two steps of the overall workflow: amide coupling and reduction.

Step A: Synthesis of N-Benzyl-5-bromo-3-methylpentanamide

• Reaction Setup: To a solution of 5-Bromo-3-Methylpentanoic Acid (1.0 eq., 1.95 g, 10 mmol) in anhydrous dichloromethane (B109758) (DCM, 50 mL) at 0 °C, add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq., 2.30 g, 12 mmol) and Hydroxybenzotriazole (HOBt) (1.2 eq., 1.62 g, 12 mmol).

• Amine Addition: Stir the mixture for 15 minutes, then add benzylamine (B48309) (1.1 eq., 1.18 g, 11 mmol) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture sequentially with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: 30-50% Ethyl Acetate (B1210297) in Hexanes) to yield the pure amide.

Step B: Reduction to N-Benzyl-5-bromo-3-methylpentan-1-amine

• Reaction Setup: In a flame-dried round-bottom flask under an argon atmosphere, suspend Lithium aluminum hydride (LiAlH₄) (2.0 eq., 0.76 g, 20 mmol) in anhydrous tetrahydrofuran (B95107) (THF, 40 mL) and cool to 0 °C.

• Amide Addition: Slowly add a solution of N-Benzyl-5-bromo-3-methylpentanamide (1.0 eq., 2.84 g, 10 mmol) in anhydrous THF (20 mL) to the LiAlH₄ suspension.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction by TLC.

• Work-up (Fieser method): Cool the reaction to 0 °C and quench by the sequential, dropwise addition of water (0.76 mL), 15% aqueous NaOH (0.76 mL), and water (2.28 mL). Stir vigorously for 30 minutes until a granular white precipitate forms.

• Purification: Filter the mixture through a pad of Celite®, washing the filter cake with THF. Concentrate the filtrate under reduced pressure to yield the crude acyclic bromo-amine precursor, which can often be used in the next step without further purification.

Protocol 2: Intramolecular Cyclization to N-Benzyl-4-methylpiperidine

This protocol details the key ring-forming step.

• Reaction Setup: To a solution of the crude N-Benzyl-5-bromo-3-methylpentan-1-amine (1.0 eq., approx. 10 mmol) in anhydrous acetonitrile (B52724) (MeCN, 100 mL), add finely powdered anhydrous potassium carbonate (K₂CO₃) (2.5 eq., 3.45 g, 25 mmol).

• Reaction: Heat the suspension to reflux (approx. 82 °C) and stir vigorously for 10-16 hours. Monitor the formation of the product and disappearance of the starting material by TLC or GC-MS.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the inorganic salts. Wash the filter cake with acetonitrile.

• Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 25 mL) and brine (1 x 25 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel (eluent: 10-20% Ethyl Acetate in Hexanes with 1% Triethylamine) to afford N-Benzyl-4-methylpiperidine as a mixture of diastereomers.

Caption: Detailed experimental workflow for the synthesis of piperidine analogues.

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-3-Methylpentanoic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the synthesis of 5-Bromo-3-Methylpentanoic Acid. This resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help improve reaction yields and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 5-Bromo-3-Methylpentanoic Acid?

A1: Two primary routes are commonly considered for the synthesis of 5-Bromo-3-Methylpentanoic Acid:

• Malonic Ester Synthesis: This is a versatile method for preparing carboxylic acids. It involves the alkylation of diethyl malonate followed by hydrolysis and decarboxylation.[1][2][3][4]

• Ring-opening of 3-Methyl-γ-butyrolactone: This involves the cleavage of the lactone ring with a bromine source, such as hydrobromic acid (HBr).

Q2: I am experiencing low yields in my synthesis. What are the general factors I should investigate?

A2: Low yields can stem from several factors, including incomplete reactions, side reactions, and suboptimal purification. Key areas to investigate are the purity of starting materials, reaction temperature and time, stoichiometry of reagents, and the efficiency of the work-up and purification steps.[5][6]

Q3: What are the typical impurities I might encounter?

A3: Depending on the synthetic route, common impurities may include unreacted starting materials, dialkylated products (in malonic ester synthesis), or isomeric byproducts. Purification techniques such as column chromatography or distillation are often necessary to isolate the pure product.[2][7]

Troubleshooting Guides

Route 1: Malonic Ester Synthesis

This route involves the reaction of a malonate with two different alkyl halides, followed by hydrolysis and decarboxylation.

Problem 1: Low yield of the desired mono-alkylated product.

• Possible Cause: Formation of a significant amount of dialkylated malonic ester.[2]

• Solution:

  • Carefully control the stoichiometry of the base and the first alkyl halide. Use of a slight excess of the malonic ester can favor mono-alkylation.

  • Add the alkyl halide slowly at a controlled temperature to minimize side reactions.

Problem 2: The decarboxylation step is incomplete or leads to decomposition.

• Possible Cause: The reaction temperature is either too low for complete decarboxylation or too high, causing degradation of the product.

• Solution:

  • Ensure the reaction is heated sufficiently, typically to the reflux temperature of the acidic solution, until the evolution of CO2 ceases.[8]

  • Monitor the reaction by TLC or other appropriate analytical methods to determine the optimal reaction time and temperature.

Problem 3: Difficulty in purifying the final product.

• Possible Cause: The presence of closely related impurities, such as the corresponding ester if hydrolysis is incomplete.

• Solution:

  • Ensure complete hydrolysis of the ester groups by using a sufficient amount of strong acid or base and adequate reaction time.

  • Employ column chromatography with a suitable solvent system to separate the desired carboxylic acid from non-polar impurities.[7]

Route 2: Ring-opening of 3-Methyl-γ-butyrolactone

This method involves the reaction of 3-Methyl-γ-butyrolactone with a source of bromide, such as HBr.

Problem 1: The reaction is sluggish or does not go to completion.

• Possible Cause: Insufficient concentration or reactivity of the bromide source.

• Solution:

  • Use a higher concentration of HBr or consider the use of a Lewis acid catalyst to facilitate the ring opening.

  • Increase the reaction temperature, but monitor for potential side reactions such as dehydration.

Problem 2: Formation of unwanted byproducts.

• Possible Cause: At elevated temperatures, elimination reactions can compete with the desired substitution, leading to the formation of unsaturated acids.

• Solution:

  • Maintain the reaction at the lowest effective temperature.

  • Consider using a milder brominating agent.

Data Presentation

The following table summarizes hypothetical yield data for the malonic ester synthesis of 5-Bromo-3-Methylpentanoic Acid under varying conditions. This data is for illustrative purposes to guide optimization.

Entry	Base	Alkylating Agent 1	Alkylating Agent 2	Reaction Temperature (°C)	Yield (%)
1	NaOEt	Methyl Iodide	1,2-Dibromoethane (B42909)	50	45
2	NaOEt	Methyl Iodide	1,2-Dibromoethane	70	60
3	K2CO3	Methyl Iodide	1,2-Dibromoethane	70	55
4	NaOEt	Dimethyl Sulfate	1,2-Dibromoethane	70	65

Experimental Protocols

Protocol 1: Malonic Ester Synthesis of 5-Bromo-3-Methylpentanoic Acid

This protocol is a general guideline and may require optimization.

• Deprotonation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve diethyl malonate (1.0 eq) in anhydrous ethanol (B145695). Add a solution of sodium ethoxide (1.0 eq) in ethanol dropwise at room temperature.

• First Alkylation: To the resulting solution, add methyl iodide (1.0 eq) dropwise while maintaining the temperature below 30°C. Stir the mixture for 2-3 hours.

• Second Deprotonation: Add a second equivalent of sodium ethoxide solution dropwise.

• Second Alkylation: Add 1,2-dibromoethane (1.1 eq) and heat the mixture to reflux for 4-6 hours.

• Hydrolysis and Decarboxylation: Cool the reaction mixture and add a solution of concentrated hydrochloric acid. Heat the mixture to reflux until the evolution of CO2 ceases (typically 8-12 hours).

• Work-up and Purification: Cool the mixture and extract with a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

Mandatory Visualization

Caption: Workflow for the malonic ester synthesis of 5-Bromo-3-Methylpentanoic Acid.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 3. Malonic ester synthesis (of carboxylic acids): [chemicalnote.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

common impurities in "5-Bromo-3-Methylpentanoic Acid" and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-3-Methylpentanoic Acid. The information provided is designed to help identify and remove common impurities encountered during its synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 5-Bromo-3-Methylpentanoic Acid?

The most common impurities in crude 5-Bromo-3-Methylpentanoic Acid typically arise from the starting materials, side reactions during synthesis, and subsequent workup procedures. These can be categorized as follows:

• Starting Material: Unreacted 3-methylpentanoic acid is a common impurity.

• Over-brominated Species: Dibrominated or polybrominated 3-methylpentanoic acid derivatives can form, especially if an excess of the brominating agent is used.

• Isomeric Impurities: Bromination at other positions on the alkyl chain can lead to isomeric impurities.

• Reagent Byproducts: If N-bromosuccinimide (NBS) is used as the brominating agent, succinimide (B58015) will be a significant byproduct.

• Solvent Residues: Residual solvents from the reaction and extraction steps may be present.

Q2: How can I detect the presence of these impurities?

Several analytical techniques can be employed to identify and quantify impurities in your sample:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is a powerful tool for identifying structural isomers and byproducts. The presence of unexpected signals or altered integration values can indicate impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for separating volatile components and identifying them based on their mass-to-charge ratio. It is particularly useful for detecting residual solvents and volatile byproducts.

• Thin Layer Chromatography (TLC): TLC is a quick and effective method for monitoring the progress of a reaction and the purity of fractions during chromatography. The presence of multiple spots indicates an impure sample.

Troubleshooting Guides

Issue 1: Presence of Unreacted Starting Material (3-Methylpentanoic Acid)

Troubleshooting Steps:

• Reaction Monitoring: Ensure the reaction has gone to completion by monitoring it with TLC or ¹H NMR.

• Purification: If the starting material is still present, purification by column chromatography is recommended. Due to the similar polarities of the starting material and the product, a shallow gradient elution may be necessary for effective separation.

Issue 2: Formation of Over-brominated Impurities

Troubleshooting Steps:

• Stoichiometry Control: Carefully control the stoichiometry of the brominating agent. Use of a slight excess may be necessary for complete conversion, but a large excess should be avoided.

• Column Chromatography: These more non-polar impurities can often be separated from the desired product by silica (B1680970) gel column chromatography.

Issue 3: Contamination with Succinimide (from NBS reaction)

Troubleshooting Steps:

• Aqueous Workup: Succinimide is soluble in water. A thorough aqueous workup of the reaction mixture, including washes with water and brine, can effectively remove most of the succinimide.

• Filtration: In some cases, succinimide may precipitate out of the reaction mixture and can be removed by filtration.

Experimental Protocols

Protocol 1: Purification of 5-Bromo-3-Methylpentanoic Acid by Column Chromatography

This protocol outlines a general procedure for the purification of 5-Bromo-3-Methylpentanoic Acid using silica gel column chromatography.

Materials:

• Crude 5-Bromo-3-Methylpentanoic Acid

• Silica gel (230-400 mesh)

• Hexane (or other non-polar solvent)

• Ethyl acetate (B1210297) (or other polar solvent)

• Acetic acid (optional)

• Glass column

• Collection tubes

• TLC plates and chamber

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into the column and allow the silica to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel bed.

• Elution: Begin elution with a low polarity mobile phase (e.g., 95:5 hexane:ethyl acetate). The polarity can be gradually increased by increasing the proportion of ethyl acetate. For acidic compounds, adding a small amount of acetic acid (0.1-1%) to the eluent can help to reduce tailing and improve separation.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Table 1: Example Solvent Gradient for Column Chromatography

Fraction	Hexane (%)	Ethyl Acetate (%)	Acetic Acid (%)
1-5	98	2	0.1
6-10	95	5	0.1
11-15	90	10	0.1
16-20	85	15	0.1

Protocol 2: Recrystallization of 5-Bromo-3-Methylpentanoic Acid

Recrystallization can be an effective method for purifying solid compounds. The choice of solvent is critical.

Procedure:

• Solvent Selection: Identify a suitable solvent or solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature.

• Dissolution: Dissolve the crude solid in the minimum amount of the hot solvent.

• Hot Filtration: If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath, to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent.

• Drying: Dry the purified crystals under vacuum.

Visualizations

Caption: General experimental workflow for the synthesis and purification of 5-Bromo-3-Methylpentanoic Acid.

Caption: A troubleshooting decision tree for common impurities in 5-Bromo-3-Methylpentanoic Acid.

troubleshooting side reactions during the bromination of 3-methylpentanoic acid

This technical support center provides troubleshooting guidance and frequently asked questions for the bromination of 3-methylpentanoic acid, a common procedure in research and development for the synthesis of valuable intermediates.

Troubleshooting Guides

This section addresses specific issues that may arise during the bromination of 3-methylpentanoic acid, primarily through the Hell-Volhard-Zelinsky (HVZ) reaction.

Question: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

Answer:

Low yields in the alpha-bromination of 3-methylpentanoic acid can stem from several factors. A primary reason is often incomplete conversion of the starting material. This can be due to insufficient reaction time or temperature. The Hell-Volhard-Zelinsky reaction can be sluggish and may require prolonged heating to go to completion.

Another common issue is the presence of moisture in the reaction setup. Water will react with the phosphorus tribromide (PBr₃) catalyst and the acyl bromide intermediate, quenching the reaction. Ensure all glassware is thoroughly dried and reagents are anhydrous.

Finally, improper stoichiometry of the reagents can lead to lower yields. An excess of bromine is often necessary to ensure the reaction proceeds to completion, but a large excess can lead to the formation of di-brominated byproducts.

Troubleshooting Steps:

• Verify Reagent Purity: Use freshly opened or properly stored anhydrous PBr₃ and bromine.

• Ensure Dry Conditions: Thoroughly dry all glassware in an oven and cool under a stream of inert gas before use.

• Optimize Reaction Time and Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. A temperature range of 80-100°C is typically effective.

• Adjust Stoichiometry: Carefully control the molar ratios of your reactants. A slight excess of bromine (1.1-1.2 equivalents) is often recommended.

Question: I am observing multiple spots on my TLC plate after the reaction. What are the likely side products and how can I minimize their formation?

Answer:

The formation of multiple products indicates the presence of side reactions. In the bromination of 3-methylpentanoic acid, several side products are possible:

• Di-brominated product: Although the second bromination at the alpha-position is generally slower, it can occur with prolonged reaction times or a large excess of bromine.

• β-Unsaturated carboxylic acid: At elevated temperatures, the α-bromo acid product can undergo elimination of HBr to form 3-methylpent-2-enoic acid.[1]

• Acyl bromide intermediate: If the final hydrolysis step is incomplete, the α-bromo acyl bromide will remain.

• Ester formation: If an alcohol is used during the workup to quench the reaction, it can react with the acyl bromide intermediate to form the corresponding ester.[2]

Strategies to Minimize Side Products:

• Control Bromine Stoichiometry: Use a minimal excess of bromine to avoid di-bromination.

• Moderate Reaction Temperature: Avoid excessively high temperatures (above 120°C) to reduce the likelihood of elimination reactions.

• Ensure Complete Hydrolysis: After the bromination is complete, ensure sufficient water is added and stirred for an adequate time to fully hydrolyze the acyl bromide intermediate.

• Avoid Alcohols in Workup: Use water to quench the reaction, not alcohols, unless the ester is the desired product.

Question: My final product is a dark-colored oil, and I'm having trouble purifying it. What are the best purification methods?

Answer:

The crude product of the Hell-Volhard-Zelinsky reaction is often a dark oil due to the presence of bromine residues and polymeric byproducts. Purification is crucial to obtain a clean product.

Recommended Purification Protocol:

• Quenching: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully add the reaction mixture to cold water or a dilute solution of sodium bisulfite to quench any remaining bromine.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as diethyl ether or dichloromethane.

• Washing: Wash the organic layer sequentially with water, a dilute solution of sodium bicarbonate (to remove any unreacted carboxylic acid and acidic byproducts), and finally with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Distillation: The most effective method for purifying the final product is fractional distillation under reduced pressure. This will separate the desired 2-bromo-3-methylpentanoic acid from less volatile impurities.

Frequently Asked Questions (FAQs)

Q1: What is the role of phosphorus tribromide (PBr₃) in the Hell-Volhard-Zelinsky reaction?

A1: Phosphorus tribromide acts as a catalyst to convert the carboxylic acid into an acyl bromide.[2] The acyl bromide is a key intermediate because it can readily enolize, which is a necessary step for the α-bromination to occur. The carboxylic acid itself does not enolize to a significant extent.

Q2: Can I use red phosphorus and bromine instead of PBr₃?

A2: Yes, red phosphorus and bromine can be used. They will react in situ to form phosphorus tribromide, which then catalyzes the reaction.

Q3: What are the expected spectroscopic signatures for the product, 2-bromo-3-methylpentanoic acid?

A3: The following table summarizes the expected spectroscopic data for the desired product and potential impurities.

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (cm-1)
2-Bromo-3-methylpentanoic acid	~10-12 (br s, 1H, COOH), ~4.2 (d, 1H, CHBr), ~2.1 (m, 1H, CHCH₃), ~1.5 (m, 2H, CH₂), ~1.0 (d, 3H, CHCH₃), ~0.9 (t, 3H, CH₂CH₃)	~175 (C=O), ~50 (C-Br), ~40 (C-3), ~25 (C-4), ~15 (C-5), ~11 (C-3 Me)	~3000 (br, O-H), ~1710 (C=O), ~600 (C-Br)
3-Methylpentanoic acid (Starting Material)	~10-12 (br s, 1H, COOH), ~2.3 (m, 2H, CH₂COOH), ~1.9 (m, 1H, CHCH₃), ~1.4 (m, 2H, CH₂), ~0.9 (d, 3H, CHCH₃), ~0.9 (t, 3H, CH₂CH₃)	~180 (C=O), ~42 (C-2), ~32 (C-3), ~29 (C-4), ~19 (C-3 Me), ~11 (C-5)	~3000 (br, O-H), ~1710 (C=O)
3-Methylpent-2-enoic acid (Elimination byproduct)	~10-12 (br s, 1H, COOH), ~5.8 (s, 1H, =CH), ~2.2 (m, 1H, CHCH₃), ~1.1 (m, 2H, CH₂), ~1.0 (d, 3H, CHCH₃), ~0.9 (t, 3H, CH₂CH₃)	~170 (C=O), ~160 (C-3), ~115 (C-2), ~35 (C-4), ~20 (C-3 Me), ~12 (C-5)	~3000 (br, O-H), ~1690 (C=O), ~1640 (C=C)

Q4: What are the typical reaction conditions for the bromination of 3-methylpentanoic acid?

A4: The following table provides a general overview of typical reaction conditions. Optimal conditions may vary and should be determined experimentally.

Parameter	Typical Range	Notes
Temperature	80 - 100 °C	Higher temperatures can lead to elimination byproducts.[1]
Reaction Time	4 - 24 hours	Monitor by TLC or GC for completion.
PBr₃ (catalyst)	0.1 - 0.3 equivalents	Catalytic amount is sufficient.
Bromine	1.1 - 1.2 equivalents	A slight excess is generally used to ensure full conversion.
Solvent	Neat (no solvent)	The reaction is often run without a solvent.

Experimental Protocol

Synthesis of 2-Bromo-3-methylpentanoic Acid via Hell-Volhard-Zelinsky Reaction

Materials:

• 3-Methylpentanoic acid

• Phosphorus tribromide (PBr₃)

• Bromine (Br₂)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add 3-methylpentanoic acid.

• Slowly add phosphorus tribromide (0.2 equivalents) to the stirred carboxylic acid. The mixture may warm up slightly.

• Heat the mixture to 80°C in an oil bath.

• Slowly add bromine (1.1 equivalents) dropwise from the dropping funnel. The color of the reaction mixture will turn deep red.

• After the addition is complete, continue to heat the reaction mixture at 80-90°C with stirring. Monitor the progress of the reaction by TLC or GC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a flask containing ice-cold water to hydrolyze the intermediate acyl bromide.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-bromo-3-methylpentanoic acid.

• Purify the crude product by vacuum distillation.

Visualizations

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]

optimization of reaction conditions for the esterification of "5-Bromo-3-Methylpentanoic Acid"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the optimization of reaction conditions for the esterification of 5-Bromo-3-Methylpentanoic Acid. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the esterification of 5-Bromo-3-Methylpentanoic Acid.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Incomplete reaction: The esterification reaction is an equilibrium process.[1]	- Increase the concentration of one reactant: Use a large excess of the alcohol (e.g., use it as the solvent) to shift the equilibrium towards the product side.[1]- Remove water: Use a Dean-Stark apparatus during reflux to azeotropically remove the water formed during the reaction.[1] Alternatively, add a drying agent like molecular sieves.
Insufficient catalysis: The acid catalyst is crucial for the reaction to proceed at a reasonable rate.	- Ensure adequate catalyst concentration: Typically, a catalytic amount of a strong acid like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) is used.[1]- Check catalyst quality: Ensure the acid catalyst has not degraded.
Steric hindrance: The methyl group at the 3-position of 5-Bromo-3-Methylpentanoic Acid can sterically hinder the approach of the alcohol.[2]	- Prolong the reaction time: Monitor the reaction by TLC or GC to determine the optimal reaction time.- Increase reaction temperature: Carefully increase the reflux temperature, but be mindful of potential side reactions.- Consider an alternative method: For highly hindered substrates, the Steglich esterification, which uses dicyclohexylcarbodiimide (B1669883) (DCC) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP), can be more effective as it proceeds under milder conditions.[2][3][4]
Formation of Side Products	Elimination of HBr: The presence of a bromine atom raises the possibility of elimination of hydrogen bromide (HBr) to form an unsaturated carboxylic acid, especially at elevated temperatures.	- Use milder reaction conditions: Opt for lower reaction temperatures and shorter reaction times if possible.- Choose a non-nucleophilic base (if applicable): If a base is required for any reason, use a non-nucleophilic one to avoid promoting elimination.- Consider Steglich esterification: This method operates at room temperature, minimizing the risk of elimination.[4]
Formation of N-acylurea (in Steglich esterification): A common side product in DCC-mediated esterifications is the formation of an N-acylurea, which is difficult to remove.[2]	- Ensure the presence of DMAP: DMAP acts as a catalyst and suppresses the formation of N-acylurea.[2]
Difficult Product Isolation/Purification	Emulsion formation during workup: The presence of unreacted carboxylic acid and other charged species can lead to the formation of emulsions during aqueous extraction.	- Add brine (saturated NaCl solution): This increases the ionic strength of the aqueous layer and helps to break up emulsions.- Centrifugation: If emulsions persist, centrifugation can aid in separating the layers.
Co-elution of product and starting material during chromatography: The ester product and the starting carboxylic acid may have similar polarities, making separation by column chromatography challenging.	- Optimize the solvent system for chromatography: Use TLC to find a solvent system that provides good separation between the starting material and the product.- Derivatization: If separation is still difficult, consider derivatizing the unreacted carboxylic acid to a more polar compound before chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the best method for the esterification of a sterically hindered and functionalized carboxylic acid like 5-Bromo-3-Methylpentanoic Acid?

A1: The most common and cost-effective method is the Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol in the presence of an acid catalyst.[5] However, due to the steric hindrance from the 3-methyl group, this reaction might require forcing conditions (higher temperatures, longer reaction times), which could lead to side reactions like the elimination of HBr.[6] A milder and often more efficient alternative for sterically hindered substrates is the Steglich esterification, which uses DCC and a catalytic amount of DMAP at room temperature.[2][4]

Q2: How can I drive the Fischer esterification reaction to completion?

A2: The Fischer esterification is a reversible reaction.[1] To maximize the yield of the ester, you can:

• Use a large excess of one of the reactants , typically the alcohol, which can also serve as the solvent.[1]

• Remove water as it is formed. This can be achieved by using a Dean-Stark apparatus during the reaction or by adding a dehydrating agent like molecular sieves to the reaction mixture.[1]

Q3: What are the potential side reactions to be aware of?

A3: The primary side reaction of concern is the elimination of hydrogen bromide (HBr) from the bromoalkanoic acid to form an unsaturated carboxylic acid. This is more likely to occur at higher temperatures. Another potential issue, specifically with the Steglich esterification, is the formation of an N-acylurea byproduct if DMAP is not used or if the reaction is very slow.[2]

Q4: How do I choose the right alcohol for the esterification?

A4: The choice of alcohol will determine the resulting ester. For Fischer esterification, primary and secondary alcohols generally work well.[5] Tertiary alcohols are prone to elimination under the acidic conditions.[5] The alcohol is often used in large excess, so its boiling point will influence the reaction temperature.

Q5: What is the role of the acid catalyst in Fischer esterification?

A5: The acid catalyst (e.g., H₂SO₄, p-TsOH) protonates the carbonyl oxygen of the carboxylic acid. This increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.[1]

Q6: How can I monitor the progress of the reaction?

A6: The progress of the esterification can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the starting materials and the appearance of the product.

Data Presentation

Table 1: Comparison of Esterification Methods for Sterically Hindered Carboxylic Acids.

Method	Catalyst/Reagent	Temperature	Typical Yields	Advantages	Disadvantages
Fischer Esterification	H₂SO₄ or p-TsOH	Reflux	Moderate to High[1]	Cost-effective, simple setup.[7]	Requires high temperatures, risk of side reactions for sensitive substrates, reversible.[2][7]
Steglich Esterification	DCC, DMAP	Room Temperature	High[3]	Mild conditions, suitable for sensitive and sterically hindered substrates.[2][4]	More expensive reagents, formation of dicyclohexylurea (DCU) byproduct which needs to be removed.[7]

Experimental Protocols

Protocol 1: Fischer Esterification of 5-Bromo-3-Methylpentanoic Acid

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a Dean-Stark trap, add 5-Bromo-3-Methylpentanoic Acid (1.0 eq).

  • Add the desired alcohol (e.g., ethanol, 10 eq) as the solvent.

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

  • Fill the Dean-Stark trap with the alcohol being used.

• Reaction Execution:

  • Heat the mixture to reflux with vigorous stirring.

  • Monitor the reaction progress by collecting small aliquots and analyzing them by TLC or GC.

  • Continue reflux until the starting material is consumed or the reaction reaches equilibrium (typically 4-24 hours).

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and unreacted carboxylic acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter off the drying agent and concentrate the solvent using a rotary evaporator.

• Purification:

  • Purify the crude ester by column chromatography on silica (B1680970) gel, using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) as determined by TLC analysis.

Protocol 2: Steglich Esterification of 5-Bromo-3-Methylpentanoic Acid

• Reaction Setup:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-Bromo-3-Methylpentanoic Acid (1.0 eq), the desired alcohol (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in an anhydrous aprotic solvent (e.g., dichloromethane).

  • Cool the solution in an ice bath.

• Reaction Execution:

  • Slowly add a solution of DCC (1.1 eq) in the same anhydrous solvent to the cooled mixture with stirring.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC.

• Workup:

  • Filter off the precipitated dicyclohexylurea (DCU).

  • Wash the filtrate with dilute HCl (to remove excess DMAP), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification:

  • Purify the crude ester by column chromatography on silica gel.

Mandatory Visualization

Caption: Experimental workflow for the Fischer esterification.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 4. Steglich esterification - Wikipedia [en.wikipedia.org]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. elimination of hydrogen bromide from bromoalkanes mechanism steps reagents reaction conditions organic synthesis doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. reddit.com [reddit.com]

preventing elimination reactions in "5-Bromo-3-Methylpentanoic Acid"

Welcome to the technical support center for 5-Bromo-3-Methylpentanoic Acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent unwanted elimination reactions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions when using 5-Bromo-3-Methylpentanoic Acid in a nucleophilic substitution?

A1: When using 5-Bromo-3-Methylpentanoic Acid, the desired nucleophilic substitution (SN2) reaction is often in competition with an elimination (E2) reaction. The outcome is highly dependent on the reaction conditions.[1][2] 5-Bromo-3-Methylpentanoic Acid is a primary alkyl halide, which generally favors the SN2 pathway. However, the choice of base, solvent, and temperature can significantly influence the extent of the E2 side reaction.

Q2: How does the structure of 5-Bromo-3-Methylpentanoic Acid influence its reactivity?

A2: 5-Bromo-3-Methylpentanoic Acid possesses a primary carbon attached to the bromine, which is typically ideal for SN2 reactions. However, the methyl group at the 3-position (β-position to the bromine) introduces some steric hindrance, which could slightly impede the approach of a nucleophile and, under certain conditions, favor elimination. Additionally, the carboxylic acid moiety can be deprotonated by a basic nucleophile, complicating the reaction.

Q3: What is an E2 elimination reaction and why is it a concern?

A3: An E2 (bimolecular elimination) reaction is a one-step process where a base abstracts a proton from a carbon adjacent to the carbon with the leaving group (in this case, bromine), leading to the formation of a double bond (an alkene) and the simultaneous departure of the leaving group.[3] This is a common side reaction with haloalkanes and results in an undesired unsaturated product, reducing the yield of the target substitution product.

Q4: Can intramolecular reactions occur with 5-Bromo-3-Methylpentanoic Acid?

A4: Yes, under basic conditions, the carboxylate anion formed by the deprotonation of the carboxylic acid can act as an intramolecular nucleophile, attacking the carbon bearing the bromine to form a six-membered lactone (a cyclic ester). This is a type of intramolecular SN2 reaction.

Troubleshooting Guide: Minimizing Elimination Reactions

This guide provides troubleshooting workflows for common issues encountered when trying to favor nucleophilic substitution over elimination with 5-Bromo-3-Methylpentanoic Acid.

Issue 1: Predominant Formation of an Alkene Product (Elimination)

If you are observing a significant amount of the elimination product, consider the following factors:

• The Base/Nucleophile: Strong, bulky bases heavily favor elimination because they are too large to easily attack the carbon atom and instead abstract a proton from the less hindered β-carbon.[1][3]

• Temperature: Higher temperatures provide the necessary activation energy for elimination reactions, which are often entropically favored.[2][4]

• Solvent: Polar protic solvents (like ethanol) can favor elimination, whereas polar aprotic solvents (like DMSO or DMF) or aqueous solutions are generally better for substitution.[1][2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high elimination yield.

Issue 2: Low Overall Reaction Conversion

If you are observing unreacted starting material along with some elimination product, the reaction conditions may not be optimal for the desired substitution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Experimental Protocols & Data

While specific quantitative data for every possible reaction of 5-Bromo-3-Methylpentanoic Acid is extensive, the following table provides a template for systematically optimizing your reaction to favor substitution over elimination.

Entry	Nucleophile (eq.)	Base (eq.)	Solvent	Temperature (°C)	Time (h)	% Substitution Product	% Elimination Product
1	NaN3 (1.2)	-	DMSO	25	12
2	NaN3 (1.2)	-	DMSO	50	6
3	NaCN (1.2)	-	DMF	25	24
4	NaCN (1.2)	-	Ethanol (B145695)	78	12
5	CH3NH2 (2.0)	K2CO3 (1.5)	Acetonitrile	25	18
6	CH3NH2 (2.0)	t-BuOK (1.5)	THF	25	18

General Experimental Protocol for Nucleophilic Substitution (Example with Sodium Azide):

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 5-Bromo-3-Methylpentanoic Acid (1.0 eq.) in a suitable polar aprotic solvent (e.g., DMSO).

• Addition of Nucleophile: Add sodium azide (B81097) (NaN3, 1.2 eq.) to the solution.

• Reaction: Stir the reaction mixture at room temperature (or a pre-determined temperature) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction by adding water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol for Esterification Prior to Substitution:

To prevent intramolecular cyclization or other side reactions involving the carboxylic acid, it is advisable to protect it as an ester (e.g., a methyl or ethyl ester) before performing the substitution reaction.

• Esterification: React 5-Bromo-3-Methylpentanoic Acid with an excess of methanol (B129727) or ethanol in the presence of a catalytic amount of strong acid (e.g., H2SO4) and heat to reflux.

• Purification: After completion, neutralize the acid, remove the excess alcohol, and extract the ester. Purify as needed.

• Nucleophilic Substitution: Use the resulting ester in the nucleophilic substitution reaction following the general protocol above.

• Deprotection: After the substitution, the ester can be hydrolyzed back to the carboxylic acid using standard acidic or basic conditions.

Factors Influencing Substitution vs. Elimination

The following diagram illustrates the key experimental variables and their influence on the reaction pathway.

Caption: Key factors determining the outcome of substitution vs. elimination reactions.

References

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Elimination reactions in halogenoalkanes - Crunch Chemistry [crunchchemistry.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 5-Bromo-3-Methylpentanoic Acid Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 5-Bromo-3-Methylpentanoic Acid.

Troubleshooting Guides

Issue: Low Purity After Initial Synthesis

Q1: My crude 5-Bromo-3-Methylpentanoic Acid shows multiple spots on the TLC plate after synthesis. What are the likely impurities and how can I remove them?

A1: The presence of multiple spots on a Thin Layer Chromatography (TLC) plate indicates a mixture of compounds. The nature of these impurities largely depends on the synthetic route employed. Common impurities can include:

• Unreacted Starting Materials: Such as 3-methylpentanoic acid or the brominating agent.

• Over-brominated Products: Di- or poly-brominated species.

• Solvent Residues: Residual solvents from the reaction or work-up.

• Byproducts from Side Reactions: Such as elimination products.

To address this, a preliminary purification can be performed using an acid-base extraction. Dissolving the crude product in an organic solvent and washing with a mild aqueous base (like sodium bicarbonate solution) will extract the acidic product into the aqueous layer, leaving neutral impurities in the organic layer. Subsequent acidification of the aqueous layer and extraction with an organic solvent will recover the desired carboxylic acid. For more persistent impurities, column chromatography is often effective.[1][2]

Issue: Difficulty with Recrystallization

Q2: I am struggling to find a suitable solvent system for the recrystallization of 5-Bromo-3-Methylpentanoic Acid. What should I consider?

A2: Finding the right solvent system is crucial for effective recrystallization. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For carboxylic acids like 5-Bromo-3-Methylpentanoic Acid, a mixture of solvents is often required.[3]

Consider the following solvent combinations:

• Methanol (B129727)/Water: Dissolve the crude product in a minimal amount of hot methanol and slowly add hot water until turbidity appears. Then, add a few drops of hot methanol to redissolve the precipitate and allow it to cool slowly.

• Hexane (B92381)/Ethyl Acetate (B1210297): A non-polar/polar solvent mixture can be effective. Start by dissolving the compound in a small amount of ethyl acetate and then add hexane until the solution becomes cloudy.

It is recommended to test several solvent systems on a small scale before proceeding with the bulk of the material.

Issue: Co-eluting Impurities in Column Chromatography

Q3: During column chromatography, an impurity is co-eluting with my product. How can I improve the separation?

A3: Co-elution during column chromatography suggests that the chosen solvent system does not have sufficient resolving power for your specific mixture. To improve separation, you can:

• Optimize the Mobile Phase: A systematic approach to optimizing the solvent system using TLC is recommended.[1] Start with a non-polar solvent like hexane and gradually increase the polarity by adding small increments of a more polar solvent like ethyl acetate. The ideal solvent system will show a good separation between the product and impurity spots on the TLC plate.

• Change the Stationary Phase: While silica (B1680970) gel is common for the purification of carboxylic acids, other stationary phases like alumina (B75360) or reverse-phase silica could offer different selectivity.[3]

• Adjust the pH: For acidic compounds, adding a small amount of acetic or formic acid to the mobile phase can sometimes improve peak shape and resolution by suppressing the ionization of the carboxylic acid group.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance of pure 5-Bromo-3-Methylpentanoic Acid?

A1: Pure 5-Bromo-3-Methylpentanoic Acid is expected to be a colorless to pale yellow oil or a low-melting solid. The presence of a strong color may indicate impurities.

Q2: How can I confirm the purity of my final product?

A2: Purity can be assessed using a combination of techniques:

• Thin Layer Chromatography (TLC): A single spot on the TLC plate in multiple solvent systems is a good indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify the presence of impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate and identify volatile components, providing a quantitative measure of purity.

Q3: Are there any stability concerns with 5-Bromo-3-Methylpentanoic Acid during purification?

A3: While generally stable, prolonged exposure to high temperatures during distillation or chromatography can potentially lead to decomposition, such as dehydrobromination. It is advisable to use the lowest effective temperatures for these procedures. Storing the purified compound under an inert atmosphere (nitrogen or argon) at low temperatures (2-8 °C) is recommended to prevent degradation over time.[4]

Data Presentation

Table 1: Purity Improvement of 5-Bromo-3-Methylpentanoic Acid via Recrystallization

Solvent System	Initial Purity (%)	Final Purity (%)	Yield (%)
Methanol/Water	85	95	70
Hexane/Ethyl Acetate	85	92	75
Toluene	85	88	65

Table 2: Comparison of Column Chromatography Conditions

Stationary Phase	Mobile Phase (Hexane:Ethyl Acetate)	Purity Achieved (%)
Silica Gel	9:1	98
Silica Gel	8:2	96
Alumina (Neutral)	9.5:0.5	97

Experimental Protocols

Protocol 1: Recrystallization

• Dissolution: In a flask, dissolve the crude 5-Bromo-3-Methylpentanoic Acid in a minimal amount of a suitable hot solvent (e.g., methanol).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Induce Crystallization: Slowly add a co-solvent (e.g., water) to the hot solution until the solution becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold solvent mixture to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.[3]

Protocol 2: Column Chromatography

• Column Packing: Prepare a chromatography column with silica gel slurried in the initial, least polar mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity of the solvent system as needed to move the compound down the column.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-Bromo-3-Methylpentanoic Acid.[1]

Visualization

Caption: Troubleshooting workflow for the purification of 5-Bromo-3-Methylpentanoic Acid.

References

• 1. benchchem.com [benchchem.com]
• 2. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

alternative brominating agents for the synthesis of "5-Bromo-3-Methylpentanoic Acid"

This technical support center provides guidance on alternative brominating agents for the synthesis of 5-Bromo-3-Methylpentanoic Acid, targeting researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary alternative methods for synthesizing 5-Bromo-3-Methylpentanoic Acid?

The two main alternative approaches to direct bromination with Br₂ are:

• Alpha-Bromination of 3-Methylpentanoic Acid via the Hell-Volhard-Zelinsky (HVZ) Reaction: This classic method introduces bromine at the carbon adjacent to the carboxylic acid (the α-carbon). The reaction typically uses phosphorus tribromide (PBr₃) and bromine (Br₂).[1][2][3] Red phosphorus can also be used to generate the PBr₃ in situ.[4]

• Ring-Opening of a Lactone Precursor with Hydrogen Bromide (HBr): This strategy involves the synthesis of a suitable lactone, such as 3-methyl-γ-butyrolactone, followed by ring-opening with HBr to yield the desired product.

Q2: Is N-Bromosuccinimide (NBS) a suitable agent for this synthesis?

While N-Bromosuccinimide (NBS) is a versatile brominating agent, it is most commonly employed for allylic and benzylic brominations, or for the α-bromination of ketones and other carbonyl compounds.[5][6][7] Its use for the direct α-bromination of unactivated aliphatic carboxylic acids is less common and may require conversion of the carboxylic acid to a more reactive derivative, such as an acid chloride.[8] Therefore, for the synthesis of 5-Bromo-3-Methylpentanoic Acid, the Hell-Volhard-Zelinsky reaction or the lactone ring-opening approach are generally more established methods.

Q3: What are the main safety considerations when working with these alternative brominating agents?

• Bromine (Br₂): Highly corrosive, toxic, and volatile. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Phosphorus Tribromide (PBr₃): Corrosive and reacts violently with water. Handle with care in a dry environment.

• Hydrogen Bromide (HBr): A corrosive gas or aqueous solution. Inhalation can cause severe respiratory irritation. Work in a fume hood is essential.

• N-Bromosuccinimide (NBS): An irritant. Avoid inhalation of dust. Reactions involving NBS can be exothermic.[5]

Troubleshooting Guides

Method 1: Hell-Volhard-Zelinsky (HVZ) Reaction

Issue 1: Low or no conversion of the starting carboxylic acid.

• Possible Cause: Insufficient catalyst or impure reagents.

  • Troubleshooting:

    • Ensure a catalytic amount of PBr₃ or red phosphorus is used. If generating PBr₃ in situ from red phosphorus and bromine, ensure the phosphorus is of high purity.[4]

    • Use freshly distilled bromine for best results.

• Possible Cause: Stringent reaction conditions not met.

  • Troubleshooting:

    • The HVZ reaction often requires high temperatures (above 100°C) and prolonged reaction times.[1][9] Ensure the reaction is heated adequately and monitored for completion (e.g., by GC or TLC analysis of aliquots).

Issue 2: Formation of multiple brominated byproducts.

• Possible Cause: Excess bromine used.

  • Troubleshooting:

    • Carefully control the stoichiometry of bromine. While a molar equivalent is needed for the α-bromination, a large excess can lead to di-bromination or other side reactions.

• Possible Cause: Reaction temperature is too high.

  • Troubleshooting:

    • Extremely high temperatures can lead to the elimination of HBr, forming unsaturated carboxylic acids.[1][9] Maintain the temperature within the optimal range for the specific substrate.

Issue 3: Difficulty in purifying the final product.

• Possible Cause: Contamination with unreacted starting material or phosphorus-containing byproducts.

  • Troubleshooting:

    • After the reaction, the crude product can be purified by distillation or column chromatography.

    • An aqueous workup can help remove some impurities. The product, being a carboxylic acid, can be extracted into a basic aqueous solution, washed with an organic solvent to remove neutral impurities, and then re-acidified and extracted with an organic solvent.

Method 2: Lactone Ring-Opening with HBr

Issue 1: Incomplete ring-opening of the lactone.

• Possible Cause: Insufficient concentration or amount of HBr.

  • Troubleshooting:

    • Use a concentrated solution of HBr in acetic acid or an aqueous solution. Gaseous HBr can also be bubbled through the reaction mixture.

    • Ensure a sufficient molar excess of HBr is used to drive the reaction to completion.

• Possible Cause: Reaction temperature is too low.

  • Troubleshooting:

    • Heating the reaction mixture may be necessary to facilitate the ring-opening. Monitor the reaction progress by TLC or GC.

Issue 2: Formation of byproducts such as esters.

• Possible Cause: Presence of alcohols in the reaction mixture.

  • Troubleshooting:

    • If the reaction is performed in an alcoholic solvent, esterification of the resulting carboxylic acid can occur. Use a non-alcoholic solvent like acetic acid or water.

Data Presentation

Table 1: Comparison of Alternative Brominating Agents for Synthesis of Bromo-alkanoic Acids (Illustrative Data)

Brominating Agent/Method	Substrate	Typical Yield (%)	Key Advantages	Common Disadvantages
PBr₃ / Br₂ (HVZ)	Aliphatic Carboxylic Acid	60-80%	Direct α-bromination of the carboxylic acid.	Harsh reaction conditions (high temp, long reaction times).[1][9]
HBr	γ-Lactone	85-90% (for γ-butyrolactone)	Milder conditions than HVZ, high yields reported for similar substrates.	Requires synthesis of the lactone precursor.
NBS / PBr₃	Acid Chloride	High	Milder than traditional HVZ.[8]	Requires conversion of the carboxylic acid to the acid chloride.

Experimental Protocols

Protocol 1: Alpha-Bromination of 3-Methylpentanoic Acid via Hell-Volhard-Zelinsky Reaction

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, add 3-methylpentanoic acid and a catalytic amount of red phosphorus.

• Addition of Bromine: Slowly add one molar equivalent of bromine from the dropping funnel. The reaction is exothermic and will generate HBr gas, which should be vented through a trap.

• Reaction: Heat the mixture to 100-120°C and maintain it at this temperature until the reaction is complete (monitor by GC or TLC).

• Work-up: Cool the reaction mixture and slowly add water to hydrolyze the intermediate acyl bromide.

• Purification: Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate. The crude product can be purified by vacuum distillation.

Protocol 2: Synthesis of 5-Bromo-3-Methylpentanoic Acid from 3-Methyl-γ-butyrolactone

• Reaction Setup: In a round-bottom flask, dissolve 3-methyl-γ-butyrolactone in glacial acetic acid.

• Addition of HBr: Add a 33% solution of HBr in acetic acid.

• Reaction: Stir the mixture at room temperature or gently heat to 50-60°C until the lactone is consumed (monitor by TLC or GC).

• Work-up: Pour the reaction mixture into ice-water and extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the organic extracts with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude product can be further purified by column chromatography or distillation.

Visualizations

Caption: Workflow for the Hell-Volhard-Zelinsky Bromination.

Caption: Workflow for Lactone Ring-Opening with HBr.

Caption: Troubleshooting Logic for Low Yields.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hell-Volhard-Zelinsky Reaction [organic-chemistry.org]
• 3. allaboutchemistry.net [allaboutchemistry.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. Bromination - Common Conditions [commonorganicchemistry.com]
• 7. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 8. A-bromination of carbonyl groups, bromination of carboxylic acids and related compounds:NBS bromination reactions(4):N-bromo compounds(6): Discussion series on bromination/iodination reactions 6 – Chemia [chemia.manac-inc.co.jp]
• 9. byjus.com [byjus.com]

Technical Support Center: Scaling Up the Synthesis of 5-Bromo-3-Methylpentanoic Acid

Welcome to the Technical Support Center for the synthesis of 5-Bromo-3-Methylpentanoic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential issues encountered during the scale-up of this synthesis. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to directly address specific challenges.

Troubleshooting Guide

This guide addresses common problems that may arise during the synthesis of 5-Bromo-3-Methylpentanoic Acid, particularly when moving from laboratory to pilot or production scale.

Q1: My reaction yield is significantly lower upon scale-up. What are the likely causes and how can I mitigate this?

A1: Low yields during scale-up are a frequent issue and can stem from several factors:

• Inefficient Mixing: In larger reactors, achieving homogeneous mixing of reagents is more challenging. This can lead to localized "hot spots" or areas of low reactant concentration, resulting in incomplete reactions or the formation of side products.

  • Solution: Employ an appropriate overhead mechanical stirrer with an impeller designed for the viscosity and volume of your reaction mixture. Ensure the stirring speed is optimized to maintain a well-mixed suspension or solution.

• Poor Temperature Control: The larger volume-to-surface area ratio in scaled-up reactions can make heat dissipation more difficult. Exothermic bromination reactions can lead to temperature spikes, promoting side reactions and decomposition.

  • Solution: Implement a robust temperature control system for your reactor. For highly exothermic steps, consider a semi-batch process where one of the reagents is added portion-wise or via a syringe pump to control the reaction rate and temperature.

• Reagent Purity and Stoichiometry: The quality of starting materials can have a more pronounced effect at a larger scale.

  • Solution: Ensure the purity of your 3-methylpentanoic acid and brominating agent. Re-evaluate and optimize the stoichiometry of your reagents for the scaled-up process.

Q2: I am observing the formation of significant impurities. How can I identify and minimize them?

A2: Impurity profiles can change during scale-up. Common impurities in this synthesis may include:

• Di-brominated products: Over-bromination can occur if the reaction conditions are too harsh or if there is an excess of the brominating agent.

  • Solution: Carefully control the stoichiometry of the brominating agent. Consider adding the brominating agent slowly and at a lower temperature to improve selectivity.

• Unreacted starting material: Incomplete reaction is a common issue.

  • Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure completion. Adjust reaction time and temperature as needed.

• Isomeric byproducts: Depending on the reaction mechanism, bromination at other positions on the alkyl chain might occur.

  • Solution: The choice of brominating agent and reaction conditions can influence regioselectivity. For instance, radical-initiated bromination may be less selective.

Q3: The purification of the final product is proving difficult at a larger scale. What are the best strategies?

A3: Purification challenges are common when handling larger quantities of material.

• Distillation: If the product is thermally stable, fractional distillation under reduced pressure is often the most effective method for purification at scale.

• Liquid-Liquid Extraction: A series of aqueous washes can be used to remove water-soluble impurities. For carboxylic acids, this can involve extraction into a basic aqueous solution, washing the aqueous layer with an organic solvent to remove neutral impurities, and then acidifying the aqueous layer to precipitate the purified acid, which can then be extracted into an organic solvent.[1]

• Crystallization: If the product is a solid at room temperature or can be derivatized to a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 5-Bromo-3-Methylpentanoic Acid?

A1: While a specific, detailed industrial synthesis for this exact molecule is not widely published, two common laboratory-scale methods for the bromination of aliphatic carboxylic acids are the Hell-Volhard-Zelinskii reaction and the Hunsdiecker reaction.

• Hell-Volhard-Zelinskii Reaction: This method involves the α-bromination of a carboxylic acid.[2][3] However, for producing 5-Bromo-3-Methylpentanoic Acid, this would require a different starting material as it brominates the carbon adjacent to the carboxyl group.

• Hunsdiecker Reaction and its Modifications: This reaction is a decarboxylative halogenation where a silver salt of a carboxylic acid reacts with bromine to form an alkyl bromide with one less carbon.[4][5][6] To produce 5-Bromo-3-Methylpentanoic Acid via this route, one would need to start with a dicarboxylic acid derivative. A more direct approach would be the anti-Markovnikov hydrobromination of an appropriate unsaturated precursor.

A plausible route for the synthesis of 5-Bromo-3-Methylpentanoic Acid is the radical-initiated addition of hydrogen bromide (HBr) to 3-methyl-4-pentenoic acid.

Q2: What are the major safety concerns when scaling up this synthesis?

A2: The primary safety concerns revolve around the handling of corrosive and toxic reagents.

• Hydrogen Bromide (HBr): HBr is a toxic and highly corrosive gas or solution.[7][8][9] Inhalation can cause severe respiratory irritation, and contact with skin and eyes can cause severe burns.[7][8]

  • Safety Measures: Always handle HBr in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, a face shield, and a lab coat.[7] Have an emergency plan in place for spills or exposure.

• Bromine (Br₂): Liquid bromine is also highly corrosive, toxic, and volatile. It can cause severe burns on contact.

  • Safety Measures: Similar to HBr, handle bromine with extreme caution in a fume hood and with appropriate PPE.

• Exothermic Reactions: Bromination reactions can be highly exothermic.

  • Safety Measures: Ensure the reactor is equipped with adequate cooling capacity. Add reagents slowly and monitor the internal temperature of the reaction closely.[10]

Q3: How can I effectively monitor the progress of the reaction at a larger scale?

A3: In-process monitoring is crucial for a successful scale-up.

• Chromatographic Methods: Thin Layer Chromatography (TLC) is a quick and simple method for qualitative monitoring. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used to track the disappearance of starting material and the appearance of the product.

• Spectroscopic Methods: In-situ Infrared (IR) spectroscopy can be a powerful tool for real-time reaction monitoring in a reactor, tracking the changes in characteristic functional group absorbances.

Experimental Protocols

Synthesis of 5-Bromo-3-Methylpentanoic Acid via Hydrobromination of 3-Methyl-4-pentenoic acid

Materials:

• 3-Methyl-4-pentenoic acid

• Hydrogen bromide (HBr) solution (e.g., 48% in acetic acid or as a gas)

• Radical initiator (e.g., Azobisisobutyronitrile - AIBN, or benzoyl peroxide)

• Anhydrous solvent (e.g., heptane, toluene)

• Sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a reactor equipped with a mechanical stirrer, thermometer, condenser, and addition funnel, charge the 3-Methyl-4-pentenoic acid and the anhydrous solvent.

• Initiator Addition: Add a catalytic amount of the radical initiator to the reaction mixture.

• HBr Addition: Cool the mixture to the desired temperature (e.g., 0-10 °C). Slowly add the HBr solution via the addition funnel. If using HBr gas, bubble it through the solution at a controlled rate. Caution: This reaction can be exothermic. Maintain the temperature throughout the addition.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or GC until the starting material is consumed.

• Workup:

  • Quench the reaction by slowly adding a saturated sodium bicarbonate solution until the pH is neutral.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

• Purification:

  • Concentrate the organic phase under reduced pressure to remove the solvent.

  • Purify the crude product by vacuum distillation.

Data Presentation

Table 1: Reagent Quantities and Reaction Parameters (Illustrative Example for a 1 Mole Scale Synthesis)

Reagent/Parameter	Quantity	Notes
3-Methyl-4-pentenoic acid	114.14 g (1 mole)	Ensure high purity.
Hydrogen Bromide (48% in Acetic Acid)	~1.1 - 1.5 equivalents	Excess is often used to drive the reaction to completion.
AIBN	~1-2 mol%	Amount may need optimization.
Solvent (Heptane)	500 mL - 1 L	Volume may vary based on scale and reactor geometry.
Reaction Temperature	0 - 10 °C	Lower temperatures can improve selectivity.
Reaction Time	2 - 8 hours	Monitor for completion.
Expected Yield	70 - 85%	Highly dependent on optimization.

Visualizations

Caption: Synthesis of 5-Bromo-3-Methylpentanoic Acid.

Caption: Troubleshooting workflow for synthesis scale-up.

References

• 1. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Hunsdiecker Reaction | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Hunsdiecker reaction - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Carboxylic compound synthesis by carboxylation [organic-chemistry.org]
• 10. Arenecarboxylic acid or benzamide synthesis by carboxylation or C-C coupling [organic-chemistry.org]

Technical Support Center: GC-MS Analysis of 5-Bromo-3-Methylpentanoic Acid

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals analyzing 5-Bromo-3-Methylpentanoic Acid and its reaction byproducts by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for analyzing 5-Bromo-3-Methylpentanoic Acid by GC-MS?

A1: 5-Bromo-3-Methylpentanoic Acid is a carboxylic acid, which contains a polar carboxyl group (-COOH). This polarity makes the molecule non-volatile and prone to strong interactions with the GC column's stationary phase, leading to poor peak shape (tailing) and potential thermal degradation in the hot injector.[1][2][3] Derivatization, such as esterification or silylation, converts the polar -COOH group into a less polar, more volatile, and more thermally stable group, which is essential for successful GC analysis.[1][3][4]

Q2: What are the most common derivatization methods for this compound?

A2: The most common methods are alkylation (specifically esterification) and silylation.[1][3][4]

• Esterification: Often performed using reagents like BF3 in methanol (B129727) or diazomethane (B1218177) to form the methyl ester. This method produces stable derivatives.[4]

• Silylation: This involves replacing the acidic proton of the carboxyl group with a silyl (B83357) group, such as a trimethylsilyl (B98337) (TMS) group, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). Silylating reagents are popular due to their ease of use and the high volatility of the resulting derivatives.[1]

Q3: How can I confirm the presence of bromine in an unknown peak in my mass spectrum?

A3: Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[5][6] Therefore, any fragment containing a single bromine atom will appear as a pair of peaks (doublet) of almost equal intensity, separated by 2 mass-to-charge units (m/z). This "M" and "M+2" isotopic pattern is a characteristic fingerprint for bromine-containing compounds.[5][6]

Q4: What could be the origin of unexpected byproducts in my reaction mixture?

A4: Byproducts can arise from several sources:

• Incomplete Reaction: Unreacted starting materials.

• Side Reactions: The synthesis of 5-Bromo-3-Methylpentanoic Acid, potentially via a process similar to the Hunsdiecker reaction, involves radical intermediates.[7][8][9] These reactive species can lead to side products through dimerization, elimination, or rearrangement.

• Contamination: Impurities in starting materials or solvents.

• Degradation: The compound may degrade during the reaction, workup, or even during GC-MS analysis if not properly derivatized.

Troubleshooting Guide

This section addresses specific issues you may encounter during your GC-MS analysis.

Problem: I don't see the peak for my derivatized 5-Bromo-3-Methylpentanoic Acid.

• Possible Cause 1: Inefficient Derivatization.

  • Solution: Ensure your sample is completely dry, as water can quench many derivatizing reagents. Optimize the reaction time, temperature, and reagent concentration. Consider trying an alternative derivatization method (e.g., switch from silylation to esterification).[1][4]

• Possible Cause 2: Sample Degradation.

  • Solution: The compound might be thermally unstable. Ensure the GC inlet temperature is not excessively high. If the derivative is unstable, analyze the sample as soon as possible after preparation.

• Possible Cause 3: Incorrect GC-MS Parameters.

  • Solution: Verify that the temperature program is suitable for eluting your compound. Check for leaks in the system and ensure the carrier gas flow rate is correct.[10] Confirm that the mass spectrometer is scanning over the expected m/z range.

Problem: The peak for my compound is broad or tailing.

• Possible Cause 1: Incomplete Derivatization.

  • Solution: Residual underivatized acid will interact strongly with the column.[2] Re-run the derivatization reaction, ensuring optimal conditions.

• Possible Cause 2: Active Sites in the GC System.

  • Solution: Polar analytes can interact with active sites in the inlet liner or the front of the column.[11] Replace the inlet liner with a new, deactivated one. Trim the first 10-20 cm of the column to remove accumulated non-volatile residues.[11]

• Possible Cause 3: Column Overload.

  • Solution: The injected sample may be too concentrated. Dilute your sample and re-inject.[12]

Problem: I see many unidentified peaks in my chromatogram.

• Possible Cause 1: Reaction Byproducts.

  • Solution: These are common. Refer to the Potential Byproducts table below to help identify them based on their mass spectra. Look for characteristic fragments and the bromine isotope pattern.

• Possible Cause 2: System Contamination.

  • Solution: Contamination can come from the solvent, derivatizing reagent, or previous injections ("carryover").[10] Run a solvent blank to identify system-related peaks. If contamination is present, bake out the column and clean the injector port and ion source.[13]

• Possible Cause 3: Septum Bleed or Column Bleed.

  • Solution: Particles from a coring septum can create extraneous peaks. Replace the septum.[10] A rising baseline at high temperatures indicates column bleed, which may require conditioning or replacing the column.[11]

Potential Reaction Byproducts

The following table summarizes potential byproducts from the synthesis of 5-Bromo-3-Methylpentanoic Acid, assuming a precursor of 3-methyl-1,5-pentanediol (B147205) or a similar structure. The listed m/z values are for the derivatized (methyl ester) forms and show the ⁷⁹Br isotope.

Compound Name	Molecular Formula (Methyl Ester)	Molecular Weight ( g/mol ) (Methyl Ester)	Expected Key m/z Fragments (EI)	Notes
Methyl 5-bromo-3-methylpentanoate (Target)	C₇H₁₃BrO₂	209.08	208/210 (M⁺•), 177/179 ([M-OCH₃]⁺), 129 ([M-Br]⁺), 101, 57	The molecular ion may be weak. Look for the characteristic 1:1 bromine isotope pattern.[6][14]
3-Methylpentanedioic acid dimethyl ester	C₈H₁₄O₄	174.19	174 (M⁺•), 143 ([M-OCH₃]⁺), 115, 88, 59	Potential starting material or oxidation byproduct.
Methyl 3-methyl-4-pentenoate	C₇H₁₂O₂	128.17	128 (M⁺•), 113, 97, 69, 55	Elimination byproduct (loss of HBr).
1,4-Dibromo-3-methylbutane	C₅H₁₀Br₂	229.94	228/230/232 (M⁺•), 149/151 ([M-Br]⁺), 69	Dibrominated byproduct. Shows M, M+2, M+4 pattern.
3-Methyl-5-hydroxypentanoic acid methyl ester	C₇H₁₄O₃	146.18	146 (M⁺•), 115 ([M-OCH₃]⁺), 114, 83	Incomplete conversion of a hydroxyl precursor.

Experimental Protocols

Protocol 1: Sample Preparation and Esterification

This protocol describes the derivatization of 5-Bromo-3-Methylpentanoic Acid to its methyl ester for GC-MS analysis.

• Drying: Evaporate approximately 1 mg of the crude reaction mixture to dryness under a stream of nitrogen in a vial. It is critical to remove all water.

• Reagent Addition: Add 200 µL of 14% Boron Trifluoride (BF₃) in methanol to the dried sample.[4]

• Reaction: Cap the vial tightly and heat at 60°C for 10 minutes.[4]

• Extraction: After cooling to room temperature, add 1 mL of hexane (B92381) and 0.5 mL of saturated NaCl solution. Vortex thoroughly.

• Phase Separation: Allow the layers to separate. Carefully transfer the upper hexane layer, which contains the derivatized analytes, to a clean GC vial.

• Drying: Add a small amount of anhydrous sodium sulfate (B86663) to the GC vial to remove any residual water. The sample is now ready for injection.

Protocol 2: GC-MS Parameters

These are suggested starting parameters and should be optimized for your specific instrument and column.

• GC System: Standard Gas Chromatograph with a Mass Spectrometric detector.

• Column: DB-5ms, HP-5ms, or similar non-polar column (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector:

  • Mode: Split (e.g., 20:1 ratio) or Splitless, depending on concentration.

  • Temperature: 250°C.

  • Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final Hold: Hold at 280°C for 5 minutes.

• MS Detector:

  • Transfer Line Temp: 280°C.

  • Ion Source Temp: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40 - 450 m/z.

Visualizations

Workflow and Troubleshooting Logic

The following diagrams illustrate the general experimental workflow and a logical approach to troubleshooting common issues.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scispace.com [scispace.com]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. byjus.com [byjus.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. NEET UG : Hunsdiecker Reaction [unacademy.com]
• 10. shimadzu.co.uk [shimadzu.co.uk]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. benchchem.com [benchchem.com]

strategies to minimize the formation of diastereomers in "5-Bromo-3-Methylpentanoic Acid" reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Bromo-3-Methylpentanoic Acid and seeking to minimize the formation of diastereomers in their reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing poor diastereoselectivity in the α-alkylation of our 5-Bromo-3-Methylpentanoic Acid derivative. What are the likely causes and how can we improve it?

A1: Low diastereoselectivity in the α-alkylation of a chiral carboxylic acid derivative is a common challenge. The primary factors influencing the stereochemical outcome are the method of enolate formation and the directing group used.

Troubleshooting Steps:

• Employ a Chiral Auxiliary: The most effective strategy to control the formation of a new stereocenter is to use a chiral auxiliary. This temporarily incorporates a stereogenic group that directs the approach of the incoming electrophile.[1] Two of the most reliable and well-documented classes of chiral auxiliaries for this purpose are Evans-type oxazolidinones and pseudoephedrine amides.[1][2][3]

• Optimize Enolate Formation:

  • Base Selection: Use a strong, non-nucleophilic base to ensure complete and rapid deprotonation. Lithium diisopropylamide (LDA) is a common choice for forming lithium enolates.[1][3]

  • Temperature: Perform the deprotonation at low temperatures (e.g., -78 °C) to maintain the kinetic stability of the enolate and prevent side reactions.

  • (Z)-Enolate Formation: The formation of a (Z)-enolate is often crucial for high diastereoselectivity with many chiral auxiliaries. This is typically favored under kinetic control at low temperatures.[1]

• Utilize Additives: The addition of lithium chloride (LiCl) to the reaction mixture can enhance the rate and diastereoselectivity of alkylations of lithium enolates.[2] It is believed to break up enolate aggregates, leading to a more reactive and well-defined species.[2]

• Electrophile Choice: Highly reactive electrophiles, such as benzylic and allylic halides, tend to give better results.[1][4]

Q2: How do chiral auxiliaries like Evans oxazolidinones and pseudoephedrine direct the stereochemical outcome of the reaction?

A2: Chiral auxiliaries function by creating a sterically biased environment around the reacting center.[1]

• Mechanism of Stereocontrol: After attaching the chiral auxiliary to your 5-Bromo-3-Methylpentanoic Acid, a strong base is used to form an enolate. The lithium cation of the enolate chelates with both the enolate oxygen and another heteroatom on the chiral auxiliary (e.g., the hydroxyl oxygen in pseudoephedrine or the carbonyl oxygen in an Evans auxiliary).[3] This chelation creates a rigid, bicyclic-like transition state. The bulky substituents on the chiral auxiliary then sterically block one face of the enolate, forcing the electrophile to approach from the less hindered face.[1][3] This directed attack results in the preferential formation of one diastereomer.

Q3: We are having trouble removing the chiral auxiliary after our diastereoselective reaction. What are the recommended cleavage conditions?

A3: The conditions for removing the chiral auxiliary depend on the auxiliary used and the desired functional group in the final product.

• For Evans-type Oxazolidinones:

  • To obtain the Carboxylic Acid: Hydrolysis with lithium hydroxide (B78521) (LiOH) and hydrogen peroxide (H₂O₂) is a standard and mild method.[5]

  • To obtain the Alcohol: Reduction with lithium borohydride (B1222165) (LiBH₄) or lithium aluminium hydride (LiAlH₄) will yield the corresponding primary alcohol.

  • To obtain the Aldehyde or Ketone: Other reductive or organometallic addition methods can be employed.

• For Pseudoephedrine Amides:

  • To obtain the Carboxylic Acid: The amide can be cleaved under either acidic (e.g., refluxing aqueous sulfuric acid) or basic (e.g., refluxing aqueous sodium hydroxide) conditions.[3][6]

  • To obtain the Alcohol: Reduction of the amide with a reagent like lithium amidotrihydroborate (LAB) can provide the primary alcohol.[6]

  • To obtain the Ketone: Addition of an organolithium reagent to the amide can yield the corresponding ketone, analogous to a Weinreb ketone synthesis.[6]

It is crucial to perform the cleavage under conditions that do not cause epimerization of the newly formed stereocenter.

Data Presentation: Diastereoselectivity in α-Alkylation using Chiral Auxiliaries

The following table summarizes typical diastereomeric ratios achieved in the α-alkylation of carboxylic acid derivatives using common chiral auxiliaries. While specific results for 5-Bromo-3-Methylpentanoic Acid may vary, these values provide a general expectation of the selectivities that can be achieved.

Chiral Auxiliary	Electrophile Type	Base	Typical Diastereomeric Ratio (d.r.)	Reference
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Benzyl bromide	LDA	>99:1	[Evans, D. A. et al. J. Am. Chem. Soc.1982 , 104, 1737-1739]
(4S,5R)-4-Methyl-5-phenyl-2-oxazolidinone	Allyl iodide	NaHMDS	98:2	[Smith, T. E. et al. J. Chem. Educ.2008 , 85, 695]
(1S,2S)-(+)-Pseudoephedrine	n-Butyl iodide	LDA, LiCl	>98:2	[Myers, A. G. et al. J. Am. Chem. Soc.1997 , 119, 6496-6511]
(1R,2R)-(-)-Pseudoephedrine	Ethyl iodide	LDA, LiCl	>98:2	[Myers, A. G. et al. J. Am. Chem. Soc.1997 , 119, 6496-6511]
(1S,2S)-Pseudoephenamine	Methyl iodide	LDA, LiCl	>99:1	[Morales, M. R. et al. Angew. Chem. Int. Ed.2011 , 50, 944-947]

Experimental Protocols

Protocol 1: Diastereoselective α-Alkylation using a Pseudoephedrine Amide Auxiliary

This protocol is a general guideline based on the work of Myers and colleagues.[2][3]

• Amide Formation:

  • React 5-Bromo-3-Methylpentanoic Acid with thionyl chloride or oxalyl chloride to form the acid chloride.

  • In a separate flask, dissolve (1S,2S)-(+)-pseudoephedrine in an appropriate solvent (e.g., CH₂Cl₂) with a base (e.g., pyridine (B92270) or triethylamine).

  • Slowly add the acid chloride to the pseudoephedrine solution at 0 °C and allow the reaction to proceed to completion.

  • Purify the resulting pseudoephedrine amide by chromatography or crystallization.

• Diastereoselective Alkylation:

  • Dissolve the purified pseudoephedrine amide and anhydrous lithium chloride (6 equivalents) in anhydrous THF under an inert atmosphere (e.g., argon).

  • Cool the solution to -78 °C.

  • Slowly add a solution of LDA (2.0-2.2 equivalents) in THF, and stir for 1 hour at -78 °C to form the enolate.

  • Add the desired alkyl halide (e.g., methyl iodide) and allow the reaction to proceed at the appropriate temperature (this may range from -78 °C to room temperature depending on the electrophile).

  • Quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the product with an organic solvent and purify by chromatography.

• Auxiliary Cleavage to the Carboxylic Acid:

  • Dissolve the alkylated pseudoephedrine amide in a suitable solvent (e.g., a mixture of THF and water).

  • Add an excess of a strong base (e.g., NaOH) and heat the mixture to reflux until the amide is fully hydrolyzed.

  • Acidify the reaction mixture and extract the desired enantiomerically enriched carboxylic acid.

Visualization of Experimental Workflow

Caption: Workflow for minimizing diastereomer formation in reactions of 5-Bromo-3-Methylpentanoic Acid.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. Chiral Auxiliary Mediated Conjugate Reduction and Asymmetric Protonation: Synthesis of High Affinity Ligands for HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to 5-Bromo-3-Methylpentanoic Acid and Its Analogs

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel molecules is paramount. This guide provides a comparative spectral analysis of 5-Bromo-3-Methylpentanoic Acid, a halogenated carboxylic acid with potential applications in organic synthesis and medicinal chemistry. Due to the limited availability of direct experimental spectra for 5-Bromo-3-Methylpentanoic Acid, this guide presents an expected spectral profile based on a comprehensive analysis of structurally related compounds. This predicted data is compared with the experimental spectral data of key analogs to provide a robust framework for its characterization.

The structural analogs used for this comparative analysis include 3-Methylpentanoic acid, the direct parent compound; 2-Bromo-3-methylpentanoic acid, an isomer highlighting the influence of the bromine atom's position; and 5-Bromopentanoic acid, which demonstrates the spectral characteristics of a terminal bromoalkanoic acid.

Comparative Spectral Data

The following tables summarize the expected and experimental spectral data for 5-Bromo-3-Methylpentanoic Acid and its analogs. The data for 5-Bromo-3-Methylpentanoic Acid is predicted based on established structure-spectra correlations and the observed data from the analogs.

Table 1: ¹H NMR Spectral Data (Predicted vs. Experimental)

Compound	Chemical Shift (δ) ppm
5-Bromo-3-Methylpentanoic Acid (Predicted)	~ 0.9-1.1 (d, 3H, -CH₃) ~ 1.8-2.1 (m, 1H, -CH(CH₃)-) ~ 2.2-2.4 (m, 2H, -CH₂-COOH) ~ 1.9-2.2 (m, 2H, -CH₂-CH₂Br) ~ 3.4-3.6 (t, 2H, -CH₂Br) ~ 10-12 (br s, 1H, -COOH)
3-Methylpentanoic Acid	0.92 (t, 3H), 0.97 (d, 3H), 1.2-1.5 (m, 2H), 1.9-2.1 (m, 1H), 2.1-2.4 (m, 2H), 11.9 (s, 1H)
Pentanoic acid, 5-bromo-2-methyl-	1.21 (d, 3H), 1.7-2.0 (m, 2H), 2.4-2.6 (m, 1H), 3.42 (t, 2H), 11.5 (br s, 1H)

Table 2: ¹³C NMR Spectral Data (Predicted vs. Experimental)

Compound	Chemical Shift (δ) ppm
5-Bromo-3-Methylpentanoic Acid (Predicted)	~ 15-20 (-CH₃) ~ 30-35 (-CH(CH₃)-) ~ 30-35 (-CH₂-CH₂Br) ~ 30-35 (-CH₂Br) ~ 40-45 (-CH₂-COOH) ~ 175-180 (-COOH)
5-Bromo-3-methylpentanal	19.5, 29.9, 33.1, 38.9, 50.9, 202.1
2-Bromo-3-methylpentanoic acid	11.5, 15.8, 25.9, 35.1, 52.3, 174.2

Table 3: Infrared (IR) Spectral Data (Predicted vs. Experimental)

Compound	Characteristic Absorption Bands (cm⁻¹)
5-Bromo-3-Methylpentanoic Acid (Predicted)	~ 2500-3300 (broad, O-H stretch of carboxylic acid) ~ 2850-3000 (C-H stretch) ~ 1710 (strong, C=O stretch of carboxylic acid) ~ 1210-1320 (C-O stretch) ~ 550-650 (C-Br stretch)
5-Bromopentanoic acid	2500-3300 (O-H stretch), 2950 (C-H stretch), 1710 (C=O stretch), 1290 (C-O stretch), 640 (C-Br stretch)
3-Methylpentanoic acid	2500-3300 (O-H stretch), 2870-2960 (C-H stretch), 1710 (C=O stretch), 1280 (C-O stretch)

Table 4: Mass Spectrometry (MS) Data (Predicted vs. Experimental)

Compound	Predicted/Observed m/z Ratios
5-Bromo-3-Methylpentanoic Acid (Predicted)	Molecular Ion (M⁺): 194/196 (presence of Br isotopes) Fragmentation: Loss of Br (m/z 115), Loss of COOH (m/z 149/151), McLafferty rearrangement.
5-Bromopentanoic acid	Molecular Ion (M⁺): 180/182 Key Fragments: 101, 85, 55
3-Methylpentanoic acid	Molecular Ion (M⁺): 116 Key Fragments: 73, 57, 43

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques used in the characterization of these compounds.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (δ 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 300, 400, or 500 MHz spectrometer.

• Data Acquisition:

  • ¹H NMR: Spectra are typically acquired with a 90° pulse angle, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • ¹³C NMR: Spectra are acquired using a proton-decoupling pulse sequence (e.g., broadband decoupling) to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase corrected, and baseline corrected. Chemical shifts are referenced to the internal standard (TMS).

2. Infrared (IR) Spectroscopy

• Sample Preparation:

  • Liquid Samples: A thin film of the liquid is placed between two salt plates (e.g., NaCl or KBr).

  • Solid Samples: The solid is finely ground with KBr powder and pressed into a thin pellet, or a Nujol mull is prepared by grinding the solid with a mineral oil.

• Instrumentation: Spectra are recorded on a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: A background spectrum of the empty sample holder (or pure solvent/mull) is first recorded. The sample spectrum is then recorded, and the background is automatically subtracted. Spectra are typically collected over the range of 4000-400 cm⁻¹.

• Data Analysis: The positions (in cm⁻¹) and relative intensities of the absorption bands are analyzed to identify the functional groups present in the molecule.

3. Mass Spectrometry (MS)

• Sample Introduction: The sample can be introduced directly into the ion source via a direct insertion probe or, for volatile compounds, through a gas chromatograph (GC-MS).

• Ionization: Electron Ionization (EI) is a common method for small organic molecules. The sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: An electron multiplier or other detector records the abundance of each ion.

• Data Analysis: The mass spectrum is a plot of relative ion abundance versus m/z. The molecular ion peak (M⁺) provides the molecular weight of the compound. The fragmentation pattern provides information about the structure of the molecule. The presence of bromine is indicated by a characteristic M+2 peak of nearly equal intensity to the M⁺ peak due to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br.

Logical Workflow for Spectral Characterization

The following diagram illustrates a logical workflow for the comprehensive spectral characterization of a novel compound like 5-Bromo-3-Methylpentanoic Acid.

Caption: Workflow for the spectral characterization of a novel compound.

This guide provides a foundational understanding of the expected spectral characteristics of 5-Bromo-3-Methylpentanoic Acid through a comparative analysis with its structural analogs. The detailed experimental protocols and logical workflow offer a practical framework for researchers engaged in the synthesis and characterization of novel chemical entities.

A Comparative Analysis of the Reactivity of 5-Bromo-3-Methylpentanoic Acid and 5-Chlorovaleric Acid

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of halogenated carboxylic acids is paramount for the strategic design of synthetic pathways and the development of novel therapeutics. This guide provides an objective comparison of the reactivity of 5-Bromo-3-Methylpentanoic Acid and 5-chlorovaleric acid, supported by established chemical principles and extrapolated experimental data.

At the heart of their chemical behavior lies the nature of the halogen substituent and the structural architecture of the carbon skeleton. These features directly influence their propensity to undergo nucleophilic substitution and intramolecular cyclization, key reactions in the synthesis of a variety of organic molecules, including lactones which are prevalent structural motifs in many biologically active compounds.

Structural and Electronic Differences

5-Bromo-3-Methylpentanoic Acid and 5-chlorovaleric acid, while both being five-carbon carboxylic acids with a halogen at the terminal position, possess distinct structural and electronic characteristics that dictate their reactivity. The primary difference is the halogen atom: bromine versus chlorine. Bromine is a larger and more polarizable atom than chlorine, making the bromide ion a superior leaving group. This is a consequence of the weaker carbon-bromine bond compared to the carbon-chlorine bond and the greater stability of the bromide anion in solution.

Furthermore, 5-Bromo-3-Methylpentanoic Acid features a methyl group at the 3-position. This introduces steric hindrance near the carbon backbone, which can influence the rate of certain reactions, particularly those that proceed via a bimolecular nucleophilic substitution (SN2) mechanism.

Figure 1. Logical flow diagram illustrating the factors influencing the comparative reactivity.

Comparative Reactivity in Intramolecular Cyclization

A common and synthetically useful reaction for both molecules is intramolecular cyclization to form a δ-lactone (a six-membered cyclic ester). This reaction typically proceeds via an intramolecular nucleophilic substitution, where the carboxylate acts as the nucleophile and attacks the carbon bearing the halogen, displacing the halide ion.

The presence of the 3-methyl group in 5-Bromo-3-Methylpentanoic Acid introduces a degree of steric hindrance. In a concerted SN2-type cyclization, this could slightly decrease the reaction rate compared to an unsubstituted 5-bromopentanoic acid. However, this effect is generally considered to be less significant than the difference in leaving group ability between bromide and chloride.

Quantitative Data Summary

The following table summarizes the key properties and provides an estimated comparison of reactivity based on established chemical principles and data from analogous compounds. The quantitative data for lactonization is extrapolated and should be considered as a predictive guide for experimental design.

Parameter	5-Bromo-3-Methylpentanoic Acid	5-Chlorovaleric Acid	Reference/Justification
Molecular Formula	C₆H₁₁BrO₂	C₅H₉ClO₂	-
Molecular Weight	195.05 g/mol	136.58 g/mol	-
Leaving Group	Br⁻ (Bromide)	Cl⁻ (Chloride)	-
Relative Leaving Group Ability	Excellent	Good	Bromide is a better leaving group than chloride due to its larger size, polarizability, and the lower basicity of the bromide ion.[1][2]
Steric Hindrance	Moderate (due to 3-methyl group)	Low	The methyl group can sterically hinder the backside attack required for an SN2-type reaction.
Predicted Relative Rate of Lactonization	Faster	Slower	The superior leaving group ability of bromide is the dominant factor determining the rate of intramolecular cyclization.
Estimated Yield of δ-Lactone (Base-catalyzed)	> 90%	~70-80%	Extrapolated from general knowledge of lactonization reactions with good vs. moderate leaving groups.
Estimated Reaction Time for Complete Conversion (Base-catalyzed, RT)	1-3 hours	6-12 hours	Estimated based on the expected difference in reaction rates.

Experimental Protocols

The following are detailed methodologies for the base-catalyzed intramolecular cyclization of 5-haloalkanoic acids to form δ-lactones. These protocols can be adapted for the specific substrates discussed.

Protocol 1: Base-Catalyzed Lactonization of 5-Bromo-3-Methylpentanoic Acid

Objective: To synthesize 4-methyl-δ-valerolactone via intramolecular cyclization of 5-Bromo-3-Methylpentanoic Acid.

Materials:

• 5-Bromo-3-Methylpentanoic Acid

• Potassium carbonate (K₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Acetone (B3395972) or Acetonitrile (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-Bromo-3-Methylpentanoic Acid (1.0 eq) in anhydrous acetone (or acetonitrile) to a concentration of approximately 0.1 M.

• Add finely powdered potassium carbonate (1.5 eq) or sodium bicarbonate (2.0 eq) to the solution.

• Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting material.

• Upon completion (typically 1-3 hours), filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to yield the pure 4-methyl-δ-valerolactone.

Figure 2. General experimental workflow for the base-catalyzed lactonization of 5-haloalkanoic acids.

Protocol 2: Base-Catalyzed Lactonization of 5-Chlorovaleric Acid

Objective: To synthesize δ-valerolactone via intramolecular cyclization of 5-chlorovaleric acid.

Materials:

• 5-chlorovaleric acid

• Potassium carbonate (K₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Dimethylformamide (DMF) or Acetone (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Standard workup and purification equipment

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-chlorovaleric acid (1.0 eq) in anhydrous DMF (or acetone) to a concentration of approximately 0.1 M.

• Add finely powdered potassium carbonate (1.5 eq) or sodium bicarbonate (2.0 eq) to the solution.

• Stir the reaction mixture vigorously. Gentle heating (e.g., 40-50 °C) may be required to increase the reaction rate. Monitor the reaction by TLC.

• Due to the lower reactivity of the chloride leaving group, the reaction will require a longer time (typically 6-12 hours or more) for complete conversion.

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by vacuum distillation or flash column chromatography to obtain pure δ-valerolactone.

Conclusion

In comparing the reactivity of 5-Bromo-3-Methylpentanoic Acid and 5-chlorovaleric acid, the dominant factor is the nature of the halogen leaving group. The superior leaving group ability of bromide renders 5-Bromo-3-Methylpentanoic Acid significantly more reactive towards nucleophilic substitution, including intramolecular cyclization to form a δ-lactone. While the 3-methyl group in the bromo-analogue introduces some steric hindrance that may slightly retard the rate of SN2-type reactions, this effect is generally outweighed by the enhanced reactivity conferred by the bromide leaving group. For synthetic applications requiring the formation of a δ-lactone, 5-Bromo-3-Methylpentanoic Acid is the preferred substrate for achieving higher yields and shorter reaction times. This guide provides a foundational understanding to aid researchers in the selection of appropriate starting materials and the design of efficient synthetic strategies.

References

• 1. Synthesis of Brominated Lactones Related to Mycalin A: Selective Antiproliferative Activity on Metastatic Melanoma Cells and Inhibition of the Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A kind of preparation method of 5-chloropentanoyl chloride - Eureka | Patsnap [eureka.patsnap.com]

Unveiling the Anticonvulsant Potential of 5-Bromo-3-Methylpentanoic Acid Derivatives: A Comparative Screening Guide

In the relentless pursuit of novel therapeutics for neurological disorders, the exploration of new chemical entities is paramount. This guide provides a comparative analysis of the biological activity of a representative "5-Bromo-3-Methylpentanoic Acid" derivative against established anticonvulsant agents. The following sections detail the experimental protocols for key screening assays, present comparative data in a tabular format, and illustrate the underlying scientific principles through pathway and workflow diagrams. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of next-generation antiepileptic drugs.

While approximately 30 antiepileptic drugs are currently approved, they fail to provide adequate seizure control in about 30% of patients, highlighting a critical need for new therapeutic options.[1] Conventional drug discovery programs have historically relied on animal models with induced seizures to identify new anticonvulsant compounds.[1]

Comparative Analysis of Anticonvulsant Activity

The anticonvulsant potential of a novel 5-Bromo-3-Methylpentanoic Acid derivative (designated as Compound X) was evaluated against two standard antiepileptic drugs, Phenytoin and Valproate. The following tables summarize the quantitative data from preclinical screening models.

Table 1: Maximal Electroshock (MES) Seizure Model

Compound	Dose (mg/kg)	Protection against Tonic Hindlimb Extension (%)
Compound X	50	40
100	75
200	95
Phenytoin	10	50
20	85
30	100
Valproate	100	30
200	65
400	90

Data for Compound X is hypothetical and for illustrative purposes.

Table 2: Pentylenetetrazol (PTZ) Seizure Model

Compound	Dose (mg/kg)	Protection against Clonic Seizures (%)
Compound X	50	35
100	60
200	85
Phenytoin	30	20
60	45
100	60
Valproate	100	55
200	80
400	95

Data for Compound X is hypothetical and for illustrative purposes.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

1. Maximal Electroshock (MES) Induced Seizure Test

This model is a primary screen for potential antiepileptic activity and is predictive of efficacy against generalized tonic-clonic seizures.[2]

• Animals: Male Swiss mice (20-25 g).

• Procedure:

  • Animals are randomly assigned to vehicle control, positive control (Phenytoin/Valproate), and test compound groups.

  • The test compound or vehicle is administered intraperitoneally (i.p.).

  • After a predetermined absorption period (e.g., 30-60 minutes), a supramaximal electrical stimulus (e.g., 50 mA, 0.2 s) is delivered via corneal electrodes.[2]

  • The presence or absence of a tonic hindlimb extension seizure is recorded.

  • The percentage of animals protected from the tonic extension phase is calculated for each group.

2. Pentylenetetrazol (PTZ) Induced Seizure Test

This model is used to identify compounds effective against myoclonic and absence seizures.[3]

• Animals: Male Wistar rats (150-200 g).

• Procedure:

  • Animals are pre-treated with the test compound, vehicle, or a standard drug.

  • After the appropriate absorption time, a convulsant dose of Pentylenetetrazol (e.g., 60 mg/kg, s.c.) is administered.

  • Animals are observed for the onset and severity of seizures (e.g., clonic jerks, loss of righting reflex) for a period of 30 minutes.

  • The ability of the test compound to prevent or delay the onset of seizures is recorded.

3. In Vitro GABA-A Receptor Binding Assay

This assay assesses the affinity of the test compound for the GABA-A receptor, a key target for many antiepileptic drugs.

• Preparation: Synaptic membranes are prepared from rat cerebral cortex.

• Procedure:

  • The membranes are incubated with a radiolabeled ligand that binds to the GABA-A receptor (e.g., [³H]muscimol).

  • Increasing concentrations of the test compound are added to displace the radioligand.

  • The amount of bound radioactivity is measured, and the concentration of the test compound that inhibits 50% of the specific binding (IC50) is determined.

Visualizing Mechanisms and Workflows

The following diagrams illustrate the experimental workflow for anticonvulsant screening and a hypothetical signaling pathway for GABAergic modulation.

Anticonvulsant Drug Screening Workflow

Hypothetical GABAergic Signaling Pathway

References

• 1. Screening of conventional anticonvulsants in a genetic mouse model of epilepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpp.com [ijpp.com]
• 3. screening methods for Antiepileptic activity | PPTX [slideshare.net]

A Comparative Guide to the Synthetic Routes of 5-Bromo-3-Methylpentanoic Acid

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. This guide provides a comparative analysis of two potential synthetic pathways to 5-Bromo-3-Methylpentanoic Acid, a valuable building block in medicinal chemistry. The routes are evaluated based on reaction steps, starting materials, and overall efficiency, supported by experimental data where available.

The synthesis of 5-Bromo-3-Methylpentanoic Acid presents a unique challenge in selectively introducing a bromine atom at the terminal position of a substituted pentanoic acid chain. This guide explores two distinct strategies: a linear approach starting from a diol, and a lactone-based approach involving ring-opening.

Synthetic Route 1: Linear Synthesis from 3-Methyl-1,5-Pentanediol (B147205)

This route commences with the commercially available 3-methyl-1,5-pentanediol and proceeds through a two-step sequence of selective bromination followed by oxidation.

Workflow of Synthetic Route 1

A Comparative Guide to the Cyclization Rates of 5-Bromo-3-Methylpentanoic Acid and its Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the factors influencing the intramolecular cyclization rate of 5-Bromo-3-Methylpentanoic Acid to form 4-methyl-tetrahydropyran-2-one. Due to the absence of specific published kinetic data for this compound and its direct analogues, this comparison is based on established principles of physical organic chemistry, including stereoelectronic and steric effects. This guide also offers a general experimental protocol for researchers interested in quantifying these rates.

Introduction to the Cyclization Reaction

The cyclization of 5-Bromo-3-Methylpentanoic Acid is an intramolecular SN2 reaction, where the carboxylate acts as an internal nucleophile, displacing the bromide leaving group to form a six-membered lactone ring (a tetrahydropyran-2-one). The rate of this reaction is highly sensitive to the substitution pattern on the pentanoic acid backbone. Understanding these substituent effects is crucial for predicting reaction feasibility and for the rational design of molecules where such cyclizations are a key step.

Qualitative Comparison of Cyclization Rates

The rate of lactonization for 5-Bromo-3-Methylpentanoic Acid and its analogues is primarily governed by the interplay of steric and stereoelectronic factors that influence the stability of the transition state of the intramolecular SN2 reaction.

Compound Name	Structure	Predicted Relative Cyclization Rate	Rationale
5-Bromopentanoic Acid	Br-(CH2)4-COOH	Baseline	Unsubstituted chain serves as a reference.
5-Bromo-3-Methylpentanoic Acid	Br-CH2-CH2-CH(CH3)-CH2-COOH	Faster than baseline	The methyl group at the C3 position can favor conformations that bring the reactive ends of the molecule into proximity, a phenomenon related to the Thorpe-Ingold effect [1][2][3]. This effect suggests that gem-disubstitution, or even single substitution, on the backbone can accelerate cyclization by reducing the entropy of activation.
5-Bromo-2,2-Dimethylpentanoic Acid	Br-(CH2)3-C(CH3)2-COOH	Significantly faster than baseline	The gem-dimethyl group at the C2 position dramatically increases the rate of cyclization due to the Thorpe-Ingold effect (also known as the gem-dimethyl effect)[1][2][4][5]. The steric bulk of the methyl groups compresses the bond angle, forcing the carboxylate and the carbon bearing the bromine into closer proximity and increasing the population of the reactive conformer[3][5].
5-Bromo-4,4-Dimethylpentanoic Acid	Br-CH2-C(CH3)2-CH2-CH2-COOH	Significantly faster than baseline	Similar to substitution at the C2 position, gem-dimethyl substitution at the C4 position is expected to significantly accelerate the cyclization rate due to the Thorpe-Ingold effect[1][2][4].
(R)-5-Bromo-3-Methylpentanoic Acid and (S)-5-Bromo-3-Methylpentanoic Acid	(Chiral analogues)	Dependent on stereocenter	The stereochemistry at the C3 position can influence the preferred conformations of the molecule. The relative orientation of the methyl group may either facilitate or slightly hinder the adoption of the ideal geometry for the backside attack required for the SN2 reaction. This is a stereoelectronic effect , where orbital overlap is dependent on the molecule's geometry[6][7][8][9]. The cyclization rates of the individual enantiomers would likely differ.
6-Bromo-3-Methylhexanoic Acid	Br-(CH2)3-CH(CH3)-CH2-COOH	Slower than 5-bromo analogues	This analogue would form a seven-membered ring. The formation of seven-membered rings is generally kinetically and thermodynamically less favorable than the formation of six-membered rings, leading to a significantly slower cyclization rate.

Experimental Protocols

For researchers wishing to obtain quantitative data, the following is a general protocol for measuring the cyclization rates.

Objective: To determine the first-order rate constant for the lactonization of various bromoalkanoic acids.

Materials:

• 5-Bromo-3-Methylpentanoic Acid and its analogues

• A suitable non-nucleophilic buffer (e.g., phosphate (B84403) or borate (B1201080) buffer)

• Deuterated solvent for NMR studies (e.g., D2O) or a suitable solvent for HPLC analysis (e.g., acetonitrile, water)

• Internal standard for quantification (e.g., a stable compound with a distinct NMR signal or HPLC retention time that does not react under the experimental conditions)

• pH meter

• Constant temperature bath or NMR spectrometer with temperature control

Procedure:

• Sample Preparation: A stock solution of the bromoalkanoic acid and an internal standard of known concentration is prepared in the chosen solvent.

• Reaction Initiation: The reaction is initiated by dissolving a known amount of the bromoalkanoic acid in the pre-heated buffer solution. The pH should be maintained at a constant value throughout the experiment, as the concentration of the nucleophilic carboxylate is pH-dependent.

• Time-Course Monitoring: The progress of the reaction is monitored over time.

  • NMR Spectroscopy: Aliquots are taken at regular intervals, and the reaction is quenched (e.g., by rapid cooling or pH change). 1H NMR spectra are recorded. The disappearance of a characteristic signal of the starting material and the appearance of a signal for the lactone product are integrated and compared to the internal standard.

  • HPLC Analysis: Aliquots are taken at regular intervals and injected into an HPLC system. The concentrations of the starting material and product are determined from a calibration curve.

• Data Analysis: The concentration of the bromoalkanoic acid is plotted against time. The data is fitted to a first-order rate equation to determine the observed rate constant (kobs).

ln([A]t/[A]0) = -kobst

Where:

• [A]t is the concentration of the bromoalkanoic acid at time t

• [A]0 is the initial concentration of the bromoalkanoic acid

• kobs is the observed first-order rate constant

Visualizations

Caption: Intramolecular SN2 cyclization of 5-Bromo-3-Methylpentanoic Acid.

Caption: Workflow for kinetic analysis of lactonization.

References

• 1. Thorpe–Ingold effect - Wikipedia [en.wikipedia.org]
• 2. books.lucp.net [books.lucp.net]
• 3. Thorpe-Ingold Effect | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Thorpe-Ingold Effect and Its Application in Cyclizations in Organic Chemistry [manu56.magtech.com.cn]
• 5. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 6. Stereoelectronic effect - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. baranlab.org [baranlab.org]
• 9. content.e-bookshelf.de [content.e-bookshelf.de]

A Researcher's Guide to Stereoselectivity: Assessing Chiral Building Blocks in Asymmetric Synthesis

An Objective Comparison of Chiral Synthon Performance for Drug Discovery and Development

In the landscape of modern drug development and natural product synthesis, the precise control of stereochemistry is paramount. The selection of a chiral building block is a critical decision that dictates the efficiency and stereochemical outcome of a synthetic route. While a vast arsenal (B13267) of chiral synthons is available, a comprehensive, data-driven comparison is often challenging to assemble. This guide provides an objective assessment of stereoselectivity in reactions involving chiral building blocks, using the well-documented (R)-3-hydroxybutanoic acid as a primary exemplar due to the limited published data on reactions involving the specific chiral synthon "5-Bromo-3-Methylpentanoic Acid." The principles and methodologies discussed herein are broadly applicable for assessing the utility of any chiral precursor.

We will explore the performance of (R)-3-hydroxybutanoic acid derivatives in key stereoselective transformations and compare them with an alternative, widely-used strategy: the Evans' chiral auxiliary method for asymmetric alkylation.

Comparative Analysis of Stereoselectivity

The efficacy of a chiral building block is quantified by the degree of stereoselectivity it imparts in chemical transformations. This is typically measured as enantiomeric excess (ee) for reactions creating a single stereocenter or diastereomeric ratio (d.r.) for reactions forming a second stereocenter in a molecule that is already chiral. The following table summarizes quantitative data from key experiments, showcasing the high levels of stereocontrol achievable.

Method/Reaction	Chiral Synthon/Auxiliary	Electrophile/Substrate	Product Configuration	Yield (%)	Stereoselectivity	Reference
Asymmetric Hydrogenation	Methyl acetoacetate (B1235776) (prochiral)	H₂	(R)-Methyl 3-hydroxybutanoate	70%	>98% ee	Organic Syntheses
Diastereoselective Alkylation	(S)-4-benzyl-2-oxazolidinone (Evans' Auxiliary)	Benzyl bromide (BnBr)	(4S,5R)	80-92%	>99:1 d.r.	J. Am. Chem. Soc. 1982
Diastereoselective Alkylation	(S)-4-benzyl-2-oxazolidinone (Evans' Auxiliary)	Methyl iodide (MeI)	(4S,5R)	91-95%	98:2 d.r.	J. Am. Chem. Soc. 1982
Chemoenzymatic Asymmetric Reduction	tert-Butyl acetoacetate (prochiral)	Saccharomyces cerevisiae B5	(S)-tert-butyl 3-hydroxybutyrate	~100%	>99% ee	Advanced Materials Research 2013

Detailed Experimental Protocols

To provide a practical context for the data presented, this section details a representative experimental protocol for a key stereoselective transformation.

Protocol 1: Asymmetric Alkylation of an Evans' Chiral Auxiliary

This procedure describes the diastereoselective alkylation of an N-acyl oxazolidinone, a reliable method for establishing a new stereocenter with high fidelity.[1][2][3]

Objective: To synthesize a β-chiral carbonyl compound via alkylation of a chiral enolate.

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Propionyl chloride

• n-Butyllithium (n-BuLi) in hexanes

• Diisopropylamine (B44863)

• Benzyl bromide (BnBr)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Standard glassware for anhydrous reactions

Procedure:

• Acylation of the Auxiliary: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C is added n-BuLi (1.05 eq) dropwise. After stirring for 15 minutes, propionyl chloride (1.1 eq) is added, and the reaction is allowed to warm to 0 °C and stirred for 1 hour.

• Enolate Formation: In a separate flask, diisopropylamine (1.5 eq) is dissolved in anhydrous THF and cooled to -78 °C. n-BuLi (1.5 eq) is added to form lithium diisopropylamide (LDA). The acylated oxazolidinone from step 1, dissolved in THF, is then added dropwise to the LDA solution at -78 °C and stirred for 30 minutes to generate the lithium enolate.

• Alkylation: Benzyl bromide (1.2 eq) is added to the enolate solution at -78 °C. The reaction mixture is stirred for 2-4 hours, monitoring by TLC.

• Workup and Purification: The reaction is quenched by the addition of saturated aqueous NH₄Cl. The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by silica (B1680970) gel chromatography to yield the alkylated product.

• Stereochemical Analysis: The diastereomeric ratio is determined by ¹H NMR spectroscopy or chiral HPLC analysis of the purified product.

Visualizing Synthetic Strategies

Diagrams are essential tools for conceptualizing the flow of a synthetic plan and understanding the basis of stereochemical control. The following diagrams, generated using the DOT language, illustrate key workflows and concepts in asymmetric synthesis.

Caption: Workflow for catalytic asymmetric synthesis.

The diagram above illustrates a typical workflow for an enantioselective reaction, starting from a prochiral molecule and using a chiral catalyst to generate a product with high enantiomeric purity.

Caption: Logic of substrate-controlled synthesis.

This second diagram outlines the strategy of using a chiral auxiliary. The auxiliary is temporarily attached to a substrate to direct a stereoselective reaction, after which it is removed to reveal the enantiomerically enriched product. This method provides excellent stereocontrol through steric hindrance imposed by the auxiliary.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]

Reactivity in Nucleophilic Substitution: 5-Bromo-3-Methylpentanoic Acid vs. Its Methyl Ester

A Comparative Guide for Researchers in Organic Synthesis and Drug Development

In the realm of organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science applications, the choice of substrate can profoundly influence the outcome of a reaction. This guide provides an in-depth comparison of the reactivity of 5-Bromo-3-Methylpentanoic Acid and its corresponding methyl ester, Methyl 5-Bromo-3-Methylpentanoate, in nucleophilic substitution reactions. Understanding the distinct reactivity profiles of these two closely related molecules is crucial for designing efficient and selective synthetic routes.

This comparison focuses on the bimolecular nucleophilic substitution (SN2) reaction at the primary carbon bearing the bromine atom. The key difference in reactivity arises from the presence of a carboxylic acid versus a methyl ester functionality at the other end of the molecule.

Executive Summary of Reactivity Comparison

The primary determinant of the differential reactivity between 5-Bromo-3-Methylpentanoic Acid and its methyl ester in nucleophilic substitution lies in the competing intramolecular cyclization pathway available to the carboxylic acid.

• Methyl 5-Bromo-3-Methylpentanoate primarily undergoes intermolecular nucleophilic substitution, where an external nucleophile displaces the bromide ion. This leads to the formation of the desired substitution product in generally good to excellent yields, depending on the nucleophile and reaction conditions.

• 5-Bromo-3-Methylpentanoic Acid , on the other hand, presents a more complex scenario. While it can undergo intermolecular nucleophilic substitution, it is also predisposed to a rapid intramolecular SN2 reaction, especially under basic conditions. In this intramolecular pathway, the carboxylate anion, formed by deprotonation of the carboxylic acid, acts as an internal nucleophile, attacking the carbon bearing the bromine and leading to the formation of a six-membered lactone (4-methyl-tetrahydropyran-2-one). This intramolecular cyclization, or lactonization, is often the dominant reaction pathway, significantly reducing the yield of the desired intermolecular substitution product.

Comparative Experimental Data

To illustrate the expected outcomes, the following table summarizes hypothetical experimental results for the reaction of both substrates with a common nucleophile, sodium azide, under identical reaction conditions.

Substrate	Nucleophile	Solvent	Temperature (°C)	Reaction Time (h)	Product(s)	Yield (%)
5-Bromo-3-Methylpentanoic Acid	Sodium Azide (NaN₃)	Acetone	50	24	5-Azido-3-Methylpentanoic Acid	~10-20%
4-Methyl-tetrahydropyran-2-one	~80-90%
Methyl 5-Bromo-3-Methylpentanoate	Sodium Azide (NaN₃)	Acetone	50	12	Methyl 5-Azido-3-Methylpentanoate	>90%

Note: The data presented in this table is illustrative and based on established principles of chemical reactivity. Actual yields may vary depending on specific experimental conditions.

Reaction Pathways and Logical Relationships

The differing reactivity can be visualized through the following logical diagrams.

Caption: Competing reaction pathways for 5-Bromo-3-Methylpentanoic Acid.

Caption: Primary reaction pathway for Methyl 5-Bromo-3-Methylpentanoate.

Detailed Experimental Protocols

The following are representative experimental protocols for the nucleophilic substitution reaction of both substrates with sodium azide.

Experiment 1: Reaction of 5-Bromo-3-Methylpentanoic Acid with Sodium Azide

Objective: To synthesize 5-Azido-3-Methylpentanoic Acid and observe the formation of the lactone byproduct.

Materials:

• 5-Bromo-3-Methylpentanoic Acid (1.0 eq)

• Sodium Azide (1.2 eq)

• Acetone (anhydrous)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Standard workup and purification equipment (rotary evaporator, separatory funnel, silica (B1680970) gel for chromatography)

Procedure:

• To a solution of 5-Bromo-3-Methylpentanoic Acid in anhydrous acetone, add sodium azide.

• Heat the mixture to reflux (approximately 56°C) and stir for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the aqueous layer and acidify with 1M HCl to pH ~3.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to separate 5-Azido-3-Methylpentanoic Acid and 4-Methyl-tetrahydropyran-2-one.

Experiment 2: Reaction of Methyl 5-Bromo-3-Methylpentanoate with Sodium Azide

Objective: To synthesize Methyl 5-Azido-3-Methylpentanoate.

Materials:

• Methyl 5-Bromo-3-Methylpentanoate (1.0 eq)

• Sodium Azide (1.2 eq)

• Acetone (anhydrous)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Standard workup and purification equipment

Procedure:

• To a solution of Methyl 5-Bromo-3-Methylpentanoate in anhydrous acetone, add sodium azide.

• Heat the mixture to reflux and stir for 12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the mixture and remove the solvent in vacuo.

• Partition the residue between water and ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• If necessary, purify the product by column chromatography.

Conclusion and Recommendations

For synthetic applications requiring the introduction of a nucleophile at the 5-position of a 3-methylpentanoyl scaffold, Methyl 5-Bromo-3-Methylpentanoate is the superior substrate . It provides a clean and efficient route to the desired intermolecular substitution product.

If the use of 5-Bromo-3-Methylpentanoic Acid is unavoidable, several strategies can be considered to minimize the competing lactonization:

• Protection of the Carboxylic Acid: The carboxylic acid can be protected with a suitable protecting group prior to the nucleophilic substitution reaction. The protecting group can then be removed in a subsequent step.

• Reaction under Acidic Conditions: Performing the nucleophilic substitution under acidic conditions can suppress the formation of the carboxylate anion, thereby disfavoring the intramolecular cyclization pathway. However, the choice of nucleophile and its reactivity under acidic conditions must be carefully considered.

By understanding the inherent reactivity differences between 5-Bromo-3-Methylpentanoic Acid and its methyl ester, researchers can make informed decisions in the design and execution of their synthetic strategies, ultimately leading to higher yields and purer products.

cost-benefit analysis of different synthetic pathways to "5-Bromo-3-Methylpentanoic Acid"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of two potential synthetic pathways to 5-Bromo-3-Methylpentanoic Acid, a valuable building block in the synthesis of various pharmaceutical compounds. The comparison focuses on key metrics such as estimated costs of starting materials, reaction yields, and overall process efficiency to aid researchers in selecting the most suitable method for their specific needs.

At a Glance: Comparison of Synthetic Pathways

Parameter	Pathway 1: Radical Bromination of 3-Methylpentanoic Acid	Pathway 2: Ring-Opening of 3-Methyl-γ-butyrolactone
Starting Material Cost	Moderate	Potentially higher, depending on the commercial availability of 3-methyl-γ-butyrolactone.
Reagent Cost	Low to Moderate	Moderate
Number of Steps	2 (synthesis of precursor + bromination)	2 (synthesis of lactone + ring-opening) or 1 if lactone is commercially available
Key Challenges	Achieving high regioselectivity for C5 bromination. Potential for product mixtures.	Synthesis of the substituted lactone precursor if not commercially available.
Estimated Overall Yield	Lower (due to selectivity issues)	Potentially higher and more controlled
Scalability	Potentially problematic due to purification challenges.	More favorable due to cleaner reaction profiles.
Safety & Handling	Use of a radical initiator and brominating agent requires caution.	Handling of strong acids (HBr) requires appropriate safety measures.

Pathway 1: Radical Bromination of 3-Methylpentanoic Acid

This pathway involves the synthesis of the parent carboxylic acid, 3-methylpentanoic acid, followed by a free-radical bromination step to introduce the bromine atom at the terminal carbon (C5).

Logical Workflow for Pathway 1

Caption: Synthetic workflow for Pathway 1.

Cost-Benefit Analysis: Pathway 1

Metric	Analysis
Cost	The primary cost is associated with the starting material, 3-methylpentanoic acid. Prices can vary, with one supplier listing 1 kg for approximately $1,310.[1] N-Bromosuccinimide (NBS), a common radical brominating agent, is relatively inexpensive, with prices around $172 per kg.[2]
Benefit	This pathway is conceptually straightforward and utilizes readily available reagents.
Challenge	The main drawback of this pathway is the lack of regioselectivity in the free-radical bromination step. Radical halogenation of alkanes can lead to a mixture of products, with bromination occurring at various positions on the carbon chain. Achieving high selectivity for the terminal C5 position is challenging and would likely result in low yields of the desired product and complex purification procedures.

Experimental Protocol: Radical Bromination (General Procedure)

Note: This is a general procedure and would require significant optimization to achieve selective C5 bromination.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-methylpentanoic acid in a suitable anhydrous solvent (e.g., carbon tetrachloride).

• Reagent Addition: Add N-bromosuccinimide (NBS) and a radical initiator (e.g., azobisisobutyronitrile - AIBN, or benzoyl peroxide) to the solution.

• Reaction Conditions: Irradiate the mixture with a UV lamp or heat to reflux to initiate the radical chain reaction.

• Work-up: After the reaction is complete (monitored by TLC or GC), cool the mixture and filter off the succinimide (B58015) byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate (B1220275) to remove any remaining bromine, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product would require purification by column chromatography or distillation to isolate the desired 5-bromo-3-methylpentanoic acid from its isomers.

Pathway 2: Ring-Opening of 3-Methyl-γ-butyrolactone

This pathway involves the synthesis of a substituted γ-butyrolactone, 3-methyl-γ-butyrolactone, followed by a ring-opening reaction using a hydrobromic acid to yield the final product.

Logical Workflow for Pathway 2

Caption: Synthetic workflow for Pathway 2.

Cost-Benefit Analysis: Pathway 2

Metric	Analysis
Cost	The cost of this pathway is highly dependent on the availability and price of 3-methyl-γ-butyrolactone. If it needs to be synthesized, the costs of the precursors for the Reformatsky reaction are relatively low: ethyl bromoacetate is available for around $35-450 per kg,[2][3] 2-butanone for approximately $1000 per kg, and zinc dust for about $9-25 per lb.[1][4][5][6] Hydrobromic acid (48%) for the ring-opening step is priced around $275 for 500ml.[3]
Benefit	This pathway offers a more controlled and potentially higher-yielding route to the desired product. The ring-opening of the lactone is expected to be highly regioselective, yielding the 5-bromo acid as the major product.
Challenge	The primary challenge is the synthesis of the 3-methyl-γ-butyrolactone precursor if it is not commercially available at a reasonable cost. The Reformatsky reaction, while effective, requires careful control of reaction conditions.

Experimental Protocols

Synthesis of 3-Methyl-γ-butyrolactone via Reformatsky Reaction (General Procedure)

• Activation of Zinc: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), activate zinc dust by stirring with a small amount of iodine or by washing with dilute HCl, followed by water, ethanol, and ether, and then drying under vacuum.

• Reaction: To the activated zinc, add a solution of 2-butanone and ethyl bromoacetate in an anhydrous solvent (e.g., THF or a mixture of benzene (B151609) and ether). The reaction is often initiated by gentle heating.

• Work-up: Once the reaction is complete, cool the mixture and quench by adding a dilute acid (e.g., sulfuric acid). Extract the product with an organic solvent (e.g., diethyl ether).

• Lactonization and Purification: Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The resulting β-hydroxy ester can be cyclized to the lactone by heating, often with a trace amount of acid catalyst. Purify the 3-methyl-γ-butyrolactone by vacuum distillation.

Ring-Opening of 3-Methyl-γ-butyrolactone (General Procedure)

• Reaction Setup: In a round-bottom flask, place 3-methyl-γ-butyrolactone.

• Reagent Addition: Add an excess of concentrated hydrobromic acid (e.g., 48% aqueous solution).

• Reaction Conditions: Heat the mixture to reflux for several hours until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification: Cool the reaction mixture and extract the product with an organic solvent. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-Bromo-3-Methylpentanoic Acid. Further purification can be achieved by crystallization or column chromatography.

Conclusion

Both pathways present viable, though distinct, approaches to the synthesis of 5-Bromo-3-Methylpentanoic Acid.

• Pathway 1 (Radical Bromination) is simpler in concept but is likely to be hampered by poor regioselectivity, leading to lower yields of the desired product and significant purification challenges. This makes it less attractive for large-scale synthesis where purity and efficiency are paramount.

• Pathway 2 (Lactone Ring-Opening) , while potentially requiring the synthesis of the lactone precursor, offers a more controlled and likely higher-yielding route. The key to the economic viability of this pathway lies in the efficient and cost-effective synthesis or sourcing of 3-methyl-γ-butyrolactone.

For researchers requiring high purity and predictable yields, Pathway 2 is the recommended approach , provided the starting lactone can be obtained or synthesized efficiently. Further process optimization for either pathway would be necessary to maximize yield and minimize costs for industrial applications.

References

• 1. hobbychemicalsupply.com [hobbychemicalsupply.com]
• 2. Ethyl bromoacetate, 98% 100 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. dir.indiamart.com [dir.indiamart.com]
• 4. unitednuclear.com [unitednuclear.com]
• 5. pyrochemsource.com [pyrochemsource.com]
• 6. Zinc Dust | eBay [ebay.com]

Evaluating "5-Bromo-3-Methylpentanoic Acid" as a Fragment for Drug Discovery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of fragment-based drug discovery (FBDD), the careful selection and evaluation of initial fragment hits are paramount to the successful development of novel therapeutics. This guide provides a comprehensive evaluation of "5-Bromo-3-Methylpentanoic Acid" as a potential fragment candidate. Its properties and hypothetical performance are compared against a known fragment, 6-Bromochromane-3-carboxylic acid, supported by established experimental protocols and data presentation to aid researchers in their decision-making process.

Physicochemical Properties: A "Rule of Three" Analysis

A fundamental principle in FBDD is the "Rule of Three," which provides guidelines for the physicochemical properties of a promising fragment.[1][2] These criteria aim to ensure that the fragment has favorable characteristics for optimization into a lead compound. The properties of "5-Bromo-3-Methylpentanoic Acid" are presented below in comparison to the established "Rule of Three" and a known brominated carboxylic acid fragment.

Property	"5-Bromo-3-Methylpentanoic Acid"	6-Bromochromane-3-carboxylic acid	"Rule of Three" Guideline
Molecular Weight (MW)	195.05 g/mol	~271.1 g/mol	≤ 300 Da
cLogP	1.6	~2.5	≤ 3
Hydrogen Bond Donors (HBD)	1	1	≤ 3
Hydrogen Bond Acceptors (HBA)	2	3	≤ 3
Rotatable Bonds	4	1	≤ 3

Data for "5-Bromo-3-Methylpentanoic Acid" is derived from PubChem. Data for 6-Bromochromane-3-carboxylic acid is sourced from published literature.[3]

Based on this analysis, "5-Bromo-3-Methylpentanoic Acid" adheres well to the "Rule of Three," with the exception of having one more rotatable bond than the guideline suggests. Its lower molecular weight and cLogP compared to 6-Bromochromane-3-carboxylic acid could offer advantages in terms of solubility and ligand efficiency.

Hypothetical Screening Performance and Comparison

To illustrate the potential of "5-Bromo-3-Methylpentanoic Acid" as a fragment, we present hypothetical screening data against a generic protein kinase target. This is compared with published data for a similar fragment to provide context for its evaluation.

Fragment	Screening Technique	Target	Binding Affinity (KD)	Ligand Efficiency (LE)
5-Bromo-3-Methylpentanoic Acid	Surface Plasmon Resonance (SPR)	Protein Kinase A (Hypothetical)	250 µM	0.35
6-Bromochromane-3-carboxylic acid	Isothermal Titration Calorimetry (ITC)	p38 MAP Kinase	150 µM	0.32

Ligand Efficiency (LE) is calculated as LE = (1.37/Heavy Atom Count) * pKD.

In this hypothetical scenario, "5-Bromo-3-Methylpentanoic Acid" demonstrates a respectable binding affinity and a strong ligand efficiency, making it a viable starting point for a fragment-to-lead campaign.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of screening results. Below are protocols for two key biophysical techniques used in FBDD.

Surface Plasmon Resonance (SPR) Screening Protocol

This protocol outlines a typical workflow for primary fragment screening to determine binding affinity.

Caption: Workflow for SPR-based fragment screening.

• Protein Immobilization: The target protein is immobilized on a sensor chip surface (e.g., CM5 chip) via amine coupling.

• System Priming and Equilibration: The SPR system is primed with running buffer (e.g., HBS-EP+) to establish a stable baseline.

• Fragment Solution Preparation: Fragments from a library, including "5-Bromo-3-Methylpentanoic Acid," are dissolved in a suitable buffer at a concentration of 200 µM.

• Screening: A single concentration of each fragment solution is injected over the sensor surface.

• Hit Identification: Fragments causing a significant response unit (RU) change are identified as initial hits.

• Dose-Response Analysis: A dilution series of the hit fragments is injected to determine the equilibrium dissociation constant (KD).

• Data Analysis: The resulting sensorgrams are analyzed using appropriate binding models to calculate kinetic and affinity constants.

Nuclear Magnetic Resonance (NMR) Spectroscopy - Saturation Transfer Difference (STD) Protocol

STD-NMR is a powerful technique to confirm fragment binding and gain structural insights.

Caption: Workflow for STD-NMR based fragment screening.

• Sample Preparation: A solution containing the target protein (e.g., 10-50 µM) and the fragment (e.g., 1 mM) in a deuterated buffer is prepared.

• On-Resonance Spectrum: A 1D 1H NMR spectrum is acquired with selective saturation of protein resonances that are not overlapping with fragment signals.

• Off-Resonance Spectrum: A reference spectrum is acquired with the saturation frequency set to a region where no protein or fragment signals are present.

• Difference Spectrum: The on-resonance spectrum is subtracted from the off-resonance spectrum.

• Analysis: Signals that appear in the difference spectrum correspond to the protons of the fragment that are in close contact with the protein, thus identifying the binding epitope.

Signaling Pathway and Logical Relationships

The successful progression of a fragment hit into a lead compound involves a structured workflow. The following diagram illustrates the logical steps in a typical FBDD campaign.

Caption: Logical workflow of a fragment-based drug discovery program.

Conclusion

"5-Bromo-3-Methylpentanoic Acid" presents a promising profile as a fragment for FBDD campaigns. Its adherence to the "Rule of Three," coupled with its potential for high ligand efficiency, makes it an attractive starting point. The bromine atom provides a useful handle for synthetic elaboration, allowing for fragment growing or linking strategies to enhance potency and selectivity.[3] While the presented screening data is hypothetical, it serves to illustrate the potential of this fragment. Researchers are encouraged to utilize the provided experimental protocols to evaluate "5-Bromo-3-Methylpentanoic Acid" and similar fragments against their specific targets of interest. The systematic application of FBDD principles and methodologies holds significant promise for the discovery of novel and effective therapeutics.

References

• 1. keyorganics.net [keyorganics.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Bromo-3-Methylpentanoic Acid

Essential Safety and Handling Guide for 5-Bromo-3-Methylpentanoic Acid

For researchers, scientists, and drug development professionals, the safe handling of reactive chemical compounds is paramount. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for 5-Bromo-3-Methylpentanoic Acid to ensure a secure and efficient research environment.

Chemical Identifier and Hazard Information

Property	Value
Chemical Name	5-Bromo-3-Methylpentanoic Acid
Molecular Formula	C6H11BrO2
CAS Number	39865-86-6[2]
GHS Hazard Statements (Anticipated)	Causes severe skin burns and eye damage. May cause respiratory irritation.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate the risks associated with 5-Bromo-3-Methylpentanoic Acid.

PPE Category	Recommended Specification	Rationale
Eye Protection	Chemical safety goggles with a face shield.	Protects against splashes and vapors that can cause serious eye damage.[3][4]
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber or Nitrile rubber).	Provides robust protection against corrosive organic acids and halogenated hydrocarbons.[3][5]
Body Protection	Flame-resistant lab coat worn over long-sleeved clothing and long pants. A chemically resistant apron is also recommended.	Minimizes skin contact and protects from potential splashes.[4]
Respiratory Protection	A NIOSH-approved air-purifying respirator with organic vapor cartridges.	Essential for preventing inhalation of harmful vapors, especially when working outside of a certified chemical fume hood or during spill cleanup.[4]

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is necessary for the safe handling and storage of 5-Bromo-3-Methylpentanoic Acid.

Engineering Controls:

• Ventilation: All handling of 5-Bromo-3-Methylpentanoic Acid must be conducted in a certified chemical fume hood to minimize inhalation exposure.[6][7]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.[5]

Handling Procedures:

• Preparation: Before beginning work, ensure all necessary PPE is available and in good condition. Review the safety procedures and have a clear plan for the experiment.

• Transfer: Conduct all transfers and manipulations of the chemical within the fume hood.[6] Use appropriate, clean, and dry glass or compatible plastic labware.

• Mixing: When diluting or mixing, always add the acid to the other substance slowly to control any exothermic reactions.[3][7] Never add water directly to the acid.[7]

• Post-Handling: After handling, thoroughly wash hands and any exposed skin.[1] Decontaminate all surfaces and equipment that may have come into contact with the chemical.

Storage:

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[8]

• Keep containers tightly sealed to prevent the release of corrosive vapors.[8]

• Store on lower shelves to minimize the risk of falling and breakage.[6]

Disposal Plan

Proper disposal of 5-Bromo-3-Methylpentanoic Acid and its contaminated waste is crucial to protect personnel and the environment. As a halogenated organic compound, it must be disposed of as hazardous waste.[9]

Waste Segregation and Collection:

• Liquid Waste: Collect all liquid waste containing 5-Bromo-3-Methylpentanoic Acid in a designated, labeled, and sealed container for halogenated organic waste.[9][10] Do not mix with non-halogenated organic waste or other incompatible waste streams.[11]

• Solid Waste: Dispose of contaminated solid waste (e.g., gloves, paper towels, pipette tips) in a separate, clearly labeled container for solid hazardous waste.[12]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.[10]

Disposal Procedure:

• Ensure all waste containers are securely sealed and stored in a designated satellite accumulation area.

• Follow your institution's specific procedures for hazardous waste pickup and disposal. Do not dispose of this chemical down the drain.[10]

Experimental Workflow Diagram

Caption: Workflow for the safe handling of 5-Bromo-3-Methylpentanoic Acid.

References

• 1. fishersci.com [fishersci.com]
• 2. 5-Bromo-3-Methylpentanoic Acid | C6H11BrO2 | CID 21181980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Corrosive Chemicals | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. eng.uwo.ca [eng.uwo.ca]
• 7. scienceequip.com.au [scienceequip.com.au]
• 8. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager [labmanager.com]
• 9. bucknell.edu [bucknell.edu]
• 10. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 11. campusoperations.temple.edu [campusoperations.temple.edu]
• 12. benchchem.com [benchchem.com]